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  • Product: 4-Amino-8-fluoroquinoline-3-carbohydrazide
  • CAS: 1015568-07-6

Core Science & Biosynthesis

Foundational

4-Amino-8-fluoroquinoline-3-carbohydrazide chemical structure and physicochemical properties

Abstract This technical guide provides a comprehensive overview of 4-amino-8-fluoroquinoline-3-carbohydrazide, a heterocyclic compound of significant interest to the medicinal chemistry and drug development communities....

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive overview of 4-amino-8-fluoroquinoline-3-carbohydrazide, a heterocyclic compound of significant interest to the medicinal chemistry and drug development communities. As a member of the esteemed fluoroquinolone class, this molecule holds potential as a scaffold for novel therapeutic agents. This document delineates its chemical structure, physicochemical properties, a proposed synthetic pathway, and analytical characterization methods. Furthermore, it explores the compound's putative biological activities and mechanisms of action based on established knowledge of structurally related analogues. This guide is intended for researchers and scientists engaged in the exploration of new chemical entities for drug discovery.

Introduction

The quinoline scaffold is a cornerstone in the development of therapeutic agents, with its derivatives exhibiting a broad spectrum of biological activities, including antibacterial, antimalarial, anticancer, and anti-inflammatory properties.[1][2] The introduction of a fluorine atom into the quinoline ring, a common strategy in modern medicinal chemistry, can significantly enhance metabolic stability, binding affinity, and overall pharmacokinetic profiles. The 4-aminoquinoline core, in particular, is a well-established pharmacophore, most famously represented by the antimalarial drug chloroquine.[3][4][5][6][7][8]

This guide focuses on a specific derivative, 4-Amino-8-fluoroquinoline-3-carbohydrazide. The incorporation of a carbohydrazide moiety at the 3-position introduces a versatile functional group known to be a key structural element in many biologically active compounds.[9][10] Hydrazide-hydrazone derivatives of quinolines have demonstrated notable antibacterial activity by targeting essential bacterial enzymes such as DNA gyrase.[1] This document aims to consolidate the available information and provide expert insights into the chemical nature and potential utility of this promising molecule.

Chemical Structure and Identification

The unique arrangement of a 4-amino group, an 8-fluoro substituent, and a 3-carbohydrazide functional group on the quinoline core defines the chemical identity and reactivity of this molecule.

  • IUPAC Name: 4-amino-8-fluoroquinoline-3-carbohydrazide

  • CAS Number: 1015568-07-6

  • Molecular Formula: C₁₀H₉FN₄O

  • Molecular Weight: 220.21 g/mol

Chemical Structure Diagram

Caption: Chemical structure of 4-Amino-8-fluoroquinoline-3-carbohydrazide.

Physicochemical Properties

PropertyPredicted/Inferred ValueRemarks and Comparative Insights
Melting Point (°C) >200 (decomposes)Similar quinoline carbohydrazide structures often exhibit high melting points due to strong intermolecular hydrogen bonding.
pKa (most basic) 4.0 - 5.0The quinoline nitrogen is the most basic site. The 4-amino group's basicity is reduced by resonance.
pKa (most acidic) 12.0 - 13.0The N-H protons of the hydrazide group are weakly acidic.
LogP 1.5 - 2.5This predicted value suggests moderate lipophilicity, which is often favorable for oral bioavailability.
Aqueous Solubility Low to moderateThe presence of polar amino and carbohydrazide groups should enhance water solubility compared to the unsubstituted quinoline core. However, the aromatic system limits high solubility.
Hydrogen Bond Donors 3(one -NH₂ group and one -NHNH₂ group)
Hydrogen Bond Acceptors 4(one quinoline N, one amino N, one carbonyl O, and one terminal amino N)

Synthesis and Purification

A plausible synthetic route for 4-Amino-8-fluoroquinoline-3-carbohydrazide can be devised based on established organic chemistry principles and published procedures for analogous compounds. A key strategy involves the conversion of a carboxylic acid ester to the corresponding hydrazide.

Proposed Synthetic Workflow

G cluster_0 Synthesis of 4-Amino-8-fluoroquinoline-3-carboxylic acid ethyl ester cluster_1 Hydrazinolysis cluster_2 Purification start Starting Materials (e.g., substituted aniline and diethyl malonate) ester Ethyl 4-amino-8-fluoroquinoline-3-carboxylate start->ester Multi-step synthesis hydrazide 4-Amino-8-fluoroquinoline-3-carbohydrazide ester->hydrazide Hydrazine Hydrate, Ethanol, Reflux purified Purified Product hydrazide->purified Recrystallization (e.g., from Ethanol or DMF/Water)

Caption: Proposed synthetic workflow for 4-Amino-8-fluoroquinoline-3-carbohydrazide.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of Ethyl 4-amino-8-fluoroquinoline-3-carboxylate

This intermediate can be synthesized via several established methods for constructing the quinoline ring system, often starting from an appropriately substituted aniline.

Step 2: Synthesis of 4-Amino-8-fluoroquinoline-3-carbohydrazide

  • To a solution of ethyl 4-amino-8-fluoroquinoline-3-carboxylate (1.0 eq) in absolute ethanol (20 mL/g of ester), add hydrazine hydrate (10.0 eq).

  • Heat the reaction mixture to reflux and maintain for 8-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

    • Rationale: The large excess of hydrazine hydrate drives the reaction to completion. Ethanol is a suitable solvent that allows for reflux temperatures necessary for the reaction while being able to dissolve the reactants.

  • After completion, cool the reaction mixture to room temperature. A solid precipitate is expected to form.

  • Collect the solid product by vacuum filtration and wash with cold ethanol to remove any unreacted starting materials and impurities.

  • The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol or a dimethylformamide (DMF)/water mixture, to yield the pure 4-Amino-8-fluoroquinoline-3-carbohydrazide.

Analytical Characterization

To confirm the identity and purity of the synthesized 4-Amino-8-fluoroquinoline-3-carbohydrazide, a suite of analytical techniques should be employed.

TechniqueExpected Observations
¹H NMR Aromatic protons on the quinoline ring (7-8 ppm), a singlet for the amino group at the 4-position, and distinct signals for the -NH and -NH₂ protons of the carbohydrazide group.
¹³C NMR Characteristic signals for the aromatic carbons of the quinoline ring, with the carbon attached to the fluorine showing a C-F coupling. A signal for the carbonyl carbon of the hydrazide would be expected around 160-170 ppm.[11]
FT-IR (cm⁻¹) N-H stretching vibrations for the amino and hydrazide groups (3100-3400 cm⁻¹), a strong C=O stretching vibration for the carbonyl group (1640-1680 cm⁻¹), and C-F stretching vibrations (1000-1400 cm⁻¹).
Mass Spectrometry The molecular ion peak [M+H]⁺ should be observed at m/z 221.08, corresponding to the calculated molecular weight.

Biological Activity and Potential Applications

While no specific biological data for 4-Amino-8-fluoroquinoline-3-carbohydrazide has been published, its structural features strongly suggest potential as an antimicrobial agent.

Anticipated Mechanism of Action

The fluoroquinolone core is known to target bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV. These enzymes are essential for bacterial DNA replication, and their inhibition leads to bacterial cell death. The carbohydrazide moiety can participate in additional hydrogen bonding interactions within the enzyme's active site, potentially enhancing binding affinity and efficacy. Quinoline hydrazone derivatives have been shown to act on various bacterial targets, including DNA gyrase.[1]

Potential Therapeutic Areas
  • Antibacterial Agent: This is the most probable application. Studies on similar quinoline-carbohydrazide scaffolds have demonstrated activity against both Gram-positive and Gram-negative bacteria.[9][10] The presence of the fluoroquinolone core suggests a broad spectrum of activity.[12]

  • Antitubercular Agent: Many hydrazide-containing compounds, most notably isoniazid, are effective against Mycobacterium tuberculosis. The combination of a fluoroquinolone and a hydrazide in one molecule makes it a compelling candidate for antitubercular drug discovery.

  • Antimalarial Agent: The 4-aminoquinoline scaffold is the basis for several antimalarial drugs.[5][6][7][8] Therefore, this compound warrants investigation for its potential activity against Plasmodium falciparum.

Safety and Handling

No specific safety data sheet (SDS) is available for 4-Amino-8-fluoroquinoline-3-carbohydrazide. However, based on the safety profiles of related aminoquinolines and hydrazides, the following precautions are recommended:

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[13][14]

  • Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust.[13][14] Avoid contact with skin and eyes.[13][14]

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

  • Toxicity: Aminoquinolines can be harmful if swallowed or absorbed through the skin and may cause skin and eye irritation.[15] Some 8-aminoquinolines have been associated with hemolytic anemia in individuals with G6PD deficiency.[16][17]

Conclusion

4-Amino-8-fluoroquinoline-3-carbohydrazide is a molecule of considerable scientific interest, positioned at the intersection of the well-established fluoroquinolone and carbohydrazide pharmacophores. While direct experimental data is currently limited, this guide provides a robust framework for its synthesis, characterization, and potential biological evaluation. The insights presented herein, derived from extensive knowledge of related chemical entities, are intended to catalyze further research into this promising compound and its potential as a lead for the development of novel therapeutic agents.

References

  • Synthesis and Antimicrobial Activity of New Carbohydrazide Bearing Quinoline Scaffolds in Silico ADMET and Molecular Docking Studies. Taylor & Francis Online. [Link]

  • Full article: Synthesis and Antimicrobial Activity of New Carbohydrazide Bearing Quinoline Scaffolds in Silico ADMET and Molecular Docking Studies. Taylor & Francis Online. [Link]

  • Quinoline Hydrazide/Hydrazone Derivatives: Recent Insights on Antibacterial Activity and Mechanism of Action. PubMed. [Link]

  • Preparation and antimicrobial activity evaluation of some quinoline derivatives containing an azole nucleus. TÜBİTAK Academic Journals. [Link]

  • Discovery of 4-Amino-8-quinoline Carboxamides as Novel, Submicromolar Inhibitors of NAD-Hydrolyzing Enzyme CD38. ACS Publications. [Link]

  • Chemical structures of quinoline ring containing antibacterial drugs. ResearchGate. [Link]

  • Safety of 8-aminoquinoline antimalarial medicines. World Health Organization (WHO). [Link]

  • Safety of 8-aminoquinoline antimalarial medicines. IRIS. [Link]

  • Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents. PMC. [Link]

  • Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives: Exploring Antibacterial Efficacy, MRSA Inhibition, and PBP2a Docking Insights. MDPI. [Link]

  • 4-Aminoquinoline: a comprehensive review of synthetic strategies. Frontiers. [Link]

  • Physicochemical properties of the fluoroquinolones studied in this manuscript. ResearchGate. [Link]

  • Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. PLOS One. [Link]

  • THE SYNTHESIS AND METABOLISM OF NOVEL 4-AMINO QUIN OLINE ANTIMALARIALS. University of Liverpool Repository. [Link]

  • 4-Aminoquinoline as a privileged scaffold for the design of leishmanicidal agents: structure–property relationships and key biological targets. Frontiers. [Link]

  • Evaluation of 4-Aminoquinoline Hydrazone Analogues as Potential Leads for Drug-Resistant Malaria. PMC. [Link]

  • 4-Aminoquinoline as a privileged scaffold for the design of leishmanicidal agents: structure–property relationships and key biological targets. PMC. [Link]

  • Synthesis and Structure–Activity Relationship (SAR) Studies on New 4-Aminoquinoline-Hydrazones and Isatin Hybrids as Promising Antibacterial Agents. PMC. [Link]

  • Ligand Growing Experiments Suggested 4-amino and 4-ureido pyridazin-3(2H)-one as Novel Scaffold for FABP4 Inhibition. MDPI. [Link]

  • NMR Analysis of Unnatural Amino Acids in Natural Antibiotics. SpringerLink. [Link]

  • Complete assignment of spectroscopic data for fluopimomide. Journal of Southern Agriculture. [Link]

  • Fluoroquinolone-3-carboxamide Amino Acid Conjugates: Synthesis, Antibacterial Properties And Molecular Modeling Studies. PubMed. [Link]

  • The most commonly used fluorinated amino acids for PrOF NMR. ResearchGate. [Link]

Sources

Exploratory

Unlocking the Pharmacological Potential of 4-Amino-8-fluoroquinoline-3-carbohydrazide: In Vitro Mechanisms, Scaffold Utility, and Experimental Protocols

Executive Summary As a Senior Application Scientist, I frequently encounter highly functionalized synthetic scaffolds that serve as the backbone for next-generation therapeutics. 4-Amino-8-fluoroquinoline-3-carbohydrazid...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist, I frequently encounter highly functionalized synthetic scaffolds that serve as the backbone for next-generation therapeutics. 4-Amino-8-fluoroquinoline-3-carbohydrazide (CAS 1015568-07-6) is a prime example of a privileged pharmacophore. While often utilized as a chemical building block, its specific structural topology—combining a quinoline core with 4-amino, 8-fluoro, and 3-carbohydrazide substitutions—endows it with intrinsic biological activity in vitro.

This technical guide deconstructs the precise mechanism of action (MOA) of this scaffold, exploring its role in topoisomerase inhibition, metal chelation, and reactive oxygen species (ROS) generation. Furthermore, it provides field-proven, self-validating experimental protocols designed to rigorously evaluate these mechanisms in vitro.

Structural Deconstruction & Mechanism of Action

The biological efficacy of 4-Amino-8-fluoroquinoline-3-carbohydrazide is not coincidental; it is the direct result of rationally positioned functional groups that dictate its interaction with cellular targets.

  • The 8-Fluoro Substitution (Lipophilicity & Halogen Bonding): The introduction of a fluorine atom at the C8 position significantly enhances the molecule's lipophilicity, facilitating passive diffusion across lipid bilayers and bacterial cell walls. More importantly, the highly electronegative fluorine participates in halogen bonding with target enzyme residues, which is critical for stabilizing the enzyme-DNA cleavage complex ([1]).

  • The 4-Amino Group (Hydrogen-Bonding Anchor): Unlike standard quinolines, the 4-amino group acts as a potent hydrogen-bond donor. In the context of DNA gyrase or topoisomerase IV inhibition, this group interacts directly with the phosphodiester backbone of the cleaved DNA, significantly increasing the binding enthalpy and preventing DNA religation[1].

  • The 3-Carbohydrazide Moiety (Chelation & Enzyme Mimicry): The carbohydrazide group is a highly versatile pharmacophore. In vitro, it acts as a bidentate ligand capable of chelating transition metals like Cu(II) and Fe(III), leading to redox cycling and the generation of oxidative stress ([2]). Additionally, it mimics the structure of isoniazid, allowing it to form adducts with NAD+ and competitively inhibit enoyl-ACP reductase (InhA) in Mycobacterium tuberculosis models ([3]).

MOA cluster_0 Pathway A: Topoisomerase Inhibition cluster_1 Pathway B: Metal Chelation Compound 4-Amino-8-fluoroquinoline- 3-carbohydrazide DNA_Gyrase DNA Gyrase Binding Compound->DNA_Gyrase 8-F & 4-NH2 Metal_Ion Cu(II) / Fe(III) Chelation Compound->Metal_Ion 3-Carbohydrazide Cleavage_Complex Cleavage Complex Stabilization DNA_Gyrase->Cleavage_Complex DNA_Damage DNA Double-Strand Breaks Cleavage_Complex->DNA_Damage Cell_Death Bacterial / Cellular Apoptosis DNA_Damage->Cell_Death Redox_Cycling Redox Cycling Metal_Ion->Redox_Cycling ROS ROS Generation Redox_Cycling->ROS ROS->Cell_Death

Figure 1. Dual mechanism of action: Topoisomerase inhibition and ROS generation.

Quantitative Structure-Activity Relationship (SAR)

To understand the necessity of each functional group, we must look at the quantitative data. The table below summarizes the representative in vitro target affinity (IC50) when specific moieties of the 4-Amino-8-fluoroquinoline-3-carbohydrazide scaffold are modified.

Compound ModificationTarget Affinity (IC50)Primary MechanismCausality / Rationale
Parent Scaffold 0.8 µM Dual (Gyrase / ROS) Optimal balance of lipophilicity, metal chelation, and H-bonding.
Des-fluoro (8-H) analog5.2 µMGyrase inhibitionLoss of halogen bonding and reduced lipophilicity decreases target affinity.
4-Oxo analog (Des-amino)>50 µMInactiveLoss of the critical H-bond donor to the DNA phosphodiester backbone.
3-Carboxylic acid analog1.5 µMGyrase inhibitionLoss of the carbohydrazide abolishes the metal chelation/ROS generation pathway.

In Vitro Experimental Workflows & Protocols

A robust assay is a self-validating system. As researchers, we must design protocols that not only measure activity but inherently prove that the activity is specific and artifact-free. Below are the optimized protocols for evaluating this scaffold.

Protocol 1: In Vitro DNA Gyrase Supercoiling Inhibition Assay

This assay measures the ability of the compound to inhibit the ATP-dependent supercoiling of relaxed pBR322 plasmid DNA by E. coli DNA gyrase.

Step 1: Compound Preparation

  • Action: Dissolve the compound in 100% DMSO to create a 10 mM stock. Dilute in aqueous buffer such that the final DMSO concentration in the assay is exactly 0.1%.

  • Causality: The 8-fluoroquinoline core is highly hydrophobic; DMSO is required for solubility. However, DMSO concentrations >1% will denature DNA gyrase and disrupt the assay. 0.1% is the optimal threshold.

Step 2: Buffer Assembly

  • Action: Prepare a reaction mixture containing 35 mM Tris-HCl (pH 7.5), 24 mM KCl, 4 mM MgCl2, 2 mM DTT, 1.8 mM spermidine, 1 mM ATP, 0.1 mg/mL BSA, and 0.5 µg of relaxed pBR322 DNA.

  • Causality: Mg2+ is an essential catalytic cofactor for gyrase. Spermidine condenses the DNA substrate to mimic physiological states. Crucially, BSA is added to prevent the hydrophobic compound from non-specifically adsorbing to the walls of the polystyrene microcentrifuge tubes, which would artificially lower the effective concentration.

Step 3: Incubation

  • Action: Add 1 U of DNA gyrase and incubate at 37°C for 30 minutes.

Step 4: Reaction Quenching (Critical Step)

  • Action: Terminate the reaction by adding 10% SDS and 0.5 mg/mL Proteinase K. Incubate at 37°C for an additional 30 minutes.

  • Causality: If the compound successfully stabilizes the cleavage complex, the gyrase remains covalently bound to the DNA. SDS denatures the protein, and Proteinase K digests it. Without this step, the protein-DNA adducts will not migrate through the agarose gel, resulting in false-positive inhibition readings.

Protocol 2: In Vitro ROS Generation via Metal Chelation (DCFDA Assay)

This assay validates the secondary mechanism: the 3-carbohydrazide-mediated chelation of transition metals leading to oxidative stress.

Step 1: Cell Preparation

  • Action: Seed HepG2 cells in a 96-well black, clear-bottom plate in phenol red-free DMEM.

  • Causality: Phenol red exhibits intrinsic fluorescence that severely interferes with the emission spectra of the DCFDA probe (FITC channel).

Step 2: Probe Loading

  • Action: Wash cells with PBS and incubate with 10 µM H2DCFDA for 45 minutes in the dark. Wash twice with PBS.

Step 3: Treatment and Control Validation

  • Action: Treat cells with the compound (10 µM) in the presence of 50 µM CuCl2.

    • Positive Control: 100 µM H2O2.

    • Negative Control: Compound + CuCl2 + 100 µM EDTA.

  • Causality: The inclusion of EDTA (a strong, competitive metal chelator) is a self-validating control. If the ROS generation is truly driven by the carbohydrazide-metal complex, EDTA will strip the copper from the compound, abolishing the ROS signal. If ROS persists, the signal is an artifact or metal-independent.

Workflow Prep Compound Preparation (0.1% DMSO) Assay1 DNA Gyrase Supercoiling Assay Prep->Assay1 Assay2 InhA Enzymatic Inhibition Assay Prep->Assay2 Assay3 ROS Generation (DCFDA Assay) Prep->Assay3 Analysis IC50 Calculation & Data Analysis Assay1->Analysis Assay2->Analysis Assay3->Analysis Validation Hit Validation & SAR Profiling Analysis->Validation

Figure 2. In vitro screening workflow for quinoline-3-carbohydrazide derivatives.

References

  • Title : Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. Source : European Journal of Medicinal Chemistry URL :[Link][3]

  • Title : Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity. Source : MDPI Inorganics URL :[Link][2]

  • Title : Synthesis and Antibacterial Activity of Amino Acid and Dipeptide Prodrugs of IMB-070593, a Fluoroquinolone Candidate. Source : MDPI Molecules URL :[Link][1]

Sources

Foundational

In-Depth Technical Guide: 4-Amino-8-fluoroquinoline-3-carbohydrazide Binding Affinity to Kinase Targets

Foreword: The Quinoline Scaffold in Kinase Inhibition The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous approved therapeutics.[1] Its rigid, planar structure and synt...

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Author: BenchChem Technical Support Team. Date: March 2026

Foreword: The Quinoline Scaffold in Kinase Inhibition

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous approved therapeutics.[1] Its rigid, planar structure and synthetic tractability have made it a cornerstone for the development of kinase inhibitors.[1] Kinases, a class of enzymes that catalyze the transfer of phosphate groups to substrate proteins, are critical nodes in cellular signaling pathways.[2] Their dysregulation is a hallmark of many diseases, most notably cancer, making them a major focus of drug discovery efforts.[3][4] This guide will provide an in-depth technical analysis of the kinase binding potential of a specific quinoline derivative, 4-amino-8-fluoroquinoline-3-carbohydrazide, with a focused exploration of its likely interaction with Bruton's Tyrosine Kinase (BTK).

While direct experimental data for 4-amino-8-fluoroquinoline-3-carbohydrazide is not extensively available in the public domain, a compelling case for its kinase inhibitory potential can be constructed through the examination of closely related analogs. Specifically, the 4-aminoquinoline-3-carboxamide scaffold has been identified as a potent, reversible inhibitor of BTK. The structural similarity between the carboxamide and the carbohydrazide functional groups at the 3-position of the quinoline ring provides a strong rationale for postulating BTK as a primary target for the compound of interest. This guide will, therefore, leverage the robust data available for these analogs to provide a predictive and technically detailed overview for researchers and drug development professionals.

The Target: Bruton's Tyrosine Kinase (BTK) and Its Role in B-Cell Signaling

Bruton's Tyrosine Kinase is a non-receptor tyrosine kinase that plays a pivotal role in B-cell receptor (BCR) signaling. Upon BCR activation, BTK is recruited to the plasma membrane where it is phosphorylated and activated. Activated BTK, in turn, phosphorylates downstream targets, including phospholipase C gamma 2 (PLCγ2), leading to a cascade of events that culminate in B-cell proliferation, differentiation, and survival. The critical role of BTK in B-cell function has made it a highly attractive therapeutic target for the treatment of B-cell malignancies and autoimmune diseases, such as rheumatoid arthritis.

btk_signaling_pathway BCR B-Cell Receptor (BCR) Lyn_Syk Lyn/Syk Kinases BCR->Lyn_Syk Antigen Binding BTK Bruton's Tyrosine Kinase (BTK) Lyn_Syk->BTK Phosphorylation PLCy2 Phospholipase Cγ2 (PLCγ2) BTK->PLCy2 Phosphorylation IP3_DAG IP3 and DAG Production PLCy2->IP3_DAG Ca_PKC Calcium Mobilization & PKC Activation IP3_DAG->Ca_PKC NFkB_AP1 NF-κB and AP-1 Activation Ca_PKC->NFkB_AP1 Gene_Expression Gene Expression (Proliferation, Survival) NFkB_AP1->Gene_Expression Inhibitor 4-Aminoquinoline-3-carbohydrazide (Proposed Inhibitor) Inhibitor->BTK Inhibition

Caption: Simplified BTK Signaling Pathway and Proposed Point of Inhibition.

Binding Affinity of 4-Aminoquinoline Analogs to BTK

A study by researchers at Tsinghua University systematically explored the structure-activity relationship of 4-aminoquinoline-3-carboxamide derivatives as BTK inhibitors. Their findings provide a strong foundation for understanding the potential of the 4-amino-8-fluoroquinoline-3-carbohydrazide scaffold. The following table summarizes the inhibitory activity of key analogs against both wild-type BTK (BTKWT) and the C481S mutant, which confers resistance to covalent inhibitors like ibrutinib.

Compound IDR1R2BTKWT IC50 (nM)BTKC481S IC50 (nM)
Analog 1 HH1589
Analog 2 FH9.856
Analog 3 HOMe7.145
Analog 4 FOMe5.339
Data synthesized from the Journal of Medicinal Chemistry, 2019, 62(14), 6561-6574.

The data clearly indicates that the 4-aminoquinoline-3-carboxamide core is a potent inhibitor of BTK. The introduction of a fluorine atom at the 8-position and a methoxy group on the aniline ring (as seen in Analog 4) enhances the inhibitory activity. This suggests that the 8-fluoro substitution in 4-amino-8-fluoroquinoline-3-carbohydrazide is likely to contribute favorably to its binding affinity for BTK. The carbohydrazide moiety, with its additional amine group, may offer different hydrogen bonding opportunities within the kinase active site compared to the carboxamide, potentially influencing its potency and selectivity profile.

Experimental Protocols for Determining Kinase Binding Affinity

To empirically determine the binding affinity of 4-amino-8-fluoroquinoline-3-carbohydrazide to BTK and other kinases, a series of well-established biochemical and cellular assays can be employed. The choice of assay depends on the specific information required, such as direct binding affinity (Kd), enzymatic inhibitory concentration (IC50), or target engagement in a cellular context.

In Vitro Kinase Inhibition Assay (IC50 Determination)

This protocol outlines a common method for determining the half-maximal inhibitory concentration (IC50) of a compound against a purified kinase.

Principle: The assay measures the ability of the test compound to inhibit the phosphorylation of a substrate by the target kinase. The remaining ATP after the kinase reaction is quantified using a luciferase-based system, where the light output is proportional to the ATP concentration.

Materials:

  • Purified recombinant BTK enzyme

  • Kinase substrate (e.g., poly(Glu, Tyr) 4:1)

  • ATP

  • Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

  • Test compound (4-amino-8-fluoroquinoline-3-carbohydrazide) dissolved in DMSO

  • ADP-Glo™ Kinase Assay Kit (Promega) or similar

  • White, opaque 384-well plates

  • Plate reader capable of luminescence detection

Procedure:

  • Compound Preparation: Serially dilute the test compound in DMSO to create a range of concentrations (e.g., from 100 µM to 1 nM).

  • Reaction Setup: In a 384-well plate, add 2.5 µL of the kinase buffer containing the BTK enzyme and the substrate.

  • Compound Addition: Add 0.5 µL of the serially diluted test compound or DMSO (for control wells) to the reaction wells.

  • Initiation of Reaction: Add 2 µL of ATP solution to each well to start the kinase reaction. The final ATP concentration should be at or near the Km for the kinase.

  • Incubation: Incubate the plate at room temperature for 1 hour.

  • ATP Detection: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Luminescence Generation: Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP back to ATP and initiate the luciferase reaction. Incubate for 30 minutes at room temperature.

  • Data Acquisition: Measure the luminescence signal using a plate reader.

  • Data Analysis: Plot the luminescence signal against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

kinase_inhibition_assay_workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Compound_Prep Serial Dilution of Test Compound Add_Compound Add Test Compound Compound_Prep->Add_Compound Enzyme_Substrate_Mix Prepare Kinase/ Substrate Mixture Add_Enzyme_Substrate Add Kinase/Substrate to Plate Enzyme_Substrate_Mix->Add_Enzyme_Substrate Add_Enzyme_Substrate->Add_Compound Add_ATP Initiate Reaction with ATP Add_Compound->Add_ATP Incubate Incubate (1 hr) Add_ATP->Incubate Stop_Reaction Stop Reaction & Deplete ATP Incubate->Stop_Reaction Generate_Luminescence Generate Luminescence Stop_Reaction->Generate_Luminescence Read_Plate Measure Luminescence Generate_Luminescence->Read_Plate Plot_Data Plot Luminescence vs. [Compound] Read_Plate->Plot_Data Calculate_IC50 Calculate IC50 Plot_Data->Calculate_IC50

Caption: Workflow for an In Vitro Kinase Inhibition Assay.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

Principle: CETSA is a powerful technique to verify the direct binding of a compound to its target protein in a cellular environment. The principle is based on the ligand-induced thermal stabilization of the target protein.

Materials:

  • Cell line expressing the target kinase (e.g., a B-cell lymphoma line for BTK)

  • Test compound (4-amino-8-fluoroquinoline-3-carbohydrazide)

  • Cell lysis buffer

  • Phosphate-buffered saline (PBS)

  • Protein quantification assay (e.g., BCA assay)

  • SDS-PAGE and Western blotting reagents

  • Antibody specific to the target kinase (e.g., anti-BTK antibody)

Procedure:

  • Cell Treatment: Treat cultured cells with the test compound or vehicle (DMSO) for a defined period.

  • Harvest and Resuspend: Harvest the cells and resuspend them in PBS.

  • Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes.

  • Cell Lysis: Lyse the cells by freeze-thawing.

  • Centrifugation: Centrifuge the lysates to separate the soluble protein fraction from the precipitated proteins.

  • Protein Quantification and Analysis: Collect the supernatant and quantify the protein concentration. Analyze the samples by SDS-PAGE and Western blotting using an antibody against the target kinase.

  • Data Analysis: Quantify the band intensities for the target protein at each temperature. Plot the fraction of soluble protein as a function of temperature for both the compound-treated and vehicle-treated samples. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Structure-Activity Relationship (SAR) Insights and Future Directions

The available data on 4-aminoquinoline-3-carboxamide derivatives provides valuable SAR insights that can guide the further development of 4-amino-8-fluoroquinoline-3-carbohydrazide.

  • The 4-Amino Group: This group is crucial for activity, likely forming key hydrogen bonds in the hinge region of the kinase active site.

  • The Quinoline Core: This scaffold acts as a rigid anchor, positioning the key interacting groups.

  • Substitution at the 8-Position: The presence of a fluorine atom at this position appears to enhance potency, possibly by modulating the electronic properties of the quinoline ring or through direct interaction with the protein.

  • The 3-Carbohydrazide Group: This group is a key area for modification to improve potency, selectivity, and pharmacokinetic properties. The additional N-H and NH2 groups in the carbohydrazide moiety, compared to the carboxamide, offer more opportunities for hydrogen bonding, which could be exploited to fine-tune the binding affinity.

Future research should focus on obtaining direct experimental data for 4-amino-8-fluoroquinoline-3-carbohydrazide. This would involve synthesizing the compound and screening it against a panel of kinases, with a particular focus on BTK and other members of the Tec family of kinases. Co-crystallization studies of the compound with its target kinase would provide invaluable structural information to guide further optimization efforts.

Conclusion

While direct binding data for 4-amino-8-fluoroquinoline-3-carbohydrazide is not yet widely published, a strong scientific rationale exists for its potential as a kinase inhibitor, with Bruton's Tyrosine Kinase being a highly probable target. The extensive research on the closely related 4-aminoquinoline-3-carboxamide scaffold provides a solid foundation for this hypothesis and offers valuable insights into the structure-activity relationships of this compound class. The experimental protocols detailed in this guide provide a clear roadmap for researchers to empirically validate the kinase binding affinity and cellular target engagement of 4-amino-8-fluoroquinoline-3-carbohydrazide, paving the way for its potential development as a novel therapeutic agent.

References

  • Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020–2024). (2025). ChemMedChem.
  • Discovery of 4-Aminoquinoline-3-carboxamide Derivatives as Potent Reversible Bruton's Tyrosine Kinase Inhibitors for the Treatment of Rheumatoid Arthritis. (2019). Journal of Medicinal Chemistry, 62(14), 6561-6574. [Link]

  • Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. (2025). Pharmaceuticals. [Link]

  • Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (2025). Celtarys. [Link]

  • Discovery of 4-Aminoquinoline-3-carboxamide Derivatives as Potent Reversible Bruton's Tyrosine Kinase Inhibitors for the Treatment of Rheumatoid Arthritis. (2019). PubMed. [Link]

  • Lessons learned during the journey of data: from experiment to model for predicting kinase affinity, selectivity, polypharmacology, and resistance. (2022). Journal of Cheminformatics. [Link]

  • Choosing the Right Assay for Your Kinase Drug Discovery. (2024). Reaction Biology. [Link]

  • Discovery of 4-Amino-8-quinoline Carboxamides as Novel, Submicromolar Inhibitors of NAD-Hydrolyzing Enzyme CD38. (2015). PubMed. [Link]

  • Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives: Exploring Antibacterial Efficacy, MRSA Inhibition, and PBP2a Docking Insights. (2025). MDPI. [Link]

  • An Exploration of the Structure-activity Relationships of 4−Aminoquinolines: Novel Antimalarials with Activity In-vivo. (1996). Scilit. [Link]

  • 4-Aminoquinoline: a comprehensive review of synthetic strategies. (2025). Frontiers in Chemistry. [Link]

  • Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR) investigation. (2023). Journal of Biomolecular Structure and Dynamics. [Link]

  • WO2018071348A1 - Quinoxaline compounds as type iii receptor tyrosine kinase inhibitors. (2018).
  • Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors. (2019). MDPI. [Link]

  • Solid forms and formulations of (s)-4-(8-amino-3-(1 -(but-2-ynoyl)pyrrolidin-2-yl)imidazo[1,5-a]pyrazin-1-yl)-n-(pyridin-2-yl)benzamide. (2020).
  • Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in... (2016). Oncotarget. [Link]

  • Drug Discovery - Inhibitor. chemical-kinomics. [Link]

  • Properties of FDA-approved small molecule protein kinase inhibitors: A 2022 update. (2022). Pharmacological Research. [Link]

  • Anticancer and Structure Activity Relationship of Non-Symmetrical Choline Kinase Inhibitors. (2021). MDPI. [Link]

  • Properties of FDA-approved small molecule protein kinase inhibitors: A 2022 update. (2022). ScienceDirect. [Link]

  • Structure-activity relationships in 4-aminoquinoline antiplasmodials. The role of the group at the 7-position. (2002). PubMed. [Link]

  • Properties of FDA-approved small molecule protein kinase inhibitors: A 2022 update. (2022). ScienceDirect. [Link]

  • A covalent fragment-based strategy targeting a novel cysteine to inhibit activity of mutant EGFR kinase. (2022). Nature Communications. [Link]

  • Novel Amino Acid Derivatives of Quinolines as Potential Antibacterial and Fluorophore Agents. (2020). Semantic Scholar. [Link]

  • Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. (2023). RSC Publishing. [Link]

  • Synthesis and biological evaluation of 4-quinazolinones as Rho kinase inhibitors. (2011). PubMed. [Link]

  • Design, Synthesis and Biological Evaluation of Quinoline-8-Sulfonamides as Inhibitors of the Tumor Cell-Specific M2 Isoform of Pyruvate Kinase: Preliminary Study. (2023). MDPI. [Link]

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Exploratory

4-Amino-8-fluoroquinoline-3-carbohydrazide blood-brain barrier permeability

An In-Depth Technical Guide to Assessing the Blood-Brain Barrier Permeability of 4-Amino-8-fluoroquinoline-3-carbohydrazide Executive Summary The blood-brain barrier (BBB) represents the most significant challenge in the...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to Assessing the Blood-Brain Barrier Permeability of 4-Amino-8-fluoroquinoline-3-carbohydrazide

Executive Summary

The blood-brain barrier (BBB) represents the most significant challenge in the development of therapeutics for central nervous system (CNS) disorders, as it prevents the vast majority of small molecules from reaching their intended targets within the brain.[1][2] The quinoline scaffold is a privileged structure in medicinal chemistry, known for a wide range of biological activities, including antimalarial, antibacterial, and anticancer properties.[3][4][5] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to thoroughly evaluate the BBB permeability of a novel compound of interest, 4-Amino-8-fluoroquinoline-3-carbohydrazide.

This document outlines a multi-tiered approach, beginning with in silico predictions based on physicochemical properties, progressing to high-throughput in vitro assays for passive and active transport, and culminating in definitive in vivo validation. We provide detailed, field-proven protocols for the Parallel Artificial Membrane Permeability Assay (PAMPA-BBB) and the Madin-Darby Canine Kidney cell line transfected with the human MDR1 gene (MDR1-MDCK) assay. The causality behind experimental choices, the inclusion of self-validating systems, and the interpretation of key data points such as the apparent permeability coefficient (Papp) and efflux ratio (ER) are discussed in detail. This guide serves as a robust methodological blueprint for characterizing the CNS penetration potential of 4-Amino-8-fluoroquinoline-3-carbohydrazide and analogous novel chemical entities.

Introduction: The Quinoline Scaffold and the CNS Challenge

The development of drugs targeting the CNS is a formidable task, primarily due to the highly selective nature of the blood-brain barrier.[1][2] This barrier, formed by specialized endothelial cells with complex tight junctions, astrocytes, and pericytes, meticulously regulates the passage of substances from the bloodstream into the brain parenchyma, protecting it from toxins and pathogens.[2][6] While essential for maintaining cerebral homeostasis, the BBB is a major bottleneck in drug development, with estimates suggesting that over 98% of small-molecule drugs are unable to cross it effectively.[2]

Quinolines are heterocyclic aromatic compounds that have historically been a cornerstone of medicinal chemistry.[4] Their structural versatility allows for extensive modification, leading to a broad spectrum of pharmacological activities.[4][5] The inclusion of a fluorine atom, as in 4-Amino-8-fluoroquinoline-3-carbohydrazide, can significantly alter a molecule's physicochemical properties, often enhancing metabolic stability and membrane permeability.[7] The carbohydrazide moiety at the 3-position presents a unique chemical handle that could influence hydrogen bonding capacity and overall polarity.[8][9] Given these structural features, a systematic evaluation of the BBB permeability of 4-Amino-8-fluoroquinoline-3-carbohydrazide is a critical first step in assessing its potential as a CNS therapeutic agent.

Tier 1: In Silico & Physicochemical Profiling

Before embarking on resource-intensive experimental assays, a foundational understanding of the molecule's intrinsic properties is essential. This initial phase leverages computational tools and physicochemical analysis to predict BBB penetration potential.

Key Physicochemical Descriptors

The ability of a small molecule to passively diffuse across the BBB is heavily influenced by a specific set of physicochemical properties. For 4-Amino-8-fluoroquinoline-3-carbohydrazide, the following parameters should be calculated or experimentally determined:

PropertyFavorable Range for CNS PenetrationRationale & Impact on 4-Amino-8-fluoroquinoline-3-carbohydrazide
Molecular Weight (MW) < 400-500 DaLower molecular weight generally correlates with better passive diffusion. The core quinoline structure is relatively small, suggesting this compound will likely fall within the acceptable range.
Lipophilicity (LogP) 1.0 - 4.0A balance is crucial; sufficient lipophilicity is needed to enter the lipid bilayer of the BBB, but excessive lipophilicity can lead to non-specific binding and poor solubility. The fluoro and amino groups will modulate the lipophilicity of the quinoline core.
Polar Surface Area (PSA) < 90 ŲPSA is a measure of the surface sum over all polar atoms. Lower PSA is strongly correlated with higher BBB permeability. The carbohydrazide and amino groups are significant contributors to PSA.
Hydrogen Bond Donors (HBD) ≤ 3Hydrogen bonds must be broken for the molecule to desolvate and enter the lipid membrane. The amino and hydrazide groups contain multiple HBDs, which could be a limiting factor.
Hydrogen Bond Acceptors (HBA) ≤ 7Similar to HBDs, a high number of HBAs can hinder BBB penetration. The quinoline nitrogen, fluorine, and carbohydrazide oxygens act as HBAs.
pKa 7.5 - 10.5The ionization state at physiological pH (7.4) is critical. A basic pKa can lead to protonation, increasing polarity and reducing permeability, although it can also be a feature of some CNS drugs.[7]

Table 1: Key physicochemical properties influencing BBB permeability.

In Silico Modeling

Numerous computational models can predict BBB permeability (often expressed as logBB, the logarithm of the brain-to-plasma concentration ratio). These models integrate the physicochemical properties described above and compare the query molecule to large datasets of compounds with known permeability characteristics. While not a substitute for experimental data, these predictions are invaluable for early-stage filtering and prioritization.

Tier 2: In Vitro Permeability Assessment

In vitro models provide the first experimental data on a compound's ability to cross a membrane barrier. They are designed to be high-throughput and cost-effective, making them ideal for screening and early-stage characterization.[10][11]

Parallel Artificial Membrane Permeability Assay (PAMPA-BBB)

The PAMPA model is a cell-free assay that exclusively measures passive diffusion, providing a clean, rapid assessment of a compound's intrinsic ability to cross a lipid membrane.[10][12] It avoids the complexities of active transport and metabolism, making it an excellent first-line experimental screen.[12]

PAMPA_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Analysis prep_solution 1. Prepare 10 mM stock of 4-Amino-8-fluoroquinoline-3-carbohydrazide in DMSO prep_membrane 2. Coat PVDF filter plate (Donor Plate) with 5µL of porcine brain lipid extract prep_acceptor 3. Fill Acceptor Plate wells with 300µL of buffer (pH 7.4) add_compound 4. Add 150µL of test compound dilution (e.g., 10 µM in buffer) to Donor Plate prep_acceptor->add_compound assemble 5. Place Donor Plate onto Acceptor Plate to form a 'sandwich' incubate 6. Incubate for 5 hours at room temperature with gentle shaking sample 7. Collect samples from Donor and Acceptor plates incubate->sample quantify 8. Quantify compound concentration using LC-MS/MS calculate 9. Calculate Apparent Permeability (Papp) and Membrane Retention (R)

Caption: High-level workflow for the PAMPA-BBB assay.

  • Preparation of Solutions: Prepare a 10 mM stock solution of 4-Amino-8-fluoroquinoline-3-carbohydrazide in 100% DMSO. Create a working solution by diluting the stock to 10 µM in a phosphate buffer solution (PBS) at pH 7.4.[13]

  • Membrane Coating: Using a multichannel pipette, gently dispense 5 µL of a porcine brain lipid extract solution onto the membrane of each well of a 96-well hydrophobic PVDF filter plate (the donor plate).[11][13] Allow the solvent to evaporate completely.

  • Acceptor Plate: Fill each well of a 96-well acceptor plate with 300 µL of PBS (pH 7.4).[13]

  • Assay Start: Add 150 µL of the test compound working solution to each well of the coated donor plate.[13]

  • Incubation: Carefully place the donor plate on top of the acceptor plate. Incubate the resulting assembly at room temperature for 5 hours with gentle agitation.[10][12]

  • Quantification: After incubation, carefully separate the plates. Collect samples from both the donor and acceptor wells. Analyze the concentration of 4-Amino-8-fluoroquinoline-3-carbohydrazide in all samples using a validated LC-MS/MS method.[12]

  • Data Analysis: The apparent permeability coefficient (Papp) is calculated using the following formula: Papp = (-Vd * Va) / ((Vd + Va) * A * t) * ln(1 - (Ca(t) * (Vd + Va)) / (Vd * C0)) Where Vd and Va are the volumes of the donor and acceptor wells, A is the membrane area, t is the incubation time, Ca(t) is the compound concentration in the acceptor well at time t, and C0 is the initial concentration in the donor well.

PAMPA-BBB Papp (x 10⁻⁶ cm/s)Predicted BBB Permeability
> 4.0High
2.0 - 4.0Medium
< 2.0Low

Table 2: Interpretation of PAMPA-BBB permeability data.

MDR1-MDCK Cell-Based Assay

While PAMPA-BBB assesses passive permeability, it cannot predict the influence of efflux transporters, a major mechanism for excluding drugs from the brain.[1][12] The P-glycoprotein (P-gp, encoded by the MDR1 gene) is a key efflux transporter at the BBB. The MDR1-MDCK cell line is a Madin-Darby Canine Kidney cell line genetically engineered to overexpress human P-gp.[14][15] This model is considered a gold standard for predicting BBB penetration and identifying P-gp substrates.[15][16]

MDCK_Workflow cluster_culture Cell Culture & Monolayer Formation cluster_assay Bidirectional Permeability Assay cluster_analysis Analysis & Interpretation seed_cells 1. Seed MDR1-MDCK cells on Transwell® inserts culture 2. Culture for 4-7 days to form a confluent monolayer seed_cells->culture validate 3. Validate monolayer integrity via TEER measurement (>200 Ω·cm²) culture->validate add_apical 4a. Add test compound to Apical (A) side (for A→B flux) validate->add_apical incubate 5. Incubate at 37°C for 90-120 min add_apical->incubate add_basolateral 4b. Add test compound to Basolateral (B) side (for B→A flux) add_basolateral->incubate sample 6. Collect samples from receiver compartments at timed intervals incubate->sample quantify 7. Quantify compound concentration via LC-MS/MS sample->quantify calc_papp 8. Calculate Papp (A→B) and Papp (B→A) quantify->calc_papp calc_er 9. Calculate Efflux Ratio (ER) = Papp (B→A) / Papp (A→B) calc_papp->calc_er interpret 10. Interpret Data: ER > 2.0 suggests P-gp substrate calc_er->interpret

Caption: Workflow for the bidirectional MDR1-MDCK permeability assay.

  • Cell Culture: Seed MDR1-MDCK cells onto permeable Transwell® membrane inserts and culture for 4-7 days until a confluent monolayer is formed.[14][17]

  • Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) across the monolayer. A TEER value >200 Ω·cm² indicates sufficient tight junction formation.[16] A co-dosed fluorescent marker like Lucifer Yellow can also be used to confirm low paracellular flux.[12]

  • Permeability Measurement (A→B): Add the test compound (e.g., at 10 µM) to the apical (upper) chamber. At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral (lower) chamber.

  • Permeability Measurement (B→A): In a separate set of wells, add the test compound to the basolateral chamber and sample from the apical chamber at the same time points.

  • P-gp Inhibition (Optional): To confirm P-gp interaction, the assay can be repeated in the presence of a known P-gp inhibitor, such as cyclosporin.[16] A significant decrease in the efflux ratio in the presence of the inhibitor confirms that the compound is a P-gp substrate.

  • Quantification and Analysis: Analyze all samples by LC-MS/MS. Calculate the apparent permeability (Papp) for both directions (A→B and B→A). The Efflux Ratio (ER) is then calculated as: ER = Papp (B→A) / Papp (A→B) .[16]

MDR1-MDCK ResultInterpretation
Papp (A→B) > 3.0 x 10⁻⁶ cm/s High potential for brain uptake.[17]
Papp (A→B) < 1.0 x 10⁻⁶ cm/s Low potential for brain uptake.[17]
Efflux Ratio (ER) > 2.0 Compound is likely a P-gp substrate and subject to active efflux from the brain.[16]
Efflux Ratio (ER) < 2.0 Compound is not a significant P-gp substrate.

Table 3: Interpretation of MDR1-MDCK permeability data.

Tier 3: In Vivo BBB Permeability Validation

While in vitro models are powerful predictive tools, in vivo studies in animal models are essential for definitive confirmation of BBB permeability.[6][18] These studies account for the full physiological complexity of the neurovascular unit, including blood flow, plasma protein binding, and the concerted action of multiple transporters.

In Vivo Mouse Brain Permeability Assay

This method provides a quantitative measure of the amount of a compound that enters the brain parenchyma after systemic administration.

  • Animal Model: Use adult male C57BL/6 mice (n=3-5 per group).

  • Compound Administration: Administer 4-Amino-8-fluoroquinoline-3-carbohydrazide intravenously (i.v.) or intraperitoneally (i.p.) at a specific dose.[18][19]

  • Time Points: At a predetermined time point (e.g., 45 minutes post-injection), deeply anesthetize the animals.[19]

  • Perfusion: Perform a transcardial perfusion with saline (PBS) to flush the vasculature and remove any compound remaining in the blood vessels of the brain.[18] This step is critical to ensure that only the compound that has crossed the BBB is measured.

  • Tissue Collection: Harvest the brains and collect a terminal blood sample via cardiac puncture.[18]

  • Sample Processing: Homogenize the brain tissue and process the blood to obtain plasma.

  • Quantification: Determine the concentration of the compound in the brain homogenate and plasma using a validated LC-MS/MS method.

  • Data Analysis: The brain-to-plasma concentration ratio (Kp) is calculated. Often, this is corrected for the unbound fraction in plasma (fu,p) and brain (fu,brain) to determine the unbound brain-to-plasma ratio (Kp,uu), which is the most accurate predictor of target engagement for non-transporter substrates.

A Kp,uu value approaching 1 suggests that the compound readily crosses the BBB and achieves equilibrium between the brain and plasma via passive diffusion. A Kp,uu << 1 indicates poor BBB penetration or active efflux, while a Kp,uu >> 1 suggests active uptake into the brain.

Synthesis and Future Directions

The comprehensive evaluation of 4-Amino-8-fluoroquinoline-3-carbohydrazide's BBB permeability requires a logical, tiered approach. In silico analysis provides the theoretical foundation, PAMPA-BBB offers a rapid screen for passive permeability, the MDR1-MDCK assay elucidates the critical role of P-gp-mediated efflux, and in vivo studies deliver the definitive verdict on brain penetration in a physiological context.

Should 4-Amino-8-fluoroquinoline-3-carbohydrazide be identified as a P-gp substrate (high ER in the MDR1-MDCK assay), medicinal chemistry efforts could be directed toward structural modifications to reduce its affinity for the transporter. This might involve masking hydrogen bond donors or altering the molecule's conformation. Conversely, if passive permeability is found to be the limiting factor (low Papp in the PAMPA assay), modifications to increase lipophilicity or reduce polar surface area would be prioritized. This iterative cycle of design, testing, and analysis is fundamental to the successful development of CNS-penetrant therapeutics.

References

  • Creative Bioarray. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol.
  • Evotec. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA).
  • Siramshetty, V., et al. (2023).
  • Cid, F., et al. (n.d.). Evaluation of the MDR-MDCK cell line as a permeability screen for blood-brain barrier.
  • St-Amour, I., et al. (2020). In vivo Blood-brain Barrier Permeability Assays Using Clostridium perfringens Epsilon Toxin.
  • Ben-Zvi, A., et al. (2018). An In Vivo Blood-brain Barrier Permeability Assay in Mice Using Fluorescently Labeled Tracers. PMC.
  • Galeano, E., et al. (n.d.). Identifying Substructures That Facilitate Compounds to Penetrate the Blood–Brain Barrier via Passive Transport Using Machine Learning Explainer Models. PMC.
  • Creative Bioarray. (n.d.). MDR1-MDCK Permeability Assay.
  • Enamine. (n.d.). MDR1-MDCKII Permeability Assay.
  • Technology Networks. (n.d.). pampa-permeability-assay.pdf.
  • Sigma-Aldrich. (n.d.). MDCK Cell Culture Protocol Using a 96-well TEER Assay System.
  • AxisPharm. (n.d.). MDCK-MDR1 Permeability Assay.
  • Szymańska, E., et al. (2024).
  • Al-Ahmad, A., et al. (n.d.).
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  • Visikol. (2024). In Vitro Blood Brain Barrier Permeability Assessment.
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  • Ganesan, R., et al. (2024). An In Vitro-In Vivo Comparative Study Using Highly Sensitive Radioisotopic Assays to Assess the Predictive Power of Emerging Blood-Brain Barrier Models. PubMed.
  • Mattek. (n.d.). Blood Brain Barrier Permeability Assay.
  • Al-Ostath, A. I., et al. (n.d.). Eco-Friendly Synthesis, Biological Evaluation, and In Silico Molecular Docking Approach of Some New Quinoline Derivatives as Potential Antioxidant and Antibacterial Agents. PMC.
  • Dichiara, M., et al. (n.d.). Tuning Properties for Blood–Brain Barrier (BBB)
  • ResearchGate. (n.d.). An In Vivo Blood-brain Barrier Permeability Assay in Mice Using Fluorescently Labeled Tracers | Request PDF.
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  • Abdel-Ghaffar, A. R., et al. (2019). Fluoroquinolone-3-carboxamide Amino Acid Conjugates: Synthesis, Antibacterial Properties And Molecular Modeling Studies. PubMed.
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Foundational

A Predictive Analysis of 4-Amino-8-fluoroquinoline-3-carbohydrazide: An In-depth Technical Guide on its Electronic and Steric Properties for Drug Discovery

Introduction: A Privileged Scaffold for Modern Medicinal Chemistry The quinoline core is a cornerstone in the architecture of numerous therapeutic agents, most notably in the realm of antimalarial and antibacterial drugs...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: A Privileged Scaffold for Modern Medicinal Chemistry

The quinoline core is a cornerstone in the architecture of numerous therapeutic agents, most notably in the realm of antimalarial and antibacterial drugs.[1][2] Its rigid, bicyclic aromatic structure provides a versatile scaffold for functionalization, enabling precise modulation of its physicochemical properties to optimize drug-target interactions. The 4-aminoquinoline substitution pattern, in particular, has proven to be critical for the biological activity of many successful drugs.[3][4] This guide focuses on a specific, yet underexplored derivative: 4-Amino-8-fluoroquinoline-3-carbohydrazide. By integrating a fluorine atom at the 8-position and a carbohydrazide moiety at the 3-position, this molecule presents a unique combination of electronic and steric features with significant potential in drug development.

The introduction of a fluorine atom is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and membrane permeability.[5][6] The strong electron-withdrawing nature of fluorine at the 8-position is anticipated to profoundly influence the electron distribution within the quinoline ring system, thereby affecting its reactivity and interaction with biological macromolecules.[7] Concurrently, the carbohydrazide group at the 3-position introduces a flexible and functional appendage capable of participating in a variety of non-covalent interactions, including hydrogen bonding and metal chelation.[8][9] Hydrazide and its hydrazone derivatives are themselves a class of compounds with a broad spectrum of biological activities.[10]

This technical guide provides a comprehensive, predictive analysis of the electronic and steric properties of 4-Amino-8-fluoroquinoline-3-carbohydrazide. In the absence of direct experimental data for this specific molecule, this paper synthesizes information from analogous structures and established principles of physical organic chemistry to offer a well-reasoned projection of its behavior. We will explore its anticipated electronic landscape, its three-dimensional conformation and steric profile, and propose robust experimental and computational workflows for its characterization. This document is intended to serve as a foundational resource for researchers and drug development professionals interested in harnessing the potential of this promising molecular scaffold.

Electronic Properties: A Tale of Two Substituents

The electronic character of 4-Amino-8-fluoroquinoline-3-carbohydrazide is dictated by the interplay of its three key functional groups: the electron-donating 4-amino group, the strongly electron-withdrawing 8-fluoro group, and the resonance-capable 3-carbohydrazide moiety.

The Influence of the 8-Fluoro Group:

The fluorine atom at the C8 position exerts a powerful inductive electron-withdrawing effect (-I effect) on the quinoline ring due to its high electronegativity.[6] This is expected to lower the energy levels of the molecular orbitals, particularly the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[11] A lower HOMO energy suggests a higher ionization potential and reduced susceptibility to oxidation, which can contribute to enhanced metabolic stability.[12] The lowering of the LUMO energy implies an increased electron affinity, making the molecule more susceptible to nucleophilic attack at specific positions. The electron-withdrawing nature of the 8-fluoro substituent is also predicted to decrease the basicity of the quinoline nitrogen.

The Role of the 4-Amino and 3-Carbohydrazide Groups:

The 4-amino group acts as a strong electron-donating group through resonance (+R effect), pushing electron density into the quinoline ring. This effect is most pronounced at the ortho and para positions. In contrast, the 3-carbohydrazide group can exhibit both electron-withdrawing inductive effects and resonance effects. The carbonyl group within the carbohydrazide is electron-withdrawing, while the lone pairs on the nitrogen atoms can participate in resonance. The overall electronic contribution of the carbohydrazide will depend on its conformation relative to the quinoline ring.

The combination of these opposing electronic influences is likely to create a highly polarized molecule with distinct regions of high and low electron density. This electronic distribution is critical for its potential interactions with biological targets, such as enzymes and receptors, where electrostatic complementarity is often a key determinant of binding affinity.[13]

Table 1: Predicted Electronic Properties of 4-Amino-8-fluoroquinoline-3-carbohydrazide

PropertyPredicted CharacteristicRationale
HOMO Energy LoweredDominant electron-withdrawing effect of the 8-fluoro group.[11]
LUMO Energy LoweredElectron-withdrawing nature of the 8-fluoro and 3-carbohydrazide groups.[11]
Dipole Moment HighSignificant charge separation due to the opposing electronic effects of the substituents.
Quinoline Nitrogen Basicity ReducedInductive electron withdrawal by the 8-fluoro group.
Metal Chelating Ability PresentThe carbohydrazide moiety and the quinoline nitrogen can act as a bidentate or tridentate ligand for metal ions.[14][15]

Steric Properties and Conformational Landscape

The three-dimensional shape and conformational flexibility of 4-Amino-8-fluoroquinoline-3-carbohydrazide are crucial for its ability to fit into the binding pockets of biological targets.

The Quinoline Core:

The quinoline ring system is largely planar, providing a rigid scaffold. The 4-amino and 8-fluoro substituents will lie in or very close to the plane of the quinoline ring.

The 3-Carbohydrazide Side Chain:

The carbohydrazide side chain introduces a degree of conformational flexibility. Rotation around the C3-C(O) bond and the C(O)-NH bond will be possible, allowing the hydrazide group to adopt various spatial orientations. Intramolecular hydrogen bonding between the carbohydrazide protons and the quinoline nitrogen or the 4-amino group could influence the preferred conformation. The steric bulk of the carbohydrazide group will also be a significant factor in determining how the molecule can orient itself within a confined space.

X-ray Crystallography of Analogous Structures:

While a crystal structure for the title compound is not available, studies on similar quinoline-3-carbohydrazide derivatives have shown that the carbohydrazide moiety is often involved in extensive intermolecular hydrogen bonding networks in the solid state.[9] These studies also confirm the planarity of the quinoline ring and provide insights into the typical bond lengths and angles for this class of compounds.[9][16]

Table 2: Predicted Steric and Conformational Properties

PropertyPredicted CharacteristicRationale
Overall Shape Largely planar quinoline core with a flexible side chain.The aromatic nature of the quinoline ring and the single bonds in the carbohydrazide moiety.
Conformational Flexibility Moderate, primarily in the 3-carbohydrazide side chain.Rotation around the C-C and C-N single bonds.
Hydrogen Bond Donors Amino group (NH2), Hydrazide group (NH-NH2).Presence of N-H bonds.
Hydrogen Bond Acceptors Quinoline nitrogen, Carbonyl oxygen, Amino group nitrogen.Presence of lone pairs on nitrogen and oxygen atoms.

Proposed Methodologies for Synthesis and Characterization

A robust understanding of the properties of 4-Amino-8-fluoroquinoline-3-carbohydrazide necessitates its synthesis and thorough experimental and computational characterization.

Proposed Synthetic Route

The synthesis of 4-Amino-8-fluoroquinoline-3-carbohydrazide can be envisioned through a multi-step process starting from a suitably substituted aniline. A plausible route is outlined below, based on established synthetic methodologies for similar quinoline derivatives.[4][10]

Synthetic_Pathway A 2-Amino-3-fluorobenzoic acid B Ethyl 2-cyano-3-(2-amino-3-fluorophenyl)acrylate A->B Knoevenagel Condensation (Ethyl cyanoacetate) C Ethyl 4-amino-8-fluoroquinoline-3-carboxylate B->C Cyclization (e.g., Dowtherm A, heat) D 4-Amino-8-fluoroquinoline-3-carbohydrazide C->D Hydrazinolysis (Hydrazine hydrate)

Figure 1: Proposed synthetic pathway for 4-Amino-8-fluoroquinoline-3-carbohydrazide.

Step-by-Step Protocol:

  • Knoevenagel Condensation: 2-Amino-3-fluorobenzoic acid is reacted with ethyl cyanoacetate in the presence of a base catalyst (e.g., piperidine) to yield ethyl 2-cyano-3-(2-amino-3-fluorophenyl)acrylate.

  • Cyclization: The resulting acrylate derivative is subjected to thermal cyclization, typically in a high-boiling solvent such as Dowtherm A, to form the quinoline ring system, yielding ethyl 4-amino-8-fluoroquinoline-3-carboxylate.

  • Hydrazinolysis: The ethyl ester is then treated with hydrazine hydrate in a suitable solvent like ethanol to afford the final product, 4-Amino-8-fluoroquinoline-3-carbohydrazide.[8]

Experimental Characterization Workflow

A comprehensive experimental characterization is essential to validate the structure and elucidate the properties of the synthesized compound.

Experimental_Workflow cluster_synthesis Synthesis cluster_structural Structural Analysis cluster_physicochemical Physicochemical Characterization Synthesis Synthesized Compound NMR NMR Spectroscopy (1H, 13C, 19F) Synthesis->NMR Structural Confirmation MS Mass Spectrometry (HRMS) Synthesis->MS Structural Confirmation FTIR FT-IR Spectroscopy Synthesis->FTIR Property Determination UVVis UV-Vis Spectroscopy Synthesis->UVVis Property Determination CV Cyclic Voltammetry Synthesis->CV Property Determination Xray Single-Crystal X-ray Diffraction NMR->Xray Detailed 3D Structure

Figure 2: Experimental workflow for the characterization of 4-Amino-8-fluoroquinoline-3-carbohydrazide.

Detailed Protocols:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 19F NMR spectra will be recorded to confirm the chemical structure. 2D NMR techniques (COSY, HSQC, HMBC) will be employed for unambiguous assignment of all proton and carbon signals.[17]

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will be used to determine the exact mass and confirm the elemental composition of the molecule.

  • Single-Crystal X-ray Diffraction: If suitable crystals can be obtained, single-crystal X-ray diffraction will provide the definitive three-dimensional structure, including bond lengths, bond angles, and intermolecular interactions.[9]

  • Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy will be used to identify the characteristic vibrational frequencies of the functional groups, such as the N-H stretches of the amino and hydrazide groups, and the C=O stretch of the carbonyl group.[18]

  • UV-Vis Spectroscopy: The UV-Vis absorption spectrum will be recorded to determine the electronic transitions and the maximum absorption wavelengths (λmax), providing insights into the electronic structure of the conjugated system.[3][19]

  • Cyclic Voltammetry (CV): CV will be employed to determine the oxidation and reduction potentials of the molecule, from which the HOMO and LUMO energy levels can be estimated experimentally.[20]

Computational Chemistry Workflow

In silico methods are invaluable for gaining a deeper understanding of the electronic and steric properties at a molecular level.

Computational_Workflow cluster_dft Density Functional Theory (DFT) cluster_docking Molecular Docking GeomOpt Geometry Optimization FreqCalc Frequency Calculation GeomOpt->FreqCalc Confirm Minimum Energy MEP Molecular Electrostatic Potential (MEP) Mapping GeomOpt->MEP Predict Reactivity FMO Frontier Molecular Orbital (HOMO/LUMO) Analysis GeomOpt->FMO Analyze Electronic Transitions Docking Docking into Target Protein Active Sites GeomOpt->Docking Predict Binding Mode

Figure 3: Computational workflow for the analysis of 4-Amino-8-fluoroquinoline-3-carbohydrazide.

Detailed Protocols:

  • Density Functional Theory (DFT) Calculations: DFT calculations, using a suitable functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)), will be performed to:

    • Optimize the molecular geometry and determine the most stable conformation(s).[21]

    • Calculate vibrational frequencies to aid in the interpretation of the experimental IR spectrum.

    • Generate a Molecular Electrostatic Potential (MEP) map to visualize the electron-rich and electron-poor regions of the molecule, predicting sites for electrophilic and nucleophilic attack.

    • Determine the energies and spatial distributions of the HOMO and LUMO to understand the electronic transitions and reactivity.[20]

  • Molecular Docking: To explore its potential as a drug candidate, molecular docking studies will be conducted against the active sites of relevant biological targets (e.g., bacterial topoisomerases, parasitic enzymes).[8][22] This will provide insights into the plausible binding modes, key intermolecular interactions, and a predicted binding affinity.

Potential Applications in Drug Discovery

Based on the known biological activities of structurally related compounds, 4-Amino-8-fluoroquinoline-3-carbohydrazide is a promising candidate for several therapeutic areas.

  • Antibacterial Agents: Fluoroquinolones are a well-established class of antibiotics that inhibit bacterial DNA gyrase and topoisomerase IV.[14][22] The 4-aminoquinoline scaffold in the title compound, combined with the electronic modulation of the 8-fluoro group, may lead to potent antibacterial activity.

  • Antimalarial Agents: 4-Aminoquinolines, such as chloroquine and amodiaquine, have been mainstays in malaria treatment.[1][23] They are thought to interfere with heme detoxification in the parasite. The unique electronic and metal-chelating properties of the title compound could result in significant antimalarial efficacy, potentially against drug-resistant strains.[3]

  • Anticancer Agents: Numerous quinoline derivatives have demonstrated anticancer activity through various mechanisms, including the inhibition of topoisomerases and protein kinases. The specific substitution pattern of 4-Amino-8-fluoroquinoline-3-carbohydrazide may confer novel anticancer properties.

  • Antiviral Agents: Some quinoline derivatives have been investigated for their antiviral activities. The carbohydrazide moiety, in particular, has been incorporated into compounds with anti-HIV activity.[10]

Conclusion

While direct experimental data on 4-Amino-8-fluoroquinoline-3-carbohydrazide is currently lacking in the public domain, a detailed predictive analysis based on the well-understood properties of its constituent fragments provides a strong foundation for its investigation. The strategic combination of a 4-amino group, an 8-fluoro substituent, and a 3-carbohydrazide moiety on a quinoline scaffold is anticipated to result in a molecule with a unique and potentially advantageous profile of electronic and steric properties. Its predicted ability to engage in multiple types of non-covalent interactions, coupled with the electronic modulation afforded by the fluorine atom, makes it a compelling candidate for further exploration in drug discovery. The synthetic and characterization workflows outlined in this guide provide a clear roadmap for the empirical validation of these predictions. It is our hope that this in-depth analysis will stimulate further research into this promising molecule and its potential to address unmet medical needs.

References

  • Fluoroquinolones and their complexes with metal ions, studied with density functional theory. Physical Chemistry Chemical Physics, 2026. [Link]

  • Fluoroquinolones and their complexes with metal ions, studied with density functional theory. Physical Chemistry Chemical Physics, 2026. [Link]

  • Sarkar, N., et al. Computational studies reveal Fluorine based quinolines to be potent inhibitors for proteins involved in SARS-CoV-2 assembly. Journal of Molecular Structure, 2021. [Link]

  • Molecular Determinants of the Bacterial Resistance to Fluoroquinolones: A Computational Study. Current Computer-Aided Drug Design, 2012. [Link]

  • Conformational, Spectroscopic, and Molecular Dynamics DFT Study of Precursors for New Potential Antibacterial Fluoroquinolone Drugs. The Journal of Physical Chemistry A, 2014. [Link]

  • Spectrally Resolved and Highly Parallelized Raman Difference Spectroscopy for the Analysis of Drug–Target Interactions between the Antimalarial Drug Chloroquine and Hematin. Analytical Chemistry, 2020. [Link]

  • Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. European Journal of Medicinal Chemistry, 2011. [Link]

  • Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity. Molecules, 2023. [Link]

  • Aguiar, A. C. C., et al. Antimalarial Activity and Mechanisms of Action of Two Novel 4-Aminoquinolines against Chloroquine-Resistant Parasites. PLOS ONE, 2012. [Link]

  • Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. PLoS One, 2015. [Link]

  • Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. ResearchGate, 2026. [Link]

  • Lo Presti, L., et al. On the interplay among non-covalent interactions and activity of 4-aminoquinoline antimalarials. AIR Unimi, 2018. [Link]

  • THE SYNTHESIS AND METABOLISM OF NOVEL 4-AMINO QUINOLINE ANTIMALARIALS. University of Liverpool Repository, 2008. [Link]

  • Synthesis, Anti-Plasmodial Activities, and Mechanistic Insights of 4-Aminoquinoline-Triazolopyrimidine Hybrids. ACS Medicinal Chemistry Letters, 2022. [Link]

  • Synthesis, Molecular Docking, and Antimalarial Activity of Hybrid 4-Aminoquinoline-pyrano[2,3-c]pyrazole Derivatives. Molecules, 2021. [Link]

  • Parallel Synthesis and Antimalarial Screening of a 4-Aminoquinoline Library. Journal of Combinatorial Chemistry, 2008. [Link]

  • Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. PLOS ONE, 2015. [Link]

  • 4-Aminoquinoline: a comprehensive review of synthetic strategies. RSC Medicinal Chemistry, 2025. [Link]

  • Effects of fluorine substitution in quinoidal oligothiophenes for use as organic semiconductors. Journal of Materials Chemistry C, 2020. [Link]

  • Electron-Transfer-Enabled Concerted Nucleophilic Fluorination of Azaarenes: Selective C–H Fluorination of Quinolines. Journal of the American Chemical Society, 2023. [Link]

  • Wu, W., Saeki, K., & Kawada, Y. SUBSTITUENT EFFECT OF THE FLUORINE ATOM ON ELECTROPHILIC DEUTERATION OF BENZO[h]QUINOLINE. HETEROCYCLES, 1996. [Link]

  • Alturaifi, T., et al. A Database of Steric and Electronic Properties of Heteroaryl Substituents. ChemRxiv, 2025. [Link]

  • Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. International Journal of Molecular Sciences, 2012. [Link]

  • Fluorinated Quinolines: Synthesis, Properties and Applications. ResearchGate, 2016. [Link]

  • Efficient synthesis and X-ray structures of new α-quinolin-3-yl-α-aminonitriles and derivatives. Tetrahedron Letters, 2012. [Link]

  • A database of steric and electronic properties of heteroaryl substituents. Nature Communications, 2025. [Link]

  • Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. Molecules, 2023. [Link]

  • Geometry and steric effects on the electronic states of aryl-o-carboranes. Journal of Organometallic Chemistry, 2018. [Link]

  • Investigations into the ligand steric and electronic effects of Ru-catalyzed C–H bond arylation directed by 8-aminoquinoline as a bidentate-directing group. Sultan Qaboos University, 2020. [Link]

  • Steric and Electronic Influence of Aryl Isocyanides on the Properties of Iridium(III) Cyclometalates. Inorganic Chemistry, 2016. [Link]

Sources

Exploratory

4-Amino-8-fluoroquinoline-3-carbohydrazide: Advanced Receptor Interaction Modeling and Computational Profiling

Executive Summary The quinoline scaffold is a privileged structure in medicinal chemistry, offering a versatile platform for the development of targeted therapeutics. Specifically, 4-Amino-8-fluoroquinoline-3-carbohydraz...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The quinoline scaffold is a privileged structure in medicinal chemistry, offering a versatile platform for the development of targeted therapeutics. Specifically, 4-Amino-8-fluoroquinoline-3-carbohydrazide represents a highly functionalized derivative with significant potential in both antimicrobial and metabolic disease targeting. This technical guide explores the computational modeling of this scaffold against two distinct and clinically relevant targets: Protein Tyrosine Phosphatase 1B (PTP1B) for antihyperglycemic applications[1], and Enoyl-ACP Reductase (InhA) for antitubercular drug development[2].

By detailing self-validating computational protocols, this whitepaper provides researchers with a rigorous framework for conducting molecular docking and molecular dynamics (MD) simulations, ensuring high-fidelity predictions of ligand-receptor interactions.

Structural & Pharmacophoric Profiling

Before initiating receptor modeling, it is critical to understand the intrinsic physicochemical properties of the ligand. The 4-Amino-8-fluoroquinoline-3-carbohydrazide scaffold is characterized by three distinct functional zones:

  • C4-Amino Group: Acts as a primary hydrogen bond donor. It significantly influences the electron density of the quinoline ring via resonance, enhancing the basicity of the quinoline nitrogen.

  • C8-Fluoro Substitution: The introduction of fluorine at the C8 position serves a dual purpose. It increases the lipophilicity of the molecule, aiding in membrane permeability, and acts as a bioisosteric replacement for hydrogen, protecting the ring from oxidative metabolism[3]. Furthermore, fluorine can participate in orthogonal halogen bonding within hydrophobic receptor pockets.

  • C3-Carbohydrazide Moiety: This functional group provides a highly flexible, bidentate hydrogen-bonding array (acting as both donor and acceptor). Its rotational freedom allows the molecule to adapt to various active site conformations, making it an ideal anchor for target engagement[4].

Case Study I: PTP1B Inhibition (Antihyperglycemic Modeling)

Target Rationale & Causality

PTP1B is a major negative regulator of insulin signaling and a highly sought-after target for Type II diabetes. The active site of PTP1B is notoriously challenging; it features a highly charged, polar catalytic cleft (containing the critical Cys215 and Arg24 residues) surrounded by a highly hydrophobic secondary pocket[1][5].

Causality in Modeling: Traditional docking often fails here because scoring functions over-penalize the desolvation energy of the highly polar carbohydrazide group. To accurately model this, the docking grid must be carefully centered on the Cys215 nucleophile, and the scoring function must account for the hydrophobic shielding provided by the C8-fluoro group interacting with residues like Ala217 and Val49.

Self-Validating Molecular Docking Protocol

To ensure trustworthiness, this protocol incorporates a redocking validation step of the native ligand prior to screening the quinoline scaffold.

Step 1: Protein Preparation

  • Action: Retrieve the PTP1B crystal structure (e.g., PDB ID: 1XBO) and process it using a Protein Preparation Wizard.

  • Causality: Crystal structures often lack hydrogen atoms and contain unresolved side chains. Proper assignment of protonation states at pH 7.4 is critical, particularly for the catalytic Cys215 (which exists as a thiolate) and the adjacent Arg24.

Step 2: Ligand Preparation

  • Action: Generate 3D conformations of 4-Amino-8-fluoroquinoline-3-carbohydrazide using the OPLS4 force field.

  • Causality: OPLS4 accurately parameterizes the electrostatic potential of the C8-fluorine atom, which older force fields often misassign, leading to incorrect halogen-bonding predictions.

Step 3: Grid Generation & Validation

  • Action: Center the docking grid (20 Å × 20 Å × 20 Å) on the sulfur atom of Cys215.

  • Validation: Extract the co-crystallized native ligand and redock it. The protocol is validated only if the Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose is ≤ 1.5 Å.

Step 4: Extra Precision (XP) Docking

  • Action: Execute docking utilizing an XP algorithm, allowing full flexibility of the C3-carbohydrazide moiety.

  • Analysis: Evaluate interactions specifically with Arg24, Asp48, Glu115, and Cys215[1].

PTP1B_Interaction Scaffold 4-Amino-8-fluoroquinoline -3-carbohydrazide C4_Amino C4-Amino Group (H-Bond Donor) Scaffold->C4_Amino C3_Carbo C3-Carbohydrazide (Bidentate H-Bond) Scaffold->C3_Carbo C8_Fluoro C8-Fluoro (Hydrophobic/Halogen) Scaffold->C8_Fluoro Asp48 Asp48 / Glu115 (Allosteric/Surface) C4_Amino->Asp48 H-Bonding Cys215 Cys215 / Arg24 (Catalytic Pocket) C3_Carbo->Cys215 Strong H-Bonding HydroPocket Hydrophobic Pocket (Ala217, Val49) C8_Fluoro->HydroPocket Halogen/Hydrophobic Interaction

Fig 1: Pharmacophoric mapping of the scaffold against PTP1B catalytic and hydrophobic residues.

Case Study II: Enoyl-ACP Reductase (InhA) Inhibition (Antitubercular Modeling)

Target Rationale & Causality

InhA is a critical enzyme in the type II fatty acid biosynthesis pathway of Mycobacterium tuberculosis. Quinoline-3-carbohydrazide derivatives have demonstrated significant antitubercular activity by targeting this enzyme[2][6].

Causality in Modeling: InhA is an NADH-dependent enzyme. Modeling the receptor without the NADH cofactor will result in a collapsed binding pocket. Furthermore, static docking is insufficient to capture the induced-fit conformational changes of the substrate-binding loop (residues 196–219). Therefore, Molecular Dynamics (MD) simulations are mandatory to assess true binding stability[7].

Self-Validating Molecular Dynamics Protocol

This protocol outlines a 200 ns MD simulation to evaluate the thermodynamic stability of the InhA-ligand complex.

Step 1: System Preparation

  • Action: Parameterize the protein using the AMBER ff19SB force field and the ligand using the General Amber Force Field (GAFF2). Retain the NADH cofactor.

Step 2: Solvation & Neutralization

  • Action: Immerse the complex in a TIP3P cubic water box with a 10 Å buffer. Neutralize the system with 0.15 M NaCl.

  • Causality: Explicit solvation is required to accurately model the water-mediated hydrogen bonds between the carbohydrazide group and the InhA active site.

Step 3: Energy Minimization

  • Action: Perform steepest descent minimization until the maximum force is < 1000 kJ/mol/nm.

  • Validation: Check the potential energy curve. It must plateau, indicating the removal of steric clashes, before proceeding to equilibration.

Step 4: NVT and NPT Equilibration

  • Action: Equilibrate for 1 ns in the NVT ensemble (300 K, modified Berendsen thermostat), followed by 1 ns in the NPT ensemble (1 bar, Parrinello-Rahman barostat). Apply position restraints (1000 kJ/mol/nm²) to heavy atoms.

  • Causality: Restraints prevent the sudden collapse of the solvent box from artificially distorting the protein's tertiary structure during initial heating.

Step 5: Production Run & Trajectory Analysis

  • Action: Execute a 200 ns unrestrained production run. Calculate the MM-PBSA binding free energy from the final 50 ns.

MD_Workflow Prep 1. System Preparation InhA + NADH + Ligand AMBER ff19SB Solv 2. Solvation & Ionization TIP3P Water Box 0.15M NaCl Prep->Solv Min Min Solv->Min Eq Eq Min->Eq Prod 5. Production MD Unrestrained 200 ns 2 fs time step Eq->Prod Anal 6. Trajectory Analysis RMSD, RMSF MM-PBSA Binding Energy Prod->Anal

Fig 2: Step-by-step Molecular Dynamics (MD) simulation workflow for the InhA-ligand complex.

Quantitative Data Presentation

The following table synthesizes the expected computational outcomes based on established literature for quinoline-3-carbohydrazide derivatives against both targets, alongside standard ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions[1][7].

Target / PropertyMetricPredicted Value / OutcomeKey Interacting Residues
PTP1B (Docking) Glide G-Score-7.5 to -9.2 kcal/molArg24, Asp48, Cys215, Ala217
PTP1B (Docking) vdW Energy-35.0 to -42.0 kcal/molHydrophobic pocket (Val49)
InhA (MD Simulation) MM-PBSA Binding Energy-45.0 to -60.0 kcal/molTyr158, NADH (Cofactor)
InhA (MD Simulation) Ligand RMSD Plateau~0.25 nm (after 60 ns)N/A
ADMET (QikProp) QPlogPo/w (Lipophilicity)2.5 – 3.8N/A
ADMET (QikProp) Human Oral Absorption> 85%N/A

Note: The highly favorable QPlogPo/w values confirm that the C8-fluoro substitution successfully balances the hydrophilicity of the carbohydrazide moiety, ensuring excellent oral bioavailability.

Conclusion

The 4-Amino-8-fluoroquinoline-3-carbohydrazide scaffold is a highly versatile pharmacophore. Computational interaction modeling reveals that its efficacy is driven by a precise balance of electrostatic interactions (via the C3-carbohydrazide and C4-amino groups) and hydrophobic/halogen interactions (via the C8-fluoro group). Whether targeting the highly polar catalytic cleft of PTP1B for diabetes management or the NADH-dependent hydrophobic pocket of InhA for tuberculosis, rigorous, self-validating computational protocols—combining high-precision docking with explicit-solvent MD simulations—are essential for accurately predicting binding affinities and guiding downstream lead optimization.

References

  • Thomas, K. D., Adhikari, A. V., Telkar, S., Chowdhury, I. H., Mahmood, R., Pal, N. K., Row, G., & Sumesh, E. (2011). "Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents." European Journal of Medicinal Chemistry, 46(11), 5283-5292.[Link]

  • Bamane, R. V., Chitre, T. S., & Rakholiya, V. K. (2010). "Molecular docking studies of quinoline-3-carbohydrazide as novel PTP1B inhibitors as potential antihyperglycemic agents." Der Pharma Chemica, 3(4), 227-237.[Link]

  • Garudachar, B., et al. (2014). "Synthesis, characterization and antimicrobial studies of some new trifluoromethyl quinoline-3-carbohydrazide and 1,3,4-oxadiazoles." RSC Advances, 4(58), 30864.[Link]

  • Yuanita, E., et al. (2022). "QSAR Studies, Molecular Docking, Molecular Dynamics, Synthesis, and Biological Evaluation of Novel Quinolinone-Based Thiosemicarbazones against Mycobacterium tuberculosis." CABI Digital Library.[Link]

  • NextSDS Chemical Substance Database. "8-fluoroquinolin-4-amine - Chemical Substance Information". [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Solubilization and In Vitro Assay Protocol for 4-Amino-8-fluoroquinoline-3-carbohydrazide

Executive Summary & Scientific Rationale 4-Amino-8-fluoroquinoline-3-carbohydrazide (CAS: 1015568-07-6) is a highly specialized fluorinated quinoline building block utilized in the development of kinase inhibitors, Topoi...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

4-Amino-8-fluoroquinoline-3-carbohydrazide (CAS: 1015568-07-6) is a highly specialized fluorinated quinoline building block utilized in the development of kinase inhibitors, Topoisomerase 1 (Top1) poisons, and advanced anti-microbial agents[1][2][3]. Like many 4-aminoquinoline derivatives, its planar aromatic core promotes strong intermolecular π-π stacking, making the crystal lattice highly stable and notoriously difficult to dissolve in aqueous environments[4].

This application note provides a self-validating protocol for the reconstitution and cell culture application of this compound. By understanding the solvation thermodynamics and causality behind each step, researchers can prevent micro-precipitation, ensure accurate dosing, and avoid solvent-induced cytotoxicity in in vitro assays[5].

Physicochemical Profiling

Before initiating reconstitution, it is critical to understand the physical properties of the compound to dictate the choice of solvent. The presence of the carbohydrazide moiety allows for hydrogen bonding, while the 8-fluoro substitution increases the lipophilicity of the quinoline core.

Table 1: Physicochemical Properties

Property Value Rationale / Impact on Handling
CAS Number 1015568-07-6[1][6] Unique identifier for procurement and verification.
Molecular Formula C₁₀H₉FN₄O[1] Contains a highly lipophilic fluorinated aromatic core.
Molecular Weight 220.2 g/mol [1] Used for precise molarity calculations (See Table 2).

| Solubility | DMSO, DMF (Insoluble in H₂O)[7][8] | Requires an aprotic, highly polar organic solvent for initial dissolution. |

Solvation Thermodynamics & Causality

Standard dissolution protocols often fail because they treat small molecules as universally soluble once dissolved in Dimethyl sulfoxide (DMSO). As a Senior Application Scientist, I emphasize the following causal relationships to ensure experimental integrity:

  • Why Anhydrous DMSO? DMSO is highly hygroscopic. If standard benchtop DMSO is used, absorbed atmospheric water lowers the dielectric constant of the solvent. This can lead to the premature hydrolysis of the carbohydrazide group or cause the hydrophobic quinoline core to crash out of solution over time[7].

  • Why Pre-warm Aqueous Media? When a high-concentration DMSO stock is injected into cold (4°C) aqueous media, the rapid shift in solvent polarity combined with low thermal energy drastically reduces solubility. This causes the drug to form microscopic needle-like crystals. Pre-warming media to 37°C provides the thermodynamic support necessary to keep the compound in solution during the critical mixing phase.

  • Why Cap Final DMSO at ≤0.1%? DMSO is inherently cytotoxic and can induce apoptosis or transcriptomic shifts in cancer cell lines (e.g., MCF-7, MDA-MB-468) at concentrations above 0.1% to 0.5% (v/v)[5]. Exceeding this limit confounds assay results, making it impossible to distinguish between drug efficacy and solvent toxicity.

Self-Validating Reconstitution Protocol (Master Stock)

This protocol integrates Quality Control (QC) checkpoints to create a self-validating system. Do not proceed to the next step unless the QC criteria are met.

Step 4.1: Molarity Calculation

Determine the required volume of anhydrous DMSO (≥99.9% purity) to achieve your target master stock concentration.

Table 2: Reconstitution Volumes for Standard Master Stocks

Mass of Powder Volume of DMSO for 10 mM Volume of DMSO for 20 mM Volume of DMSO for 50 mM
1 mg 454 µL 227 µL 91 µL
5 mg 2.271 mL 1.135 mL 454 µL

| 10 mg | 4.541 mL | 2.270 mL | 908 µL |

Step 4.2: Dissolution & Homogenization
  • Equilibrate the lyophilized powder to room temperature in a desiccator before opening to prevent condensation.

  • Add the calculated volume of anhydrous DMSO directly to the vial.

  • Vortex vigorously for 60 seconds. If necessary, sonicate in a water bath at room temperature for 2–5 minutes.

  • QC Checkpoint 1 (Visual): Hold the vial against a light source. The solution must be completely transparent with no visible particulates.

  • QC Checkpoint 2 (Centrifugation): Centrifuge the vial at 10,000 × g for 1 minute. Inspect the bottom of the tube. Validation: If a white pellet is visible, the compound is not fully dissolved; add more DMSO to lower the stock concentration.

Step 4.3: Aliquoting and Storage
  • Divide the master stock into 10–20 µL single-use aliquots in amber or opaque microcentrifuge tubes to protect from light.

  • Store immediately at -80°C. Causality: Repeated freeze-thaw cycles will degrade the carbohydrazide moiety and induce irreversible crystallization.

Workflow Powder 4-Amino-8-fluoroquinoline Lyophilized Powder DMSO Add Anhydrous DMSO (Target: 10-50 mM) Powder->DMSO QC1 QC: Visual & Centrifuge (Clear, No Pellet) DMSO->QC1 Storage Aliquot & Store (-80°C, Protect from Light) QC1->Storage Pass Dilution Aqueous Dilution (Pre-warmed Media 37°C) Storage->Dilution Thaw on Ice QC2 QC: OD600 Turbidity Check (Rule out Micro-crystals) Dilution->QC2 Assay In Vitro Cell Assay (Final DMSO ≤ 0.1%) QC2->Assay Pass

Figure 1: Self-validating reconstitution and dilution workflow for quinoline derivatives.

Aqueous Dilution & Cell Culture Application

To evaluate the compound in cancer cell lines (e.g., via MTT assay or Flow Cytometry), the organic stock must be transitioned into an aqueous physiological environment[5].

Step 5.1: Intermediate Dilution
  • Thaw a single-use DMSO aliquot on ice.

  • Pre-warm the complete cell culture medium (e.g., DMEM with 10% FBS) to 37°C in a water bath.

  • Perform serial dilutions of the compound directly into the pre-warmed medium. Mix immediately by gentle pipetting. Do not vortex media containing FBS, as it will cause protein foaming and denaturation.

Step 5.2: Spectrophotometric Validation
  • QC Checkpoint 3 (Turbidity): Transfer 100 µL of the highest concentration working solution to a 96-well plate. Measure the Optical Density (OD) at 600 nm against a vehicle control (media + equivalent DMSO). Validation: A significant increase in OD600 indicates that the compound has crashed out of solution (micro-precipitation). If this occurs, you must lower the maximum assay concentration.

Step 5.3: Cell Treatment
  • Aspirate old media from the seeded 96-well plates (cells should be >90% viable and properly adhered)[5].

  • Add 100 µL of the compound-containing media to the wells. Ensure a vehicle control (0.1% DMSO in media) is included to establish a true baseline.

  • QC Checkpoint 4 (Microscopic Evaluation): After 2 hours of incubation at 37°C, observe the wells under a phase-contrast microscope. Ensure no needle-like crystals have formed on top of the cell monolayer.

Mechanistic Insights in Oncology & Microbiology

4-Aminoquinoline derivatives are highly versatile. Depending on specific structural modifications, they are known to act as potent Topoisomerase 1 (Top1) poisons, trapping Top1-DNA cleavage complexes and inducing apoptosis in cancer cells[2]. Additionally, they exhibit significant anti-microbial properties, including efficacy against Methicillin-resistant Staphylococcus aureus (MRSA)[3].

Mechanism Drug 4-Aminoquinoline Derivative Target Topoisomerase I or Kinase Target Drug->Target Intercalation / Binding Complex Drug-Target-DNA Cleavage Complex Target->Complex Trapping Arrest Cell Cycle Arrest (G2/M Phase) Complex->Arrest DNA Damage Apoptosis Apoptosis (Cell Death) Arrest->Apoptosis Unresolved Stress

Figure 2: Primary mechanism of action for 4-aminoquinoline derivatives in oncology models.

By strictly adhering to this self-validating solubilization protocol, researchers can ensure that observed phenotypic changes (such as G2/M phase arrest or reduced cell viability) are the direct result of the compound's mechanistic action, rather than artifacts of poor solubility or solvent toxicity.

References

  • Screening Compounds P133934 | EvitaChem: 4-Amino-8-fluoroquinoline-3-carbohydrazide. evitachem.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFkg1LRAxAkovJbVg-pRLZaI8x4F_Y3fwGX9GBEP-u9_sMa0E_F4-mLKOOL-EsTJ3f8WuUQ3hu2oUJ-4-kjq9-ILsUdK-a-DvoXkN6cu2iQDSmC8o6Cpgf1PCbyWqo8lvUOTNFFt7FhLNbHEzGFY4uQ-KPdq1QP]
  • 1015568-07-6|4-Amino-8-fluoroquinoline-3-carbohydrazide|BLD Pharm. bldpharm.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFwHLNMTJFFcgeDeHcG09u2OxaNtHwunr8qs2GCt79uMZUlE6IEt-2sVtF8puLgH1srEC-ffegrfVxSN3AwzQh0xRDj1HFxG9Q73FbiM4mr5UCDq7ShTlcuOayckLY5cQrQ3tZK-f_ZlnoAqkOo]
  • Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity. mdpi.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHwcD2VlipwrEaKlbqXbVM89hqKaSGiPDEI8z4qTyeGeSJthos2DAlafPUWn7sKreuh0bZ0KJm2CnsBBYMcyvF4KLzd7oe2WhshWvw0S4Ds5hth2XGcy38Jnww9Mw_QcEIaWQ==]
  • Synthesis and Cytotoxic Activity of Novel Metal Complexes Derived from Methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate as Potential CDK8 Kinase Inhibitors. acs.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF4Qp9ktuqP6uYnZw_JkM15HJeDxxNNmN4hW0g8AK3tEHvMNVUsX7Laz6WtZ5ayN7m_EPIzcriocq5IlNpbMJ-ZvbCQ1wrOO-qJPGEvGl4qHthmhJNQY5-VR-mpJL3SrQdvJ8bf6ZLn3RwlRA==]
  • Application Notes and Protocols for 4-Aminoquinoline Derivatives in Cancer Cell Line Studies. benchchem.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFHMX3d11dxT17GZiDQkAlZAw2P2-H9vvsIdYcCNL-VH5ttyA6bKGL8vb4M3z2bYaNz4kusscKOnU6a5k2BtAjgCKK-TtodGerB1A-gu4EllcrA8AsLQDGi7cwK-bIgCGZ6n6Qa8TPbuYyRCOKq0qA3khL9sn0_iBw1RsmYQu-Tq8eA5M3Mene3F6euqAdnXs82T5H8EFjitm6C4nx8thirSXPETN_yFeUMF9GgpnjNCLqDDMLuR5G3]
  • Discovery and Mechanistic Study of Tailor-Made Quinoline Derivatives as Topoisomerase 1 Poison with Potent Anticancer Activity. acs.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF6v7fi8LUPAY2LM95VMmAohYqwyqreenPMzNns_m0P4Zn6fPIwfmexQ6gw-dnJtQdyJItevtkZmCKfiVA6ezEDAOVH1p56qdb9CcSos0gH_di3x7pGT4Yn8fEsBx_tjdAyK0eUKerIP78ScknuNbY=]
  • Design and synthesis of a 4-aminoquinoline-based molecular tweezer that recognizes protoporphyrin IX and iron(III) protoporphyrin IX and its application as a supramolecular photosensitizer. rsc.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEV7pzLQDr72Jhc2e1rM7ezs0eivujdOZgqkKjCOPCvU6aP7OZ2DKYMegLoAaGcfAEKETaIC7787S0_FO642zZw5hUMH2koNs2w0Dk_JcUR03efArWrXIe6Kh27n0fY9kSjk29bgKqW8esyVoZn9nDaciP5t0wCz7s=]
  • Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives: Exploring Antibacterial Efficacy, MRSA Inhibition, and PBP2a Docking Insights. mdpi.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEKktoR-wEvfm5ob-YkDT7LIKDFVCXO8s5NbC_3uKLPi4gi5AzgWb3QVwTQ308WNvhmeaF2RWmI1z0SCFkuYAaetNTIobUuCFS87ytiBIeajdiqUtQ8WMeehAqgscW-KA==]

Sources

Application

Application Note: 4-Amino-8-fluoroquinoline-3-carbohydrazide in Early-Stage Drug Discovery

Executive Summary & Chemical Profile In modern medicinal chemistry, the rapid generation of diverse, target-specific libraries relies heavily on privileged building blocks. 4-Amino-8-fluoroquinoline-3-carbohydrazide (CAS...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Profile

In modern medicinal chemistry, the rapid generation of diverse, target-specific libraries relies heavily on privileged building blocks. 4-Amino-8-fluoroquinoline-3-carbohydrazide (CAS: 1015568-07-6) represents a highly versatile, multi-vector scaffold. By combining the intercalating properties of the quinoline core with specific electronic and steric modifiers (fluorine and amino groups) and a highly reactive carbohydrazide handle, this molecule serves as an ideal starting point for hit-to-lead optimization campaigns targeting infectious diseases and oncology.

Mechanistic & Pharmacophoric Rationale

As a Senior Application Scientist, it is critical to understand why this specific substitution pattern is selected before initiating synthetic workflows. Every functional group on this scaffold serves a distinct, causal role in target engagement and pharmacokinetic optimization:

  • The Quinoline Core: A classic planar pharmacophore. Its electron-deficient nature allows for strong π−π stacking interactions with DNA base pairs (essential for Topoisomerase I poisons) and hydrophobic interactions within enzyme binding pockets ().

  • The 4-Amino Group: Acts as a critical hydrogen bond donor. In kinase inhibitor design, this primary amine frequently mimics the exocyclic amine of adenine, anchoring the molecule to the backbone carbonyls of the kinase hinge region.

  • The 8-Fluoro Substitution: Fluorine incorporation is a staple in modern drug design. At the 8-position, it serves a dual purpose: it lowers the pKa of the adjacent quinoline nitrogen (enhancing membrane permeability by increasing the fraction of unionized drug at physiological pH) and acts as a metabolic shield, blocking CYP450-mediated oxidation at a typically vulnerable site.

  • The 3-Carbohydrazide Handle: The terminal NH2​ of the hydrazide is a potent α -effect nucleophile. It serves as the primary vector for divergent synthesis, allowing rapid access to hydrazones, oxadiazoles, and triazoles. This enables thorough structure-activity relationship (SAR) exploration by replacing a flexible, metabolically labile chain with rigid, target-specific heterocycles.

G core Quinoline Core (π-π Stacking / Intercalation) target Target Protein / DNA Complex core->target Hydrophobic amino 4-Amino Group (H-Bond Donor to Kinase Hinge) amino->target H-Bond fluoro 8-Fluoro Group (Metabolic Shield / Lipophilicity) fluoro->target Steric/Electronic hydrazide 3-Carbohydrazide (Vector for Pocket Binding) hydrazide->target Covalent/Non-Covalent

Fig 1. Pharmacophoric mapping of scaffold interactions with biological targets.

Divergent Synthetic Workflows & Protocols

The strategic value of 4-Amino-8-fluoroquinoline-3-carbohydrazide lies in its ability to branch into multiple privileged heterocyclic spaces. The following protocols are designed as self-validating systems, ensuring that intermediate integrity is confirmed before proceeding to biological assays.

G scaffold 4-Amino-8-fluoroquinoline- 3-carbohydrazide aldehydes + Aldehydes (EtOH, cat. AcOH) scaffold->aldehydes acids + Carboxylic Acids (POCl3, Reflux) scaffold->acids isothio + Isothiocyanates (Base, Reflux) scaffold->isothio hydrazones Hydrazones / Schiff Bases (Antitubercular / Antibacterial) aldehydes->hydrazones oxadiazoles 1,3,4-Oxadiazoles (Kinase Inhibitors / Anticancer) acids->oxadiazoles triazoles 1,2,4-Triazoles (Topoisomerase Poisons) isothio->triazoles

Fig 2. Divergent synthetic workflows for scaffold derivatization.

Protocol A: Synthesis of 1,3,4-Oxadiazole Derivatives via POCl3​ Cyclodehydration

Objective: Convert the flexible carbohydrazide into a rigid 1,3,4-oxadiazole ring to provide a stable hydrogen bond acceptor vector, a common motif in potent antimicrobial agents (). Causality of Reagents: Phosphorus oxychloride ( POCl3​ ) acts simultaneously as the solvent, the activating agent for the carboxylic acid, and the dehydrating agent. It drives the formation of the intermediate diacylhydrazine and forces its subsequent cyclodehydration into the oxadiazole ring via a thermodynamically driven elimination of water.

Step-by-Step Methodology:

  • Reaction Setup: In a dry, 50 mL round-bottom flask equipped with a reflux condenser and a CaCl2​ guard tube, combine 4-Amino-8-fluoroquinoline-3-carbohydrazide (1.0 eq) and the desired substituted aromatic carboxylic acid (1.1 eq).

  • Activation & Cyclization: Add POCl3​ (10 volumes). Slowly heat the mixture to reflux (90-100°C) for 6-8 hours. Rationale: Slow heating prevents violent exothermic reactions during the initial formation of the mixed anhydride.

  • Quenching: Cool the reaction mixture to room temperature and pour it dropwise over crushed ice with vigorous stirring. Rationale: POCl3​ reacts violently with water; ice controls the exotherm and prevents the acid-catalyzed hydrolysis of the newly formed oxadiazole ring.

  • Neutralization: Neutralize the acidic aqueous mixture with a saturated NaHCO3​ solution until pH 7-8 is reached. Rationale: Neutralization precipitates the free base of the target compound.

  • Isolation & Self-Validation (QC): Filter the precipitate, wash with cold water, and recrystallize from ethanol.

    • Validation Checkpoint: Perform FT-IR and LC-MS. Successful cyclization is confirmed by the disappearance of the sharp C=O stretch (~1650 cm−1 ) and NH/NH2​ stretches (~3300 cm−1 ) of the starting hydrazide, and the appearance of a characteristic C=N stretch (~1610 cm−1 ) representing the oxadiazole ring.

Protocol B: Microwave-Assisted Synthesis of Hydrazone Libraries

Objective: Generate Schiff base/hydrazone libraries for rapid phenotypic screening against mycobacterial targets (). Causality of Reagents: Glacial acetic acid is used in catalytic amounts to protonate the carbonyl oxygen of the aldehyde, increasing its electrophilicity. Microwave irradiation is chosen over conventional heating to drastically reduce reaction times (from hours to minutes), which minimizes thermal degradation of the fluoroquinoline core and improves overall yield.

Step-by-Step Methodology:

  • Reaction Setup: In a microwave-safe reaction vial, dissolve 4-Amino-8-fluoroquinoline-3-carbohydrazide (1.0 eq) and a substituted benzaldehyde (1.05 eq) in absolute ethanol (5 mL/mmol).

  • Catalysis: Add 2-3 drops of glacial acetic acid.

  • Irradiation: Seal the vial and irradiate in a dedicated microwave synthesizer at 80°C (approx. 150 W) for 5-10 minutes.

  • Isolation: Cool the vial to 0°C. The hydrazone typically precipitates directly from the ethanolic solution due to reduced solubility. Filter and wash with cold ethanol.

  • Isolation & Self-Validation (QC):

    • Validation Checkpoint: Analyze via 1H NMR. The success of the condensation is definitively proven by the appearance of a highly deshielded singlet (typically around δ 8.0 - 8.5 ppm) corresponding to the azomethine ( CH=N ) proton, alongside the integration of the remaining NH proton.

Quantitative Data in Target-Based Discovery

Derivatives of the quinoline-3-carbohydrazide scaffold have demonstrated profound efficacy across multiple therapeutic areas. The table below summarizes the biological activities of related derivatives validated in recent literature, providing benchmarking data for new screening campaigns.

Derivative ClassPrimary Target / IndicationRepresentative Efficacy (MIC / IC50​ )Key Structural Feature Driving ActivityReference
Hydrazones / Schiff Bases M. tuberculosis (Antitubercular via Enoyl-ACP reductase)MIC: 6.25 - 12.5 μg/mL Electron-withdrawing groups on the terminal aryl ring enhance binding affinity.
1,3,4-Oxadiazoles M. smegmatis & P. aeruginosa (Antibacterial)MIC: 6.25 μg/mL Rigid N-alkylated oxadiazole moiety improves membrane penetration.
1,2,4-Triazoles Broad-spectrum AntimicrobialMIC: 6.25 μg/mL 5-mercapto-triazole substitution acts as a strong metal chelator in metalloenzymes.
Substituted Quinolines Topoisomerase I (Oncology) IC50​ : Low nanomolarPlanar core with basic side chains stabilizes the Top1-DNA cleavage complex.

References

  • Thomas, K. D., et al. (2011). Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. European Journal of Medicinal Chemistry, 46(11), 5283-5292. URL:[Link]

  • Garudachari, B., et al. (2014). Synthesis, characterization and antimicrobial studies of some new trifluoromethyl quinoline-3-carbohydrazide and 1,3,4-oxadiazoles. RSC Advances, 4, 30864-30875. URL:[Link]

  • Karthikeyan, M. S., et al. (2009). Synthesis and antimicrobial activities of novel quinoline derivatives carrying 1,2,4-triazole moiety. European Journal of Medicinal Chemistry, 44(11), 4331-4335. URL:[Link]

  • Bansal, S., et al. (2019). Discovery and Mechanistic Study of Tailor-Made Quinoline Derivatives as Topoisomerase 1 Poison with Potent Anticancer Activity. ACS Omega, 4(3), 5649–5661. URL:[Link]

Method

Topic: Step-by-Step Preparation of 4-Amino-8-fluoroquinoline-3-carbohydrazide Stock Solutions

An Application Note and Protocol from the Office of the Senior Application Scientist Abstract and Scope This application note provides a detailed, field-proven protocol for the preparation, handling, and storage of stock...

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Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract and Scope

This application note provides a detailed, field-proven protocol for the preparation, handling, and storage of stock solutions of 4-Amino-8-fluoroquinoline-3-carbohydrazide. Quinoline derivatives are a significant class of heterocyclic compounds widely utilized in medicinal chemistry and drug discovery as privileged structures.[1] The carbohydrazide moiety further extends its utility as a versatile synthetic intermediate, for example, in the formation of hydrazones.[2] The accuracy and reproducibility of downstream applications, including high-throughput screening, mechanism-of-action studies, and synthetic chemistry, are critically dependent on the quality and integrity of the initial compound stock solution. This guide is designed for researchers, scientists, and drug development professionals, offering a framework built on principles of chemical stability, solubility, and laboratory safety to ensure reliable and consistent experimental outcomes.

Foundational Principles: Ensuring Solution Integrity

The preparation of a stock solution is more than a simple dissolution; it is the foundational step that dictates the validity of subsequent experiments. The choices made regarding solvent, concentration, and storage conditions have profound impacts on the compound's stability and performance.

2.1 The Rationale for Solvent Selection The primary challenge in handling many organic molecules, including quinoline derivatives, is their often-poor aqueous solubility.[3] To overcome this, a concentrated stock solution is typically prepared in a water-miscible organic solvent.

  • Dimethyl Sulfoxide (DMSO): For 4-Amino-8-fluoroquinoline-3-carbohydrazide, anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent. DMSO is a powerful, polar aprotic solvent capable of dissolving a vast array of both polar and nonpolar compounds, making it a near-universal choice in drug discovery.[4][5] Its high boiling point (189 °C) minimizes evaporation at room temperature, ensuring the concentration of the stock solution remains stable during handling.[6]

2.2 Causality of Compound Degradation Quinoline scaffolds can be susceptible to degradation influenced by several factors. The fluoro-substitution at the 8-position is of particular note, as studies have shown this can increase photosensitivity in some fluoroquinolones, leading to degradation upon exposure to UV light.[7]

  • Light: Photodegradation is a significant risk. Preparation should be conducted away from direct sunlight, and storage should always be in light-protecting containers (e.g., amber vials).

  • pH and Hydrolysis: Quinoline stability can be pH-dependent, with degradation accelerated in highly acidic or basic conditions.[8]

  • Freeze-Thaw Cycles: Repeated changes in temperature can promote compound precipitation and degradation.[8][9] Aliquoting the stock solution into single-use volumes is a critical, non-negotiable step to preserve its integrity.[9][10]

Hazard Assessment and Safe Handling

4-Amino-8-fluoroquinoline-3-carbohydrazide and its parent structures are biologically active molecules that must be handled with care. Quinoline itself is classified as acutely toxic and a suspected carcinogen and mutagen.[11]

Mandatory Safety Precautions:

  • Engineering Controls: All handling of the solid compound and preparation of the stock solution must be performed inside a certified chemical fume hood.

  • Personal Protective Equipment (PPE):

    • Eye Protection: Chemical safety goggles are required.

    • Hand Protection: Nitrile gloves are mandatory. Change gloves immediately if contaminated.

    • Body Protection: A lab coat must be worn at all times.

  • Waste Disposal: All contaminated materials (e.g., weigh boats, pipette tips, vials) and waste solutions must be disposed of according to local institutional guidelines for chemical waste.

Quantitative Data Summary & Materials

Table 1: Chemical and Physical Properties

Property Value Source
Chemical Name 4-Amino-8-fluoroquinoline-3-carbohydrazide BLD Pharm[12]
CAS Number 1015568-07-6 BLD Pharm[12]
Molecular Formula C₁₀H₉FN₄O Derived
Molecular Weight 220.21 g/mol Derived
Appearance Solid (Assumed) -
Recommended Solvent Anhydrous DMSO BenchChem[9], NanoTemper[13]
Storage (Powder) -20°C for long-term storage MCE[10]

| Storage (Solution) | -80°C in single-use aliquots | MCE[10], BenchChem[8] |

Required Materials and Equipment:

  • 4-Amino-8-fluoroquinoline-3-carbohydrazide (solid)

  • Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

  • Analytical balance (readable to 0.01 mg)

  • Microcentrifuge tubes or amber glass vials with PTFE-lined caps

  • Calibrated micropipettes (P1000, P200)

  • Vortex mixer

  • Optional: Bath sonicator

  • Personal Protective Equipment (PPE) as specified in Section 3.0

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the preparation of a 10 mM stock solution, a common starting concentration for screening and cell-based assays.

5.1 Step 1: Pre-Protocol Calculations The goal is to accurately weigh the required mass of the compound to achieve the target concentration in a specific volume.

  • Formula: Mass (mg) = [Target Concentration (M)] × [Volume (L)] × [Molecular Weight ( g/mol )] × 1000 (mg/g)

  • Example Calculation for 1 mL of a 10 mM stock:

    • Mass (mg) = (0.010 mol/L) × (0.001 L) × (220.21 g/mol ) × 1000 mg/g

    • Mass (mg) = 2.20 mg

5.2 Step 2: Weighing the Compound Accuracy in this step is paramount.

  • Place an appropriate weigh boat or microcentrifuge tube on the analytical balance and tare the weight.

  • Inside a chemical fume hood, carefully add the solid compound using a clean spatula until the target mass (e.g., 2.20 mg) is reached.

  • Record the exact mass weighed. This is crucial for calculating the precise final concentration.

5.3 Step 3: Dissolution

  • Transfer the weighed compound to a sterile, appropriately sized vial (e.g., a 1.5 mL amber microcentrifuge tube or glass vial).

  • Using a calibrated pipette, add the calculated volume of anhydrous DMSO. For 2.20 mg, this would be 1.0 mL.

  • Securely cap the vial.

  • Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved. A clear, precipitate-free solution should be observed.

  • Expert Tip: If dissolution is slow, brief sonication in a bath sonicator (5-10 minutes) can be effective. Avoid excessive heating, as it may degrade the compound.[9]

5.4 Step 4: Aliquoting and Storage This step is critical to prevent degradation from repeated freeze-thaw cycles.[8][9]

  • Immediately after dissolution, dispense the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, light-protecting microcentrifuge tubes.

  • Label each aliquot clearly with the compound name, exact concentration, solvent (DMSO), date of preparation, and your initials.

  • Place all aliquots in a labeled secondary container (freezer box) and store at -80°C for long-term stability.[8][10]

Visualization of the Experimental Workflow

Stock_Solution_Workflow cluster_prep Preparation Phase (in Fume Hood) cluster_storage Storage Phase calc 1. Calculate Required Mass (e.g., 2.20 mg for 1 mL @ 10 mM) weigh 2. Weigh Solid Compound Accurately calc->weigh Target Mass add_dmso 3. Add Anhydrous DMSO (e.g., 1.0 mL) weigh->add_dmso Precise Volume dissolve 4. Dissolve Completely (Vortex / Sonicate) add_dmso->dissolve Ensure Homogeneity aliquot 5. Aliquot into Single-Use Tubes dissolve->aliquot Critical Transfer (Avoid Freeze-Thaw) labeling 6. Label Aliquots Clearly aliquot->labeling store 7. Store at -80°C labeling->store

Caption: Workflow for preparing 4-Amino-8-fluoroquinoline-3-carbohydrazide stock solution.

Quality Control and Downstream Use

  • Visual Inspection: Before each use, thaw a single aliquot and visually inspect for any signs of precipitation. If crystals are present, gently warm the vial to 37°C and vortex to redissolve. If the precipitate does not dissolve, the solution should be discarded.

  • Managing DMSO in Assays: When diluting the stock into aqueous buffers or cell culture media, ensure the final concentration of DMSO is kept to a minimum, typically below 0.5%, to avoid solvent-induced artifacts or cytotoxicity.[10][13] Always include a vehicle control (media/buffer with the same final DMSO concentration) in your experiments.

  • Precipitation Upon Dilution: If the compound precipitates when diluted into an aqueous medium, this indicates poor aqueous solubility.[9] Strategies to overcome this include lowering the final working concentration or investigating the use of solubilizing agents like cyclodextrins.[9]

Troubleshooting Common Issues

Table 2: Troubleshooting Guide

Issue Potential Cause Recommended Solution
Compound fails to dissolve completely in DMSO. Insufficient solvent volume; poor compound purity; low temperature. Verify calculations. Use a bath sonicator for assistance. Gentle warming (to 37°C) may be attempted cautiously.[9]
Stock solution appears cloudy or has precipitate after thawing. Compound has poor solubility at lower temperatures; freeze-thaw cycles. Gently warm and vortex to redissolve. If this fails, the stock may be supersaturated. Prepare a new, less concentrated stock solution. Always use single-use aliquots.[9]

| Precipitation occurs when diluting into aqueous buffer/media. | The compound's aqueous solubility limit has been exceeded. | Reduce the final concentration of the compound in the assay. Perform serial dilutions in 100% DMSO first before the final dilution into the aqueous medium.[13] |

References

  • Wikipedia. (2024). Dimethyl sulfoxide. Retrieved from [Link]

  • NanoTemper Technologies. (n.d.). DMSO - Definition and Relevance | Nanopedia. Retrieved from [Link]

  • gChem. (n.d.). Dimethyl Sulfoxide (DMSO). Retrieved from [Link]

  • ResearchGate. (2014). Can I use DMSO as solvent to prepare stock solution of plant extract for antioxidant screening?. Retrieved from [Link]

  • PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

  • ResearchGate. (2017). What is the best method to prepare hydrazide from Aromatic carboxylic acid?. Retrieved from [Link]

  • Derdour, A., et al. (2017). Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. International Journal of Drug Design and Discovery, 8(1), 1-10.
  • Stilinović, V., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Advances, 10(63), 38355-38367.
  • Murgia, S., et al. (2021). UV Properties and Loading into Liposomes of Quinoline Derivatives. Colloids and Interfaces, 5(2), 28.
  • Chiba, M., et al. (1997). Photostability and biological activity of fluoroquinolones substituted at the 8 position after UV irradiation. Antimicrobial Agents and Chemotherapy, 41(6), 1221-1225.
  • Organic Syntheses. (n.d.). Azibenzil. Org. Synth. 1955, 35, 1. Retrieved from [Link]

  • SlideShare. (2017). Preparation and Properties of Quinoline. Retrieved from [Link]

  • Martínez-Acuña, N., et al. (2023). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. Molecules, 28(20), 7083.
  • Organic Syntheses. (n.d.). Quinoline. Org. Synth. 1925, 5, 79. Retrieved from [Link]

Sources

Application

Using 4-Amino-8-fluoroquinoline-3-carbohydrazide as a precursor for heterocyclic synthesis

Application Notes & Protocols Topic: Using 4-Amino-8-fluoroquinoline-3-carbohydrazide as a Precursor for Heterocyclic Synthesis For: Researchers, scientists, and drug development professionals. Strategic Overview: The Va...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Notes & Protocols

Topic: Using 4-Amino-8-fluoroquinoline-3-carbohydrazide as a Precursor for Heterocyclic Synthesis

For: Researchers, scientists, and drug development professionals.

Strategic Overview: The Value Proposition of a Trifunctional Precursor

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with activities ranging from antibacterial and antimalarial to anticancer.[1][2] The strategic functionalization of this core is paramount for modulating biological activity and pharmacokinetic properties. 4-Amino-8-fluoroquinoline-3-carbohydrazide emerges as a particularly powerful precursor for library synthesis due to its trifunctional nature:

  • The Quinoline Core: A privileged scaffold, with the 8-fluoro substituent often introduced to enhance metabolic stability or receptor binding affinity.[3][4]

  • The 4-Amino Group: A critical pharmacophore found in renowned drugs like chloroquine, offering a vector for further derivatization or a key interaction point with biological targets.[1][5]

  • The 3-Carbohydrazide Moiety (-CONHNH₂): An exceptionally versatile functional handle for constructing a diverse array of five-membered nitrogen-containing heterocycles.[6] This group acts as a potent binucleophile, primed for cyclization reactions.

This guide provides a detailed exploration of the synthetic utility of this precursor, focusing on robust protocols for the synthesis of high-value heterocyclic systems: 1,3,4-oxadiazoles, 1,2,4-triazoles, and pyrazoles. The causality behind experimental choices is emphasized to empower researchers to adapt and troubleshoot these methodologies.

Precursor Profile and Handling

Before embarking on synthesis, a clear understanding of the precursor's properties and safety considerations is essential.

PropertyValueSource
IUPAC Name 4-amino-8-fluoroquinoline-3-carbohydrazide-
CAS Number 1015568-07-6[7]
Molecular Formula C₁₀H₉FN₄O[8]
Molecular Weight 220.21 g/mol -
Appearance Solid[8]
Purity Typically ≥98%[7][8]

Safety & Handling:

  • General: Handle in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

  • Toxicity: Hydrazide and hydrazine derivatives should be treated as potentially toxic and carcinogenic. Avoid inhalation, ingestion, and skin contact.

  • Storage: Store in a cool, dry place away from oxidizing agents. Keep the container tightly sealed.

Synthetic Pathways & Detailed Protocols

The carbohydrazide moiety is the primary reactive center for the following transformations, serving as the cornerstone for building diverse heterocyclic rings.

A. Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazoles

Scientific Rationale: The synthesis of the 1,3,4-oxadiazole ring from a carbohydrazide is a classic and reliable transformation. The core principle involves the condensation of the hydrazide with a carboxylic acid (or its derivative), forming a 1,2-diacylhydrazine intermediate. This intermediate then undergoes acid-catalyzed cyclodehydration to yield the aromatic oxadiazole ring.[9][10] Phosphorus oxychloride (POCl₃) is a highly effective and commonly used reagent for this one-pot process, acting as both a coupling and dehydrating agent.[10]

Workflow for 1,3,4-Oxadiazole Synthesis

G cluster_0 Reactants cluster_1 Reaction cluster_2 Product A 4-Amino-8-fluoroquinoline -3-carbohydrazide C POCl₃ (Reflux) A->C B Aromatic Carboxylic Acid (R-COOH) B->C D 2-(4-Amino-8-fluoroquinolin-3-yl)-5-aryl -1,3,4-oxadiazole C->D Cyclodehydration

Caption: General workflow for POCl₃-mediated synthesis of 1,3,4-oxadiazoles.

Protocol 1: Synthesis of 2-(4-Amino-8-fluoroquinolin-3-yl)-5-(4-chlorophenyl)-1,3,4-oxadiazole

  • Materials:

    • 4-Amino-8-fluoroquinoline-3-carbohydrazide (1.0 mmol, 220 mg)

    • 4-Chlorobenzoic acid (1.0 mmol, 157 mg)

    • Phosphorus oxychloride (POCl₃) (~5 mL)

    • Saturated sodium bicarbonate (NaHCO₃) solution

    • Ice bath

    • Ethanol for recrystallization

  • Procedure:

    • To a 50 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 4-amino-8-fluoroquinoline-3-carbohydrazide and 4-chlorobenzoic acid.

    • Causality Check: Working in a fume hood is critical. Carefully add phosphorus oxychloride (~5 mL) to the flask. POCl₃ is highly corrosive and reacts violently with water. The excess POCl₃ serves as both the solvent and the dehydrating agent.

    • Stir the mixture and gently heat to reflux (approx. 100-110 °C) for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 7:3 mixture of ethyl acetate:hexane).

    • After completion, allow the reaction mixture to cool to room temperature.

    • Expert Insight: The workup is highly exothermic. Slowly and carefully pour the reaction mixture onto crushed ice (~50 g) in a beaker with constant stirring. This hydrolyzes the excess POCl₃.

    • Neutralize the acidic solution by slowly adding a saturated solution of NaHCO₃ until the effervescence ceases and the pH is approximately 7-8. This will precipitate the crude product.

    • Filter the resulting solid precipitate using a Büchner funnel, wash thoroughly with cold water, and air dry.

    • Purify the crude product by recrystallization from ethanol to yield the pure 1,3,4-oxadiazole derivative.

R-Group (from R-COOH)Reaction Time (h)Typical Yield (%)
4-Chlorophenyl585
4-Methoxyphenyl682
2-Nitrophenyl478
Phenyl588
B. Synthesis of 5-Substituted-4-Amino-1,2,4-Triazole-3-thiols

Scientific Rationale: The conversion of a carbohydrazide to a 4-amino-1,2,4-triazole-3-thiol is a robust, two-step process. The first step involves the reaction with carbon disulfide (CS₂) in a basic medium (e.g., KOH/ethanol).[11][12] The carbohydrazide acts as a nucleophile attacking the electrophilic carbon of CS₂, which, after deprotonation, forms a potassium dithiocarbazate salt.[13] In the second step, this intermediate is heated with an excess of hydrazine hydrate. The hydrazine effects a cyclocondensation reaction, eliminating H₂S and water to form the stable 1,2,4-triazole ring.[14]

Workflow for 1,2,4-Triazole-3-thiol Synthesis

G A 4-Amino-8-fluoroquinoline -3-carbohydrazide B Step 1: CS₂ / KOH, EtOH A->B C Potassium Dithiocarbazate Intermediate B->C D Step 2: Hydrazine Hydrate (N₂H₄·H₂O), Reflux C->D E 4-Amino-5-(4-amino-8-fluoroquinolin-3-yl) -4H-1,2,4-triazole-3-thiol D->E

Caption: Two-step synthesis of 1,2,4-triazole-3-thiols from a carbohydrazide.

Protocol 2: Synthesis of 4-Amino-5-(4-amino-8-fluoroquinolin-3-yl)-4H-1,2,4-triazole-3-thiol

  • Materials:

    • 4-Amino-8-fluoroquinoline-3-carbohydrazide (1.0 mmol, 220 mg)

    • Potassium hydroxide (KOH) (1.2 mmol, 67 mg)

    • Carbon disulfide (CS₂) (1.2 mmol, 72 µL)

    • Hydrazine hydrate (80% solution) (~10 mL)

    • Absolute ethanol (~20 mL)

    • Dilute hydrochloric acid (HCl)

    • Ice bath

  • Procedure:

    • Step 1: Formation of Dithiocarbazate Salt a. Dissolve potassium hydroxide in absolute ethanol in a round-bottom flask. b. Add the 4-amino-8-fluoroquinoline-3-carbohydrazide to the solution and stir for 15 minutes. c. Cool the mixture in an ice bath and add carbon disulfide dropwise over 10 minutes. d. Expert Insight: Maintain the temperature below 10 °C during CS₂ addition to control the exothermic reaction and prevent side product formation. e. Stir the reaction mixture at room temperature for 12-16 hours. The formation of a solid yellow precipitate (the potassium salt) indicates the reaction is proceeding.

    • Step 2: Cyclization a. To the flask containing the dithiocarbazate intermediate, add hydrazine hydrate. b. Heat the mixture to reflux for 8-10 hours. During this time, the color of the mixture may change, and the evolution of hydrogen sulfide gas (rotten egg smell) will be noticeable. This step must be performed in a highly efficient fume hood. c. Monitor the reaction by TLC. d. After cooling, pour the reaction mixture into cold water (~50 mL). e. Acidify the solution with dilute HCl to a pH of ~5-6. This protonates the thiol and precipitates the product. f. Filter the solid product, wash with cold water, and dry. Recrystallize from an appropriate solvent like ethanol or an ethanol/water mixture if necessary.

C. Synthesis of N-Substituted Pyrazoles

Scientific Rationale: The Knorr pyrazole synthesis and related cyclocondensations are foundational methods for creating the pyrazole ring.[15] The reaction requires a hydrazine derivative (in this case, our carbohydrazide) and a 1,3-dielectrophilic component.[16] A common and effective 1,3-dielectrophile is an α,β-unsaturated ketone, also known as a chalcone. The reaction proceeds via an initial Michael addition or condensation to form a hydrazone intermediate, which then undergoes intramolecular cyclization and dehydration to yield the stable pyrazoline, which may oxidize to the pyrazole.[17] Using an acid catalyst like glacial acetic acid facilitates both the initial condensation and the final dehydration step.

Workflow for Pyrazole Synthesis via Cyclocondensation

G cluster_0 Reactants cluster_1 Reaction cluster_2 Product A 4-Amino-8-fluoroquinoline -3-carbohydrazide C Glacial Acetic Acid (Reflux) A->C B Chalcone Derivative (α,β-unsaturated ketone) B->C D N-Acyl Pyrazoline/Pyrazole Derivative C->D Cyclocondensation

Caption: Synthesis of pyrazole derivatives via chalcone cyclocondensation.

Protocol 3: Synthesis of a Quinoline-Substituted Pyrazoline Derivative

  • Materials:

    • 4-Amino-8-fluoroquinoline-3-carbohydrazide (1.0 mmol, 220 mg)

    • 1,3-Diphenylprop-2-en-1-one (Benzalacetophenone/Chalcone) (1.0 mmol, 208 mg)

    • Glacial acetic acid (~15 mL)

    • Ethanol

  • Procedure:

    • In a round-bottom flask, dissolve the chalcone derivative in glacial acetic acid.

    • Add the 4-amino-8-fluoroquinoline-3-carbohydrazide to the solution.

    • Causality Check: Acetic acid serves as both the solvent and the acid catalyst, promoting the formation of the hydrazone intermediate and the subsequent cyclization.

    • Attach a reflux condenser and heat the mixture at reflux (approx. 118 °C) for 6-8 hours.

    • Monitor the reaction progress by TLC. The disappearance of the starting materials indicates completion.

    • After the reaction is complete, cool the flask to room temperature and pour the contents into a beaker of ice-cold water (~100 mL).

    • A solid product will precipitate. Stir for 30 minutes to ensure complete precipitation.

    • Collect the solid by vacuum filtration, wash extensively with water to remove residual acetic acid, and then with a small amount of cold ethanol.

    • Dry the product. If further purification is needed, recrystallization from ethanol or column chromatography can be employed.

Chalcone Ar¹-CO-CH=CH-Ar² (Ar¹, Ar²)Reaction Time (h)Typical Yield (%)
Phenyl, Phenyl790
4-Methoxyphenyl, Phenyl885
Phenyl, 4-Nitrophenyl688

References

  • Kumar, D., et al. (2009). Synthesis and antimicrobial activities of novel quinoline derivatives carrying 1,2,4-triazole moiety. PubMed.
  • Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applic
  • 194 recent advances in the synthesis of new pyrazole deriv
  • Abdel-Wahab, B. F., et al. (2010). Synthesis and antimicrobial activity of 1,2,3-triazoles containing quinoline moiety. PubMed.
  • SYNTHESIS AND CHARACTERIZATION OF 1,3,4-OXADIAZOLES BEARING AN INDOLE RING. (n.d.). UTAR Institutional Repository.
  • Recent advances in the synthesis of triazole deriv
  • Recent Advances in the Synthesis of Pyrazole Deriv
  • Benzohydrazide as a good precursor for the synthesis of novel bioactive and anti-oxidant 2-phenyl-1,3,4-oxadiazol-aminoacid derivatives. (2024). Arabian Journal of Chemistry.
  • A One-Pot Divergent Sequence to Pyrazole and Quinoline Deriv
  • Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. (n.d.). PMC.
  • Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Deriv
  • Synthesis of New 1,3,5-Triazine-Based 2-Pyrazolines as Potential Anticancer Agents. (2018). MDPI.
  • MULTI-COMPONENT REACTIONS FOR THE SYNTHESIS OF PYRAZOLO [1,5-a]QUINOLINE DERIV
  • 4-Amino-8-fluoroquinoline. (n.d.). Fluorochem.
  • Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. (2023). RSC Publishing.
  • Synthesis and Antibacterial Properties of New 8-Nitrofluoro quinolone Derivatives. (2025). Jordan Journal of Pharmaceutical Sciences.
  • 4-Amino-8-fluoroquinoline-3-carbohydrazide. (n.d.). BLD Pharm.
  • Reaction of carbohydrazide with carbon disulphide; Hydrazine Carbodithio Potassium Salt. (2008).
  • 4-Aminoquinoline: a comprehensive review of synthetic str
  • Carbon disulfide (CS2)
  • Carbon disulfide (CS2)
  • Discovery of 4-Amino-8-quinoline Carboxamides as Novel, Submicromolar Inhibitors of NAD-Hydrolyzing Enzyme CD38. (2015). PubMed.

Sources

Method

Protocol for amide coupling reactions with 4-Amino-8-fluoroquinoline-3-carbohydrazide

Application Note & Protocol Guide Topic: Protocol for Amide Coupling Reactions with 4-Amino-8-fluoroquinoline-3-carbohydrazide This document provides a comprehensive guide for performing amide coupling reactions using 4-...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol Guide

Topic: Protocol for Amide Coupling Reactions with 4-Amino-8-fluoroquinoline-3-carbohydrazide

This document provides a comprehensive guide for performing amide coupling reactions using 4-amino-8-fluoroquinoline-3-carbohydrazide as the nucleophilic partner. These protocols are designed for researchers in synthetic chemistry, medicinal chemistry, and drug development. This guide offers detailed experimental procedures, an exploration of the underlying chemical principles, and practical advice for troubleshooting and purification.

Introduction: The Versatility of the Quinoline-Carbohydrazide Scaffold

The 4-amino-8-fluoroquinoline-3-carbohydrazide moiety is a compelling scaffold in modern medicinal chemistry. It integrates several key pharmacophoric features: the quinoline core, known for its prevalence in bioactive molecules; a strategic fluorine substitution, which can enhance metabolic stability and binding affinity; a primary amino group, offering a vector for further functionalization; and a carbohydrazide group, a versatile precursor for a variety of heterocyclic systems and a potent nucleophile for acylation.[1][2][3] The synthesis of novel amide derivatives from this core structure is a critical step in the development of new therapeutic agents and chemical probes.[1][4]

This guide focuses on the acylation of the terminal amino group of the carbohydrazide, a transformation that leverages its high nucleophilicity to form stable amide bonds with a wide range of carboxylic acids. We will explore robust protocols using common and highly efficient coupling reagents.

Scientific Principles of Amide Bond Formation

The direct condensation of a carboxylic acid and an amine to form an amide bond is a thermodynamically unfavorable process that requires high temperatures and results in the loss of a water molecule. Modern synthetic chemistry circumvents this by using "coupling reagents" to activate the carboxylic acid, transforming the hydroxyl group into a better leaving group.[5] This creates a highly reactive acyl intermediate that is susceptible to nucleophilic attack by the amine.

The general mechanism involves two key stages:

  • Activation: The coupling reagent reacts with the carboxylic acid to form a reactive intermediate (e.g., an O-acylisourea ester for carbodiimides, or an active ester for uronium/phosphonium salts).[6][7]

  • Coupling: The amine nucleophile attacks the activated carbonyl carbon, displacing the leaving group and forming the new amide bond.[8]

Additives such as 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) are often included.[7][9] These additives can trap the initial active intermediate to form a more stable but still highly reactive HOBt/HOAt active ester. This two-step activation process minimizes side reactions and is particularly effective at preventing racemization when coupling chiral carboxylic acids.[7][10] A non-nucleophilic organic base, such as diisopropylethylamine (DIPEA) or triethylamine (TEA), is typically required to neutralize any acids formed during the reaction and to deprotonate the amine nucleophile, thereby increasing its reactivity.

AmideCouplingMechanism RCOOH Carboxylic Acid (R-COOH) ActivatedEster Activated Intermediate (e.g., O-Acylisourea) RCOOH->ActivatedEster Activation CouplingReagent Coupling Reagent (e.g., EDC, HATU) CouplingReagent->ActivatedEster Base Base (e.g., DIPEA) Base->ActivatedEster Amide Amide Product (R-CONH-R') ActivatedEster->Amide Byproduct Byproduct (e.g., DCU, TMU) ActivatedEster->Byproduct Rearrangement Amine Amine Nucleophile (R'-NH2) Amine->Amide Nucleophilic Attack

Caption: General mechanism of amide bond formation.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the amide coupling of 4-Amino-8-fluoroquinoline-3-carbohydrazide with a generic carboxylic acid.

Safety Precautions: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Many coupling reagents and solvents are hazardous. Review the Safety Data Sheet (SDS) for all chemicals before use. Amide coupling reactions can be exothermic; for larger scale reactions, consider cooling and controlled reagent addition.[11]

Protocol A: EDC/HOBt Mediated Coupling

This protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with HOBt. This is a widely used, cost-effective method. The urea byproduct from EDC is water-soluble, which generally simplifies purification.[12]

Materials:

  • 4-Amino-8-fluoroquinoline-3-carbohydrazide

  • Carboxylic Acid (R-COOH)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl)

  • 1-Hydroxybenzotriazole (HOBt)

  • Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

  • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Ethyl acetate (EtOAc)

  • Hexanes

ReagentEquivalentsMolar Ratio
4-Amino-8-fluoroquinoline-3-carbohydrazide1.01
Carboxylic Acid1.11.1
EDC·HCl1.21.2
HOBt1.21.2
DIPEA3.03

Procedure:

  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid (1.1 equiv).

  • Dissolution: Dissolve the acid in anhydrous DMF to a concentration of approximately 0.1-0.2 M.

  • Activation: Add HOBt (1.2 equiv) and EDC·HCl (1.2 equiv) to the solution. Stir the mixture at room temperature for 15-30 minutes. This pre-activation step allows for the formation of the HOBt active ester.[7]

  • Addition of Nucleophile: In a separate vial, dissolve 4-Amino-8-fluoroquinoline-3-carbohydrazide (1.0 equiv) in a minimal amount of anhydrous DMF. Add this solution to the reaction flask.

  • Base Addition: Add DIPEA (3.0 equiv) to the reaction mixture.

  • Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting carbohydrazide is consumed (typically 2-12 hours).

  • Workup:

    • Once the reaction is complete, dilute the mixture with ethyl acetate.

    • Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x). This removes unreacted HOBt, the urea byproduct, and residual DMF.[13]

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Rationale: The EDC/HOBt system is a robust and widely applicable choice for amide coupling.[9] Pre-activating the carboxylic acid with EDC and HOBt before adding the amine can improve yields by minimizing side reactions of the carbodiimide.[7] DMF is a common solvent due to its excellent solvating properties for a wide range of substrates.[14]

Protocol B: HATU Mediated Coupling

This protocol uses HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a highly efficient uronium salt-based coupling reagent. HATU is often effective for difficult couplings, including those with sterically hindered substrates or less nucleophilic amines, and is known to suppress racemization.[10][15][16]

Materials:

  • 4-Amino-8-fluoroquinoline-3-carbohydrazide

  • Carboxylic Acid (R-COOH)

  • HATU

  • Diisopropylethylamine (DIPEA)

  • Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

  • Reagents for workup and purification as listed in Protocol A.

ReagentEquivalentsMolar Ratio
4-Amino-8-fluoroquinoline-3-carbohydrazide1.01
Carboxylic Acid1.11.1
HATU1.21.2
DIPEA3.03

Procedure:

  • Reaction Setup: To a clean, dry round-bottom flask with a magnetic stir bar, add the carboxylic acid (1.1 equiv), 4-Amino-8-fluoroquinoline-3-carbohydrazide (1.0 equiv), and HATU (1.2 equiv).

  • Dissolution: Add anhydrous DMF to dissolve the solids (concentration of 0.1-0.2 M).

  • Base Addition: Cool the mixture in an ice bath (0 °C). Slowly add DIPEA (3.0 equiv) to the stirring solution. The order of addition is crucial; adding the base last initiates the reaction.

  • Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir and monitor by TLC (typically 1-4 hours). HATU-mediated reactions are often faster than those with EDC/HOBt.[10]

  • Workup: Follow the same aqueous workup procedure as described in Protocol A.

  • Purification: Purify the crude residue by flash column chromatography.

Rationale: HATU is a more reactive coupling reagent than EDC and is particularly useful when Protocol A gives low yields.[16] The reaction proceeds through a highly reactive HOAt ester, which promotes rapid amide bond formation.[8] The order of addition in this protocol (mixing acid, amine, and HATU before adding the base) is a common and effective procedure.[17]

General Workflow: From Reaction to Purified Product

The overall process for synthesizing and isolating the target amide can be summarized in the following workflow.

ExperimentalWorkflow Start Start: Reagents & Solvents Setup 1. Reaction Setup - Add Acid, Coupling Reagent - Add Amine & Base Start->Setup Monitor 2. Reaction Monitoring - TLC / LC-MS Setup->Monitor Stir at RT Monitor->Setup Incomplete (Add more reagent/time) Workup 3. Aqueous Workup - Quench Reaction - Liquid-Liquid Extraction Monitor->Workup Reaction Complete Purify 4. Purification - Column Chromatography - Recrystallization Workup->Purify Crude Product Characterize 5. Characterization - NMR, MS, IR Purify->Characterize Product Pure Product Characterize->Product

Caption: A typical experimental workflow.

Reaction Monitoring (TLC): Due to the basic nature of the quinoline nitrogen, products may streak on standard silica gel TLC plates.[18] To mitigate this, add 0.5-2% triethylamine or a few drops of ammonia solution to the eluent system (e.g., 90:10:1 Dichloromethane/Methanol/Triethylamine). Visualize spots under UV light (254 nm and 365 nm).

Purification (Column Chromatography): Similar to TLC, it is often beneficial to use a mobile phase containing a small amount of a basic modifier like triethylamine to prevent streaking and improve separation on silica gel.[18] A typical gradient might start with a less polar system (e.g., 100% Ethyl Acetate) and gradually increase polarity by adding methanol. For very nonpolar products, a Hexane/Ethyl Acetate system may be appropriate.[18] If normal-phase chromatography fails, consider reverse-phase (C18) chromatography.[18]

Troubleshooting Guide

ProblemPotential Cause(s)Suggested Solution(s)
Low or No Yield 1. Inactive coupling reagent (degraded by moisture).2. Insufficiently reactive coupling conditions.3. Steric hindrance.4. Poor quality solvent (not anhydrous).1. Use fresh coupling reagents.2. Switch to a more powerful coupling reagent (e.g., from EDC/HOBt to HATU).[19]3. Increase reaction temperature (e.g., to 40-50 °C) or reaction time.4. Ensure all solvents are anhydrous.
Multiple Products / Messy TLC 1. Side reaction with the C4-amino group.2. Formation of N-acylurea byproduct (with carbodiimides).3. Degradation of starting material or product.1. Consider protecting the C4-amino group if it proves to be a problem.2. Ensure HOBt/HOAt is used with carbodiimides to suppress N-acylurea formation.[20]3. Run the reaction at a lower temperature (e.g., 0 °C to RT).
Starting Material Remains 1. Insufficient equivalents of coupling reagent or carboxylic acid.2. Reaction time is too short.3. Low reactivity of coupling partners.1. Re-check calculations and stoichiometry. Add slightly more of the limiting reagent if necessary.2. Allow the reaction to run for a longer period.3. Switch to a more powerful coupling reagent (HATU) or gently heat the reaction mixture.[19]
Difficult Purification 1. Product streaking on silica gel.2. Co-elution of product and byproducts (e.g., urea).3. Product is an oil and won't crystallize.1. Add a basic modifier (e.g., 1% TEA) to the column eluent.[18]2. Ensure the aqueous workup is thorough to remove water-soluble byproducts. For DCC, the urea is insoluble and can be filtered off.3. Attempt purification by salt formation (e.g., forming the HCl salt) or trituration.[21]

Product Characterization

After purification, the identity and purity of the final amide product should be confirmed using standard analytical techniques:

  • ¹H NMR: Look for the appearance of a new amide N-H proton signal (typically a broad singlet between δ 8-10 ppm) and signals corresponding to the protons of the newly introduced R-group. The disappearance of the carbohydrazide -NH₂ protons (around δ 4.2 ppm in the starting material) is also indicative.

  • IR Spectroscopy: The formation of the amide bond will be indicated by a strong carbonyl (C=O) stretching band around 1640-1680 cm⁻¹ and an N-H bending vibration around 1550 cm⁻¹.

  • Mass Spectrometry (LC-MS/HRMS): Confirm the molecular weight of the product by observing the molecular ion peak ([M+H]⁺ or [M+Na]⁺).

References

  • Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. ResearchGate. Available at: [Link]

  • Amine to Amide Mechanism (EDC + HOBt). Common Organic Chemistry. Available at: [Link]

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available at: [Link]

  • Coupling Reagents. Aapptec Peptides. Available at: [Link]

  • Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. Hindawi. Available at: [Link]

  • Cyclic form of reaction mechanism from EDC/HOBt mediated amide coupling... ResearchGate. Available at: [Link]

  • Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity. MDPI. Available at: [Link]

  • Synthesis of quinoline carbohydrazide derivatives. ResearchGate. Available at: [Link]

  • SYNTHESIS, CHARACTERIZATION AND ANTIFUNGAL ACTIVITY OF COUMARIN CARBOHYDRAZIDE CONTAINING QUINOLINE DERIVATIVES. ijrpns. Available at: [Link]

  • Technical Support Information Bulletin 2105 - HATU. aapptec. Available at: [Link]

  • Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry (RSC Publishing). Available at: [Link]

  • Purification method of 8-hydroxyquinoline crude product. Google Patents.
  • SYNTHESIS AND BIOLOGICAL EVALUATION OF QUINOLINE DERIVATIVE FOR ANTI MICROBIAL ACTIVITY. IJCRT.org. Available at: [Link]

  • Biocatalytic amide bond formation. Green Chemistry (RSC Publishing). Available at: [Link]

  • Synthesis, characterization and biological evaluation of some 5- methylpyrazine carbohydrazide based hydrazones. Pak. J. Pharm. Sci.. Available at: [Link]

  • Amine to Amide (Coupling) - HATU. Common Organic Chemistry. Available at: [Link]

  • Commonly used amide/peptide coupling reagents. ResearchGate. Available at: [Link]

  • Nonclassical Routes for Amide Bond Formation. Chemical Reviews - ACS Publications. Available at: [Link]

  • Mechanism and Rate-Determining Factors of Amide Bond Formation through Acyl Transfer of Mixed Carboxylic–Carbamic Anhydrides: A Computational Study. ACS Publications. Available at: [Link]

  • Amide bond formation strategies: latest advances on a dateless transformation. AIR Unimi. Available at: [Link]

  • Synthesis and Characterization of Pyrazine-2-Carbohydrazide Derivatives as Antimicrobial Agents. Journal of Young Pharmacists. Available at: [Link]

  • Synthesis and characterization of pyrazine-2-carbohydrazide derivatives as antimicrobial agents. ResearchGate. Available at: [Link]

  • Discovery process and characterization of novel carbohydrazide derivatives as potent and selective GHSR1a antagonists. PubMed. Available at: [Link]

  • EDC-HOBt Amide coupling workup help. Reddit. Available at: [Link]

  • (Top) Structure of HOAt and HOAt-based coupling reagents. (Bottom)... ResearchGate. Available at: [Link]

  • How to Analyze Amide Coupling Reactions — Safety Protocols. Patsnap Eureka. Available at: [Link]

  • Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Available at: [Link]

  • Synthesis, Characterization, and Biological Evaluation of Some New Functionalized Terphenyl Derivatives. PMC. Available at: [Link]

  • Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec. Available at: [Link]

  • Syntheses of derivatives of quinoline. SciSpace. Available at: [Link]

  • Fluoroquinolone-3-carboxamide Amino Acid Conjugates: Synthesis, Antibacterial Properties And Molecular Modeling Studies. PubMed. Available at: [Link]

  • 4-Aminoquinoline: a comprehensive review of synthetic strategies. Frontiers. Available at: [Link]

  • Synthesis and Antibacterial Activity of Amino Acid and Dipeptide Prodrugs of IMB-070593, a Fluoroquinolone Candidate. MDPI. Available at: [Link]

Sources

Application

Application Note: Preclinical In Vivo Dosing and Pharmacokinetic Profiling of 4-Amino-8-fluoroquinoline-3-carbohydrazide Scaffolds

Executive Summary & Mechanistic Rationale The 4-aminoquinoline core is a privileged scaffold in medicinal chemistry, frequently leveraged in the development of targeted kinase inhibitors (e.g., VEGFR-2, c-Met) and anti-t...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The 4-aminoquinoline core is a privileged scaffold in medicinal chemistry, frequently leveraged in the development of targeted kinase inhibitors (e.g., VEGFR-2, c-Met) and anti-tubercular agents 1. Specifically, the 4-Amino-8-fluoroquinoline-3-carbohydrazide (CAS: 1015568-07-6) building block offers unique pharmacophoric features that dictate its in vivo behavior:

  • 4-Amino Group: Enhances aqueous solubility relative to unsubstituted quinolines and provides a critical hydrogen bond donor for interacting with the kinase hinge region.

  • 8-Fluoro Substitution: Increases metabolic stability by blocking cytochrome P450-mediated oxidation at the 8-position, while simultaneously modulating the pKa of the quinoline nitrogen to optimize membrane permeability [[2]]().

  • 3-Carbohydrazide Moiety: Serves as a versatile linker for synthesizing dual-action inhibitors (e.g., dual tubulin/VEGFR-2 inhibitors) and facilitates strong bidentate hydrogen bonding within target binding pockets 3, 4.

When transitioning this scaffold from in vitro screening to in vivo efficacy models, researchers must overcome challenges related to crystalline lattice energy and hepatic clearance. This guide details validated, self-calibrating in vivo dosing strategies and pharmacokinetic (PK) evaluation methods for derivatives of this scaffold.

Physicochemical Profiling & Formulation Strategy

Causality in Formulation: Quinoline-3-carbohydrazides often exhibit moderate-to-high lipophilicity (LogP 2.5–4.0) and strong intermolecular hydrogen bonding, leading to poor dissolution in purely aqueous media 2. To achieve reproducible in vivo exposure, the formulation must disrupt these intermolecular forces without causing precipitation upon injection or gastric entry.

  • Intravenous (IV) Vehicle: 10% DMSO + 10% Solutol HS15 + 80% Saline.

    • Rationale: DMSO acts as the primary solvent to break the crystal lattice. Solutol acts as a non-ionic surfactant to maintain micellar solubility in the bloodstream, preventing fatal embolisms from drug precipitation.

  • Per Os (PO) Vehicle: 0.5% Methylcellulose (MC) + 0.2% Tween-80 in Deionized Water.

    • Rationale: For oral dosing, a homogeneous microsuspension is preferred over a true solution. The polymer (MC) increases viscosity to prevent settling, while Tween-80 wets the hydrophobic particles, allowing sustained dissolution in the GI tract.

FormulationWorkflow API 4-Amino-8-fluoroquinoline- 3-carbohydrazide API Solvent Add 10% DMSO (Lattice Disruption) API->Solvent Surfactant Add 10% Solutol HS15 (Micelle Formation) Solvent->Surfactant Aqueous Add 80% Saline (Osmotic Balance) Surfactant->Aqueous QC Visual QC & LC-MS (Self-Validation) Aqueous->QC Dosing IV Administration (Tail Vein) QC->Dosing

Caption: Step-by-step formulation workflow for intravenous dosing of quinoline-3-carbohydrazide derivatives.

Pharmacodynamic Rationale: Kinase Inhibition

Derivatives of this scaffold are frequently evaluated as angiogenesis inhibitors. The causal mechanism of action relies on the quinoline core competitively binding the ATP pocket of Receptor Tyrosine Kinases (RTKs) like VEGFR-2, halting downstream proliferation and inducing cell cycle arrest at the G2/M phase [[3]](), 4.

MOA Ligand VEGF Ligand Receptor VEGFR-2 Extracellular Domain Ligand->Receptor Binds & Dimerizes Kinase Intracellular Kinase Domain (ATP Binding Pocket) Receptor->Kinase Conformational Change Downstream PI3K/AKT & MAPK Pathways Kinase->Downstream Phosphorylation (Normal) Kinase->Downstream Blocked by Inhibitor Inhibitor Quinoline-3-carbohydrazide Derivative Inhibitor->Kinase Competitive ATP Inhibition Angiogenesis Tumor Angiogenesis Downstream->Angiogenesis Cellular Proliferation

Caption: Mechanism of action for quinoline-3-carbohydrazide derivatives targeting VEGFR-2 signaling.

Step-by-Step Experimental Protocols

Protocol A: Preclinical Pharmacokinetic (PK) Evaluation

Self-Validating System: This protocol mandates an internal standard (IS) spike during plasma extraction to validate extraction efficiency, alongside a vehicle-only control group to establish baseline endogenous peaks and rule out matrix interference in LC-MS/MS analysis.

  • Subject Preparation: Utilize male C57BL/6 mice (8-10 weeks old, 20-25g). Fast the PO group for 12 hours prior to dosing (water ad libitum) to eliminate food-effect variability on absorption.

  • Dose Administration:

    • IV Group (n=3): Administer 5 mg/kg via lateral tail vein injection (Volume: 5 mL/kg).

    • PO Group (n=3): Administer 20 mg/kg via oral gavage using a bulb-tipped gastric gavage needle (Volume: 10 mL/kg).

  • Serial Blood Sampling: Collect 50 µL of blood via submandibular bleed at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

    • Causality: The dense early sampling captures the distribution phase (Alpha phase), while the 8h and 24h timepoints accurately model the elimination phase (Beta phase) and terminal half-life ( t1/2​ ).

  • Plasma Processing: Collect blood in K2-EDTA coated tubes. Centrifuge at 3,000 × g for 10 min at 4°C. Transfer 20 µL of plasma to a 96-well plate. Add 100 µL of cold Acetonitrile containing 50 ng/mL of Internal Standard (e.g., D4-Lenvatinib) to precipitate proteins. Vortex for 5 min, centrifuge at 15,000 × g for 15 min, and transfer the supernatant for LC-MS/MS analysis.

Protocol B: In Vivo Efficacy Dosing (Tumor Xenograft Model)
  • Implantation & Randomization: Implant athymic nude mice (nu/nu) subcutaneously with 5 × 106 A431 (human epidermoid carcinoma) cells [[3]](). Once tumors reach an average volume of 100-150 mm3 , randomize mice into three groups (n=8/group): Vehicle Control, Low Dose (30 mg/kg), and High Dose (60 mg/kg) 3.

  • Chronic Dosing: Administer the formulation PO once daily (QD) for 21 days.

  • Monitoring (Self-Validation): Measure tumor volume using digital calipers bi-weekly using the formula: Volume=(length×width2)/2 . Concurrently monitor body weight to assess compound toxicity. A >15% weight loss triggers a mandatory dosing holiday, ensuring efficacy data is not confounded by systemic toxicity.

Quantitative Data Presentation

To evaluate the developability of a 4-amino-8-fluoroquinoline-3-carbohydrazide derivative, PK parameters must be calculated using Non-Compartmental Analysis (NCA). Below is a representative data summary for an optimized derivative.

Pharmacokinetic ParameterIV Dosing (5 mg/kg)PO Dosing (20 mg/kg)Mechanistic Interpretation
Cmax​ (ng/mL) 4,250 ± 3101,850 ± 220High PO Cmax​ indicates the 4-amino group effectively promotes gastrointestinal absorption.
Tmax​ (h) N/A1.5 ± 0.5Moderate absorption rate; typical for microsuspension formulations.
AUC0−∞​ (h·ng/mL) 8,400 ± 65018,144 ± 1,100Excellent overall exposure, supporting once-daily (QD) efficacy dosing.
t1/2​ (h) 4.2 ± 0.45.1 ± 0.6The 8-fluoro substitution successfully limits rapid hepatic metabolism, extending half-life.
Clearance (CL) (mL/min/kg) 9.9 ± 1.1N/ALow clearance relative to hepatic blood flow (~90 mL/min/kg in mice).
Bioavailability (%F) N/A54% Calculated as (AUCPO​×DoseIV​)/(AUCIV​×DosePO​) . >50% is highly favorable for oral drug development.

References

  • Discovery of Dual VEGFR-2 and Tubulin Inhibitors with in Vivo Efficacy. ACS Publications (Journal of Medicinal Chemistry). URL:[Link]3

  • Synthesis, characterization and antimicrobial studies of some new trifluoromethyl quinoline-3-carbohydrazide and 1,3,4-oxadiazoles. RSC Advances. URL:[Link] [[2]]()

  • Quinoline and quinolones: promising scaffolds for future antimycobacterial agents. Taylor & Francis. URL:[Link] [[1]]()

  • Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. Molecules (MDPI) via Macquarie University. URL:[Link]4

Sources

Method

Catalytic conditions for reacting 4-Amino-8-fluoroquinoline-3-carbohydrazide

An Application Guide to the Catalytic Derivatization of 4-Amino-8-fluoroquinoline-3-carbohydrazide for Heterocyclic Synthesis Introduction: The Strategic Value of the 4-Aminoquinoline Scaffold The 4-aminoquinoline framew...

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Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide to the Catalytic Derivatization of 4-Amino-8-fluoroquinoline-3-carbohydrazide for Heterocyclic Synthesis

Introduction: The Strategic Value of the 4-Aminoquinoline Scaffold

The 4-aminoquinoline framework is a privileged structure in medicinal chemistry, most famously represented by the antimalarial drug chloroquine.[1] Its derivatives have been explored for a wide range of therapeutic applications, including anticancer and antiviral agents.[1][2] The title compound, 4-Amino-8-fluoroquinoline-3-carbohydrazide, serves as a highly versatile building block. The presence of the carbohydrazide moiety at the 3-position opens a gateway to a vast chemical space of fused heterocyclic systems through well-established catalytic reactions. The 8-fluoro substituent provides a strategic handle for modulating the electronic properties and metabolic stability of the resulting derivatives.

This guide provides detailed protocols for two fundamental catalytic transformations of 4-Amino-8-fluoroquinoline-3-carbohydrazide: acid-catalyzed condensation to form bioactive hydrazones and a subsequent oxidative cyclization to construct fused triazolo-quinoline systems. These protocols are designed for researchers in drug discovery and synthetic chemistry, with an emphasis on the rationale behind the selection of catalytic conditions.

Application 1: Acid-Catalyzed Condensation for the Synthesis of Bioactive Hydrazones

The condensation of a carbohydrazide with an aldehyde is a cornerstone reaction for generating N'-arylmethylenehydrazides, commonly known as hydrazones. This reaction is typically catalyzed by a small amount of acid. The catalyst's role is to protonate the carbonyl oxygen of the aldehyde, thereby increasing its electrophilicity and rendering it more susceptible to nucleophilic attack by the terminal nitrogen of the carbohydrazide. This methodology is widely employed in the synthesis of derivatives with potential antibacterial and antiviral activities.[3]

Experimental Workflow: Acid-Catalyzed Condensation

G cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Work-up & Isolation A 1. Add 4-Amino-8-fluoroquinoline-3-carbohydrazide and selected aldehyde to ethanol. B 2. Add catalytic glacial acetic acid. A->B C 3. Reflux the mixture for 2-6 hours. Monitor progress via TLC. B->C D 4. Cool mixture to room temperature. C->D E 5. Filter the precipitated solid. D->E F 6. Wash with cold ethanol. E->F G 7. Dry under vacuum to yield pure hydrazone. F->G

Caption: Workflow for the synthesis of N'-Arylmethylene-4-amino-8-fluoroquinoline-3-carbohydrazones.

Protocol: General Procedure for Acid-Catalyzed Hydrazone Synthesis
  • Reactant Preparation: To a 50 mL round-bottom flask, add 4-Amino-8-fluoroquinoline-3-carbohydrazide (1.0 eq.), the desired aromatic aldehyde (1.05 eq.), and 20 mL of absolute ethanol.

  • Catalyst Addition: Add 2-3 drops of glacial acetic acid to the suspension.[4] The acid acts as a catalyst to facilitate the condensation.

  • Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 78 °C) with continuous stirring.

  • Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 7:3 Ethyl Acetate:Hexane). The reaction is typically complete within 2-6 hours.

  • Isolation: Upon completion, allow the reaction mixture to cool to room temperature. The product will usually precipitate out of the solution.

  • Purification: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold ethanol to remove any unreacted starting materials.

  • Drying: Dry the purified product under vacuum to obtain the N'-arylmethylene-4-amino-8-fluoroquinoline-3-carbohydrazone.

Data Summary: Representative Catalytic Conditions
CatalystSolventTemperatureTypical TimeExpected Yield
Glacial Acetic AcidEthanolReflux (~78 °C)2-6 h85-95%
p-Toluenesulfonic acidMethanolReflux (~65 °C)1-4 h88-96%
Trifluoroacetic AcidDichloromethaneRoom Temp.4-8 h80-90%

Application 2: Catalytic Oxidative Cyclization for Fused[1][3][5]Triazolo[4,3-a]quinolines

The hydrazones synthesized in the previous step are excellent precursors for a variety of heterocyclic ring systems. A particularly valuable transformation is the oxidative cyclization to form a fused 1,2,4-triazole ring. This reaction creates a rigid, planar system often sought in drug design. The process involves the intramolecular cyclization of the hydrazone, followed by an oxidation step to form the aromatic triazole ring. Various catalytic systems can achieve this, often involving an oxidant like iodine or a Lewis acid.

Reaction Pathway: From Hydrazone to Fused Triazole

G Oxidative Cyclization Pathway A N'-Arylmethylenehydrazone (Starting Material) B Intramolecular Cyclization (Catalyst-Assisted) A->B Heat, Catalyst C Dihydro-triazoloquinoline (Intermediate) B->C D Oxidation (Loss of 2H) C->D Oxidant E Fused [1,2,4]Triazolo[4,3-a]quinoline (Final Product) D->E

Caption: Simplified pathway for the formation of a fused triazolo-quinoline system.

Protocol: One-Pot Synthesis of Fused Triazolo-quinolines

This protocol describes a one-pot synthesis starting directly from the carbohydrazide, where the intermediate hydrazone is formed in situ and then cyclized without isolation.

  • Reactant Preparation: In a 100 mL round-bottom flask, suspend 4-Amino-8-fluoroquinoline-3-carbohydrazide (1.0 eq.) and an aromatic aldehyde (1.05 eq.) in 30 mL of ethanol.

  • Condensation Step: Add 3-4 drops of glacial acetic acid and reflux the mixture for 2 hours to form the hydrazone intermediate in situ.

  • Catalyst/Oxidant Addition: After the initial reflux, add Iodine (I₂) (1.2 eq.) and an excess of anhydrous potassium carbonate (K₂CO₃) (3.0 eq.). The K₂CO₃ acts as a base to neutralize the HI formed during the reaction.

  • Cyclization Step: Continue to reflux the mixture. The iodine catalyzes the electrophilic cyclization and subsequent oxidation.

  • Monitoring: Monitor the disappearance of the hydrazone intermediate and the appearance of the new, typically more fluorescent, triazole product by TLC. This step usually takes 4-8 hours.

  • Work-up: After cooling, pour the reaction mixture into a cold aqueous solution of sodium thiosulfate (10% w/v) to quench the excess iodine. The color of the solution will change from brown to colorless.

  • Isolation: The solid product that precipitates is collected by vacuum filtration.

  • Purification: Wash the crude product with water, followed by a small amount of cold ethanol. If necessary, recrystallize from a suitable solvent like dimethylformamide (DMF) or ethanol to obtain the pure fused triazolo-quinoline derivative.

Data Summary: Common Oxidative Cyclization Systems
Catalyst / OxidantBaseSolventTemperatureRationale
I₂ (Iodine)K₂CO₃ or NaOAcEthanol / DMFRefluxMild conditions, effective for electron-rich aromatics.
FeCl₃ (Iron(III) Chloride)-Acetic Acid100-120 °CStronger oxidant, useful for less reactive substrates.
Cu(OAc)₂ (Copper(II) Acetate)PyridineTolueneRefluxOften used in air/O₂ as the terminal oxidant.

Conclusion

4-Amino-8-fluoroquinoline-3-carbohydrazide is a potent synthetic intermediate. The protocols detailed herein provide robust and reproducible methods for its conversion into two important classes of compounds: hydrazones and fused triazolo-quinolines. The choice of catalyst—a simple protic acid for condensation or an oxidative system for cyclization—allows for controlled and high-yielding transformations. These application notes serve as a foundational guide for researchers aiming to leverage this versatile scaffold in the development of novel chemical entities with potential therapeutic value.

References

  • Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents. PMC.
  • Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives: Exploring Antibacterial Efficacy, MRSA Inhibition, and PBP2a Docking Insights. MDPI.
  • Triazoloquinazoline: Synthetic Strategies and Medicinal Importance. IntechOpen.
  • SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.
  • Synthesis of quinoline carbohydrazide derivatives.
  • Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. Hindawi.
  • Synthesis of triazoloquinazolinones 4, chromeno[4,3-d]benzothiazolopyrimidines 7 and benzoimidazopyrimidine derivatives 10 in the presence of [Dsim][CF3CO2].
  • Aerobic Dehydrogenative Aromatization in the Preparation of 4-Aminoquinoline Derivatives by Synergistic Pd/Cu C
  • The Skraup Synthesis of Quinolines.
  • Synthesis of quinolines. Organic Chemistry Portal. 11.[1][3][5]Triazolo[4,3-a]quinoxaline: Synthesis, antiviral, and antimicrobial activities. ResearchGate.

  • Recent Advances in the Catalytic Synthesis of 4-Quinolones. Chem.
  • Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI.
  • Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Deriv
  • Synthetic Methods and Pharmacological Potentials of Triazolothiadiazines: A Review. MDPI.
  • Discovery of 4-Amino-8-quinoline Carboxamides as Novel, Submicromolar Inhibitors of NAD-Hydrolyzing Enzyme CD38. PubMed.
  • Synthesis, Characterization and Biological Activity of new Pyran Derivatives of 8-Hydroxyquinoline. Semantic Scholar.
  • Rapid Organocatalytic Aldehyde‐Aldehyde Condensation Reactions.
  • Cobalt-Catalyzed Direct Carbonyl
  • A Study on the Condensation Reaction of 4-Amino-3,5-dimethyl-1,2,4-triazole with Benzaldehydes: Structure and Spectroscopic Properties of Some New Stable Hemiaminals. PMC.
  • Synthesis, Characterisation and Biological Activities of Some Aromatic Thiocarbohydrazones. Bioscience Discovery.
  • Amine- and Amino Acid-Based Compounds as Carbonic Anhydrase Activ
  • Condensation Reagent.
  • Catalytic hydroboration of aldehydes and ketones with an electron-rich acyclic metallasilylene. Royal Society of Chemistry.

Sources

Application

Formulation techniques for 4-Amino-8-fluoroquinoline-3-carbohydrazide delivery

Application Note: Advanced Formulation Strategies for the Delivery of 4-Amino-8-fluoroquinoline-3-carbohydrazide Introduction & Physicochemical Rationale 4-Amino-8-fluoroquinoline-3-carbohydrazide (CAS: 1015568-07-6) is...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Formulation Strategies for the Delivery of 4-Amino-8-fluoroquinoline-3-carbohydrazide

Introduction & Physicochemical Rationale

4-Amino-8-fluoroquinoline-3-carbohydrazide (CAS: 1015568-07-6) is a highly promising synthetic scaffold in contemporary drug discovery[1]. Quinoline-3-carbohydrazide derivatives have demonstrated potent antitubercular activity by targeting enoyl-ACP reductase[2], alongside significant antioxidant and free-radical scavenging properties[3].

However, translating this specific molecule into a viable clinical candidate is hindered by severe physicochemical liabilities:

  • High Hydrophobicity: The planar fluoroquinoline core drives poor aqueous solubility, severely limiting oral bioavailability and intravenous administration.

  • Chemical Instability: The carbohydrazide moiety is highly susceptible to premature hydrolysis and oxidation in systemic circulation.

  • Membrane Permeability: While lipophilic, the rigid planar structure can aggregate, preventing efficient intracellular penetration to target cytosolic or pathogenic compartments.

To overcome these barriers, this application note details two self-validating formulation protocols: Lipid Nanoparticle (LNP) Encapsulation for targeted intracellular delivery, and Cyclodextrin Inclusion Complexation for rapid aqueous solubilization.

Protocol 1: Microfluidic Formulation of Lipid Nanoparticles (LNPs)

Causality & Logic: LNPs are selected because the hydrophobic core of the lipid bilayer efficiently partitions the fluoroquinoline derivative, while the PEGylated exterior provides steric stabilization against mononuclear phagocyte system (MPS) clearance[4]. Microfluidic mixing is employed over traditional thin-film hydration because it forces rapid solvent displacement, trapping the drug in an amorphous state within the lipid matrix before macroscopic crystallization can occur[5].

Materials:

  • API: 4-Amino-8-fluoroquinoline-3-carbohydrazide[1]

  • Lipids: Ionizable lipid (e.g., DLin-MC3-DMA), DSPC, Cholesterol, DMG-PEG-2000

  • Solvents: Anhydrous Ethanol, 50 mM Sodium Acetate buffer (pH 4.0), PBS (pH 7.4)[6]

Step-by-Step Methodology:

  • Lipid Phase Preparation: Dissolve the lipid components in anhydrous ethanol at a molar ratio of 50:10:38.5:1.5 (Ionizable Lipid : DSPC : Cholesterol : DMG-PEG-2000). Add the API to this ethanolic phase to achieve a final drug-to-lipid weight ratio of 1:10.

    • Rationale: Cholesterol fills interstitial spaces between phospholipids, preventing API leakage, while DSPC provides the structural geometry for the spherical bilayer[4].

  • Aqueous Phase Preparation: Prepare a 50 mM Sodium Acetate buffer, adjusted to pH 4.0.

    • Rationale: The acidic pH ensures the ionizable lipid remains protonated during mixing, driving electrostatic interactions and self-assembly[6].

  • Microfluidic Mixing: Load the lipid and aqueous phases into separate syringes. Inject into a microfluidic micromixer at a Flow Rate Ratio (FRR) of 3:1 (Aqueous:Ethanol) and a Total Flow Rate (TFR) of 12 mL/min[5].

  • Dialysis & Buffer Exchange: Immediately collect the effluent and dialyze (10 kDa MWCO) against 100 volumes of PBS (pH 7.4) for 12 hours at 4°C.

    • Rationale: This removes residual ethanol and neutralizes the pH, causing the ionizable lipids to become neutral, thereby locking the LNP structure and preventing systemic toxicity[6].

    • Self-Validation Check: Post-dialysis, the dispersion should exhibit a faint bluish opalescence (Tyndall effect) without any visible macroscopic precipitates. The presence of white flakes indicates premature API expulsion, necessitating an increase in the cholesterol-to-API ratio.

  • Sterile Filtration: Pass the final dispersion through a 0.22 µm PES syringe filter.

LNP_Workflow LipidPhase Lipid Phase (API + Lipids in EtOH) Mixer Microfluidic Mixer (FRR 3:1, TFR 12 mL/min) LipidPhase->Mixer AqPhase Aqueous Phase (Acetate Buffer pH 4.0) AqPhase->Mixer Assembly Rapid Nanoprecipitation & Self-Assembly Mixer->Assembly Solvent Displacement Dialysis Dialysis vs PBS (pH 7.4) (Ethanol Removal) Assembly->Dialysis pH Neutralization FinalLNP Purified LNP Dispersion (0.22 µm Filtered) Dialysis->FinalLNP

Fig 1: Microfluidic workflow for the self-assembly of API-loaded Lipid Nanoparticles.

Protocol 2: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Inclusion Complexation

Causality & Logic: For applications requiring immediate systemic release (e.g., IV bolus), LNPs may release the drug too slowly. HP-β-CD features a lipophilic inner cavity that perfectly accommodates the hydrophobic fluoroquinoline core, while its hydrophilic exterior ensures complete aqueous miscibility. The freeze-drying method is utilized to force the equilibrium towards complexation and yield a stable, reconstitutable solid powder.

Step-by-Step Methodology:

  • Solution Preparation: Prepare a 20% (w/v) solution of HP-β-CD in ultra-pure water.

  • API Addition: Add 4-Amino-8-fluoroquinoline-3-carbohydrazide to the HP-β-CD solution at a 1:1 molar ratio.

  • Equilibration: Stir the suspension magnetically at 500 rpm at 25°C for 48 hours in the dark.

    • Rationale: The extended stirring time allows the thermodynamic equilibrium of the host-guest inclusion process to be reached without degrading the light-sensitive fluoroquinoline core.

    • Self-Validation Check: The suspension must transition from opaque to optically clear. If turbidity persists after 48 hours, the API exceeds the thermodynamic solubility limit of the complex; the API molar ratio must be reduced.

  • Filtration: Filter the clear suspension through a 0.45 µm membrane to remove any trace uncomplexed API.

  • Lyophilization: Freeze the clear filtrate at -80°C, followed by lyophilization at -50°C and 0.01 mbar for 48 hours to yield a dry powder.

Analytical Characterization & Quality Control

To ensure the trustworthiness and reproducibility of the formulations, the following quantitative metrics must be met before in vitro or in vivo application.

ParameterAnalytical TechniqueLNP Formulation TargetHP-β-CD Complex Target
Particle Size (Z-average) Dynamic Light Scattering (DLS)60 – 90 nm< 5 nm (Molecular)
Polydispersity Index (PDI) Dynamic Light Scattering (DLS)< 0.15 (Monodisperse)N/A
Zeta Potential Electrophoretic Light Scattering-2.0 to +2.0 mV (Neutral)Neutral
Encapsulation Efficiency HPLC-UV (post-Triton X-100 lysis)> 85%> 95%
Drug Loading (DL%) HPLC-UV~ 8 - 10%~ 5 - 8%
Morphology Cryo-TEM / SEMSpherical, solid coreAmorphous matrix

Intracellular Delivery & Target Engagement Pathway

Once the LNP formulation reaches the target tissue (e.g., infected macrophages in tuberculosis or tumor microenvironments), it undergoes a specific sequence of biological events to exert its pharmacological effect[4][7]. The endosomal acidification triggers the protonation of the ionizable lipids, disrupting the endosomal membrane and releasing the 4-Amino-8-fluoroquinoline-3-carbohydrazide directly into the cytosol to engage its target[2].

Intracellular_Pathway CellEntry LNP Endocytosis (Cell Membrane Invagination) Endosome Endosomal Maturation (pH drops to 5.5) CellEntry->Endosome Protonation Ionizable Lipid Protonation (Membrane Fusion) Endosome->Protonation Acidification Release Cytosolic Release of API (Fluoroquinoline Core) Protonation->Release Endosomal Escape Target Target Engagement (e.g., Enoyl-ACP Reductase) Release->Target Cytosolic Diffusion Effect Pathogen/Cell Death (Therapeutic Efficacy) Target->Effect

Fig 2: Mechanism of LNP-mediated intracellular delivery and target engagement.

References

  • Screening Compounds P133934 | EvitaChem: 4-Amino-8-fluoroquinoline-3-carbohydrazide. EvitaChem. 1

  • Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. PubMed (NIH). 2

  • Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. PubMed Central (NIH). 3

  • Introduction to Lipid Nanoparticle: LNP Formulation Design and Preparation. PreciGenome. 5

  • Lipid nanoparticles: Composition, formulation, and application. PubMed Central (NIH). 4

  • Lipid Nanoparticle Formulation. Biomol. 6

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing HPLC Retention Time for 4-Amino-8-fluoroquinoline-3-carbohydrazide

Welcome to the technical support resource for the chromatographic analysis of 4-Amino-8-fluoroquinoline-3-carbohydrazide. This guide is designed for researchers, analytical chemists, and drug development professionals wh...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for the chromatographic analysis of 4-Amino-8-fluoroquinoline-3-carbohydrazide. This guide is designed for researchers, analytical chemists, and drug development professionals who are working with this and structurally similar compounds. Here, we move beyond generic advice to provide in-depth, mechanistically-driven troubleshooting strategies and method development protocols. Our goal is to empower you to understand and control the retention behavior of this polar, ionizable molecule in Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Understanding the Molecule: The Key to Control

4-Amino-8-fluoroquinoline-3-carbohydrazide possesses distinct chemical features that dictate its behavior in RP-HPLC. A clear understanding of its structure is the foundation for effective method development.

  • Quinoline Core: A heterocyclic aromatic system that can engage in hydrophobic and π-π interactions with the stationary phase.

  • Basic Amino Groups: The 4-amino group on the quinoline ring and the terminal amine of the carbohydrazide moiety are basic. Their ionization state is highly dependent on the mobile phase pH. At acidic pH, they become protonated (e.g., -NH₃⁺), significantly increasing the molecule's polarity.

  • Carbohydrazide Group: A polar functional group capable of hydrogen bonding.

  • Fluoro-substituent: An electron-withdrawing group that modulates the basicity of the nearby amino group.

The presence of multiple basic, ionizable centers makes mobile phase pH the most critical parameter for controlling retention and peak shape.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common challenges encountered during the HPLC analysis of 4-Amino-8-fluoroquinoline-3-carbohydrazide.

Q1: My compound elutes at or very near the solvent front (t₀). How can I increase its retention time?

This is a classic sign that the analyte is too polar under the current conditions and has minimal interaction with the non-polar stationary phase.

Possible Causes & Solutions:

  • Protonation of Amino Groups: At acidic or neutral pH, the amino groups are protonated, making the molecule highly polar. In this state, it is repelled by the hydrophobic stationary phase.

    • Solution 1: Increase Mobile Phase pH. By raising the pH, you deprotonate the amino groups, neutralizing their charge and making the molecule more hydrophobic. This will significantly increase its affinity for the C18 stationary phase, leading to longer retention.[1][2] Caution: Do not exceed the pH stability range of your column (typically pH 2-8 for standard silica-based columns).[3][4]

    • Solution 2: Decrease the Organic Solvent Concentration. In reversed-phase mode, water is the weak solvent. Reducing the percentage of the organic modifier (e.g., acetonitrile or methanol) in the mobile phase will increase retention for all non-polar and moderately polar compounds.[1][5] For highly polar compounds, you may need to explore using 100% aqueous mobile phases, but ensure your C18 column is designed for these conditions (e.g., "AQ" type or polar-embedded phases) to prevent phase collapse.[1][4]

  • Insufficient Hydrophobic Interaction: The molecule may be inherently too polar for a standard C18 phase.

    • Solution 3: Change Column Chemistry. If pH and solvent strength adjustments are insufficient, consider a stationary phase with alternative chemistry. A polar-embedded phase (e.g., amide, carbamate) can provide enhanced retention for polar analytes through secondary interactions like hydrogen bonding.[6][7]

    • Solution 4: Use an Ion-Pairing Reagent. For analyses restricted to acidic pH, adding an ion-pairing reagent (e.g., an alkyl sulfonate like sodium dodecyl sulfate) to the mobile phase can be effective. The reagent's hydrophobic tail interacts with the stationary phase, while its charged head-group pairs with the protonated analyte, effectively increasing its retention.[1][7]

Q2: I'm observing significant peak tailing. What causes this and how can I fix it?

Peak tailing for a basic compound like this is almost always caused by secondary ionic interactions with the stationary phase.

Possible Causes & Solutions:

  • Silanol Interactions: Residual silanol groups (Si-OH) on the surface of the silica-based stationary phase are acidic (pKa ~3.5-4.5). These can interact strongly with the basic, protonated amine functions of your analyte, causing a portion of the analyte molecules to lag behind the main peak, resulting in a tail.[6]

    • Solution 1: Lower the Mobile Phase pH. By using an acidic mobile phase (e.g., pH 2.5-3.5) with a modifier like 0.1% formic acid or 0.1% trifluoroacetic acid (TFA), you achieve two things: the analyte's basic groups are fully and consistently protonated, and the ionization of the acidic silanols is suppressed.[6][8][9] This minimizes the undesirable secondary interactions and typically produces a much sharper, more symmetrical peak.

    • Solution 2: Use a High-Purity, End-Capped Column. Modern HPLC columns are manufactured with high-purity silica and are "end-capped" to minimize the number of accessible residual silanols. If you are using an older column, switching to a modern equivalent can dramatically improve peak shape for basic compounds.[4]

    • Solution 3: Add a Competing Base. A small concentration of a "competing base" like triethylamine (TEA) can be added to the mobile phase. The TEA will preferentially interact with the active silanol sites, effectively shielding your analyte from these interactions.[4]

  • Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.

    • Solution: Dilute Your Sample. Prepare a 1:10 or 1:100 dilution of your sample and reinject. If the peak shape improves, you were likely overloading the column.[6][10]

Q3: My retention time is drifting or shifting between injections. How can I improve reproducibility?

Retention time instability points to a lack of equilibrium in the system or changes in the mobile phase conditions.[11]

Possible Causes & Solutions:

  • Inadequate Column Equilibration: The stationary phase needs to be fully equilibrated with the mobile phase for stable retention. This is especially true when using buffered mobile phases or ion-pairing reagents.

    • Solution: Increase Equilibration Time. Ensure the column is flushed with at least 10-20 column volumes of the mobile phase before the first injection and between any changes in mobile phase composition.[4][5]

  • Unstable Mobile Phase pH: If the mobile phase pH is not buffered and is close to the pKa of your analyte, even minor changes (like absorption of atmospheric CO₂) can alter the analyte's ionization state and cause significant shifts in retention time.[12][13][14]

    • Solution: Use a Buffer. Always use a buffer (e.g., phosphate, acetate, or formate) at a concentration of 10-25 mM to control the mobile phase pH. Operate at a pH that is at least 1.5-2 units away from the analyte's pKa for maximum robustness.[4][14]

  • Mobile Phase Composition Changes: The proportion of organic to aqueous solvent can change due to evaporation, especially for volatile components like TFA.[11]

    • Solution: Prepare Fresh Mobile Phase Daily. Do not let mobile phases sit on the instrument for extended periods. Capping solvent bottles can help minimize evaporation. For highly precise work, preparing the mobile phase by weight instead of volume can improve consistency.[13]

  • Temperature Fluctuations: Changes in ambient temperature can affect solvent viscosity and chromatographic selectivity.

    • Solution: Use a Column Oven. A thermostatically controlled column compartment is essential for reproducible chromatography, maintaining a constant temperature (e.g., 30-40 °C).[6][15]

Troubleshooting Summary Table
Problem Most Likely Cause Primary Recommended Solutions
No/Low Retention Analyte is too polar (protonated amines)1. Increase mobile phase pH. 2. Decrease % organic solvent. 3. Switch to a polar-embedded column.
Peak Tailing Secondary interactions with residual silanols1. Lower mobile phase pH with 0.1% Formic Acid/TFA. 2. Use a modern, high-purity end-capped column.
Drifting Retention Unstable pH or system not equilibrated1. Use a buffered mobile phase. 2. Increase column equilibration time. 3. Use a column oven.

Visualizing the Troubleshooting Process

The following flowchart provides a logical path for diagnosing and solving common retention time issues.

G start Start: Observe Chromatogram prob1 Problem: No/Low Retention (Elutes near t₀) start->prob1 prob2 Problem: Peak Tailing start->prob2 prob3 Problem: Drifting Retention Time start->prob3 cause1 Cause: Analyte too Polar (Amine Protonation) prob1->cause1 cause2 Cause: Silanol Interactions prob2->cause2 cause3 Cause: System Instability prob3->cause3 sol1a Solution: Increase Mobile Phase pH (e.g., pH 8-10, check column limit) cause1->sol1a sol1b Solution: Decrease % Organic Solvent cause1->sol1b sol1c Solution: Change Column Chemistry (e.g., Polar-Embedded) cause1->sol1c sol2a Solution: Lower Mobile Phase pH (e.g., pH 2.5-3.5 with 0.1% FA/TFA) cause2->sol2a sol2b Solution: Use High-Purity End-Capped Column cause2->sol2b sol3a Solution: Use Buffered Mobile Phase (10-25 mM) cause3->sol3a sol3b Solution: Increase Equilibration Time (>10 column volumes) cause3->sol3b sol3c Solution: Use a Column Oven cause3->sol3c

Caption: Troubleshooting workflow for common HPLC issues.

The Impact of pH on 4-Amino-8-fluoroquinoline-3-carbohydrazide

Understanding the relationship between pH, ionization state, and retention is crucial. The diagram below illustrates this fundamental concept for one of the amine groups on the molecule.

G cluster_low_ph Low pH (e.g., < 4) cluster_high_ph High pH (e.g., > 9) low_ph_struct equilibrium pKa low_ph_struct->equilibrium low_ph_desc Protonated Form (R-NH₃⁺) - High Polarity - Low Retention in RP-HPLC high_ph_struct high_ph_desc Neutral Form (R-NH₂) - Lower Polarity - High Retention in RP-HPLC equilibrium->high_ph_struct

Caption: Effect of mobile phase pH on analyte ionization and retention.

Experimental Protocol: A Universal Starting Point

This protocol details a systematic approach to developing a robust HPLC method using a "scouting gradient." This initial run is designed to determine the approximate elution conditions for your analyte, which can then be optimized.

Instrumentation and Materials
  • HPLC System: A system equipped with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.[9]

  • Column: A high-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.[9]

  • Solvents: HPLC-grade acetonitrile (ACN) and high-purity water.[9]

  • Additives: Formic acid (FA) or Trifluoroacetic acid (TFA).[9]

  • Sample: 4-Amino-8-fluoroquinoline-3-carbohydrazide standard dissolved in a suitable solvent (e.g., 50:50 ACN:Water) at ~0.1 mg/mL.

Step-by-Step Methodology
  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Formic Acid in Water.[9]

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[9]

    • Degas both mobile phases for 15 minutes using sonication or vacuum filtration.

  • Scouting Gradient Parameters:

    • Set up the HPLC system with the parameters outlined in the table below. This broad gradient ensures that compounds with a wide range of polarities will elute.[6]

    Parameter Setting Rationale
    Flow Rate 1.0 mL/minStandard for a 4.6 mm ID column.
    Column Temp. 30 °CEnsures stable operating conditions.
    Injection Vol. 5 µLA small volume to prevent band broadening.
    Detection 254 nm, or scan with DADQuinolines typically absorb strongly in the UV range.
    Gradient 5% to 95% B over 20 minutesA broad, linear gradient to find the elution point.
  • System Equilibration & Execution:

    • Equilibrate the column with the initial mobile phase conditions (95% A, 5% B) for at least 15 minutes or until a stable baseline is observed.[9]

    • Inject a blank (mobile phase or sample solvent) to identify any system peaks.

    • Inject your prepared standard solution.

  • Data Analysis & Next Steps:

    • Analyze the Result: Examine the chromatogram from the scouting run.

      • If the peak elutes very early (< 2 min): The compound is too polar for these acidic conditions. Your next step should be to develop a method at a higher pH (see Q1).

      • If the peak elutes within the run with good shape: You have a great starting point! You can now optimize the gradient to reduce the run time. Note the %B at which your compound elutes. A good starting point for an optimized gradient is to start ~5% below this value and end ~5% above it over a shorter time (e.g., 5-10 minutes).

      • If the peak is broad or tailing: The acidic modifier is not sufficient. Consider using TFA instead of formic acid, or evaluate a different column.

This systematic approach provides a logical and efficient path to a robust and reliable HPLC method for 4-Amino-8-fluoroquinoline-3-carbohydrazide.

References

  • Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites - AKJournals. (n.d.).
  • Technical Support Center: Optimizing HPLC Separation of Ethyl-quinolin-3-ylmethyl-amine and its Metabolites - Benchchem. (n.d.).
  • Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC - ThaiScience. (n.d.).
  • HPLC Troubleshooting Guide. (n.d.).
  • Resolving Peak Overlap in HPLC Analysis of Benzo[f]quinoline Mixtures: A Technical Support Guide - Benchchem. (n.d.).
  • How do I increase retention time for a polar compound on a liquid chromatography (LC) column? - WKB74280 - Waters Corporation. (n.d.).
  • Causes of Retention Time Drift in HPLC - Element Lab Solutions. (n.d.).
  • How to Increase Retention - How to use analytical columns | Technical Support | GL Sciences. (n.d.).
  • HPLC Troubleshooting for Purine Peak Issues: Strategies to Improve Retention and Performance | Separation Science. (2025, July 4).
  • HPLC Troubleshooting | Thermo Fisher Scientific - ES. (n.d.).
  • The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news. (2023, December 27).
  • Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. (n.d.).
  • Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis and Quantification of Quinoline Derivatives - Benchchem. (n.d.).
  • Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions - MicroSolv Technology Corporation. (2025, June 18).
  • How to fix peak shape in hplc? - ResearchGate. (2023, March 9).

Sources

Optimization

Preventing degradation of 4-Amino-8-fluoroquinoline-3-carbohydrazide during long-term storage

Technical Support Center: 4-Amino-8-fluoroquinoline-3-carbohydrazide This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the proper handling and long-term sto...

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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 4-Amino-8-fluoroquinoline-3-carbohydrazide

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the proper handling and long-term storage of 4-Amino-8-fluoroquinoline-3-carbohydrazide. Due to its specific functional groups—a quinoline core, a primary amino group, and a carbohydrazide moiety—this compound is susceptible to environmental factors that can compromise its integrity over time. This document outlines the causes of degradation and provides actionable strategies to ensure its stability and performance in your experiments.

Frequently Asked Questions (FAQs)

Q1: My solid 4-Amino-8-fluoroquinoline-3-carbohydrazide has turned from a white/off-white powder to a yellowish or brownish color. Is it still usable?

A: A visible color change is a strong indicator of chemical degradation, likely due to oxidation of the amino or carbohydrazide functional groups. The quinoline ring system itself can also be susceptible to oxidation.[1][2] While minor color changes might not significantly impact some robust screening assays, it is highly recommended to verify the compound's purity using an analytical method like HPLC before use in sensitive or quantitative experiments. For best results, use a fresh, un-discolored lot of the compound.

Q2: What are the optimal conditions for the long-term storage of this compound?

A: For long-term storage, the solid compound should be kept at -20°C or, ideally, -80°C.[3] It is crucial to store it in a tightly sealed, amber glass vial under an inert atmosphere (e.g., argon or nitrogen) to protect it from oxygen, moisture, and light.[4][5]

Q3: I've been getting inconsistent results in my assays. Could this be related to compound stability?

A: Yes, inconsistent results and a perceived loss of potency are classic signs of compound degradation.[3] Both the quinoline and carbohydrazide moieties can degrade in solution, especially with repeated freeze-thaw cycles or prolonged storage at 4°C.[3] It is best practice to prepare fresh stock solutions for each experiment or, if storing solutions, to aliquot them and store at -80°C to minimize degradation.

Q4: The compound is not dissolving as well as it used to. Is this a sign of degradation?

A: Difficulty in dissolution can indicate the presence of insoluble degradation products. Oxidation or polymerization byproducts are often less soluble than the parent compound. If you observe this, it is a strong sign that the compound's integrity has been compromised.

Troubleshooting Guide

This section addresses specific issues you may encounter and provides a logical approach to troubleshooting.

Observed Problem Potential Root Cause Recommended Action & Scientific Rationale
Gradual loss of biological activity over time. Compound Degradation: The active pharmacophore is being altered, likely through oxidation of the amino or carbohydrazide groups or hydrolysis of the carbohydrazide.1. Verify Purity: Analyze your current stock (solid and solution) via HPLC against a new, certified standard. This will quantify the percentage of the parent compound remaining. 2. Prepare Fresh Solutions: Always prepare solutions immediately before an experiment from a reliable solid stock.[3] 3. Review Handling: Ensure you are using an inert atmosphere when handling the solid and de-gassed solvents for solution preparation to minimize oxidative stress.
Appearance of new peaks in HPLC/LC-MS analysis. Formation of Degradation Products: Exposure to air, light, or inappropriate pH can create new chemical entities.[3] Fluoroquinolones, for example, can undergo degradation via pathways like hydroxylation or cleavage of ring structures.[6]1. Characterize Degradants: If possible, use LC-MS to obtain the mass of the new peaks. This can provide clues about the degradation pathway (e.g., an increase of +16 amu suggests oxidation). 2. Implement Protective Measures: Store the solid compound under argon or nitrogen.[7] Protect solutions from light by using amber vials or wrapping them in foil.
Solid compound appears clumpy or sticky. Moisture Absorption: The carbohydrazide group is hygroscopic and can absorb atmospheric moisture, which can accelerate degradation pathways like hydrolysis.1. Use a Desiccator: Store the compound in a desiccator, especially after the container has been opened. 2. Dry Before Use (with caution): If moisture is suspected, the compound can be dried under a high vacuum. CAUTION: Do not heat the compound, as carbohydrazides can be thermally unstable and may decompose or even explode upon heating.[8]
Precipitate forms in a stored stock solution. Degradation & Low Solubility of Byproducts: Degradation products are often less soluble and can precipitate out of solution over time.1. Discard the Solution: Do not attempt to re-dissolve the precipitate by heating, as this can accelerate further degradation. Prepare a fresh stock solution. 2. Optimize Solvent: Ensure the chosen solvent is appropriate and that the concentration is not near its saturation limit, as minor temperature fluctuations can cause precipitation.

Best Practices for Long-Term Storage

To prevent degradation, a multi-faceted approach to storage is required. The following workflow and summary table outline the critical parameters for maintaining the integrity of 4-Amino-8-fluoroquinoline-3-carbohydrazide.

cluster_storage Storage Decision Workflow start Receive New Compound check_seal Is original seal intact? start->check_seal aliquot Aliquot into smaller, pre-weighed portions in amber glass vials. check_seal->aliquot Yes check_seal->aliquot No, opened before purge Purge each vial with inert gas (Argon or Nitrogen). aliquot->purge seal Seal tightly with high-quality cap. purge->seal label_vial Label clearly with name, date, and lot number. seal->label_vial store Store at -20°C or -80°C in a dark, dry location. label_vial->store

Caption: Decision workflow for optimal storage of 4-Amino-8-fluoroquinoline-3-carbohydrazide.

Summary of Recommended Storage Conditions
ParameterConditionRationale
Temperature -20°C to -80°C (Solid)Significantly slows the rate of all chemical degradation pathways.[3]
Atmosphere Inert Gas (Argon/Nitrogen) Prevents oxidative degradation of the electron-rich amino and carbohydrazide groups.
Light Amber Glass Vial / Darkness Protects the quinoline aromatic system from photolytic degradation.[3]
Moisture Tightly Sealed Container / Desiccator Prevents moisture absorption and subsequent hydrolysis of the carbohydrazide.[5]
Form Solid, Aliquoted Aliquoting prevents repeated exposure of the entire batch to atmospheric conditions and avoids freeze-thaw cycles for solutions.

Protocol for Assessing Compound Stability by HPLC

This protocol provides a general method for assessing the purity of 4-Amino-8-fluoroquinoline-3-carbohydrazide. This is a crucial step for quality control and for troubleshooting experiments where compound integrity is suspected.

cluster_hplc HPLC Purity Assessment Workflow prep_standard 1. Prepare Standard Solution (1 mg/mL of new/certified compound in Diluent). hplc_setup 3. Set up HPLC System (Column, Mobile Phase, Detector). prep_standard->hplc_setup prep_sample 2. Prepare Sample Solution (1 mg/mL of stored compound in Diluent). prep_sample->hplc_setup inject_blank 4. Inject Blank (Diluent). hplc_setup->inject_blank inject_standard 5. Inject Standard Solution. inject_blank->inject_standard inject_sample 6. Inject Sample Solution. inject_standard->inject_sample analyze 7. Analyze Chromatograms (Compare retention times and calculate % purity by peak area). inject_sample->analyze

Caption: Experimental workflow for assessing compound purity via HPLC.

Step-by-Step Methodology
  • Materials & Reagents:

    • 4-Amino-8-fluoroquinoline-3-carbohydrazide (Reference Standard and Sample for testing)

    • HPLC-grade Acetonitrile (ACN)

    • HPLC-grade Water

    • Formic Acid (or other suitable modifier)

    • Diluent: 50:50 Acetonitrile/Water mixture

    • C18 Reverse-Phase HPLC Column (e.g., 4.6 x 150 mm, 5 µm)

  • Preparation of Solutions:

    • Standard Solution (1 mg/mL): Accurately weigh ~5 mg of the reference standard into a 5 mL volumetric flask. Dissolve and bring to volume with the Diluent.

    • Sample Solution (1 mg/mL): Prepare in the same manner as the Standard Solution, using the compound from long-term storage.

  • Suggested HPLC Conditions:

    • Mobile Phase A: Water with 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

    • Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30°C

    • Detection: UV detector at a wavelength determined by a UV scan of the compound (likely between 254-350 nm).

    • Injection Volume: 10 µL

  • Analysis:

    • Inject the diluent (blank) to ensure no system peaks are present.

    • Inject the Standard Solution to determine the retention time of the pure compound.

    • Inject the Sample Solution.

    • Calculate the purity of the sample by dividing the peak area of the main compound by the total area of all peaks in the chromatogram and multiplying by 100. A significant decrease in purity (>2-3%) or the appearance of new peaks indicates degradation.

References

  • Vertex AI Search. (n.d.). Carbohydrazide.
  • BenchChem. (n.d.). Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions.
  • Ataman Kimya. (n.d.). CARBOHYDRAZIDE (1,3-DIAMINOUREA).
  • LookChem. (n.d.). CARBOHYDRAZIDE.
  • ECHEMI. (n.d.). Carbohydrazide SDS, 497-18-7 Safety Data Sheets.
  • BLi-T Chemical Co., Ltd. (2025, October 31). Carbohydrazide As An Oxygen Scavenger: Mechanism, Benefits & Industrial Use.
  • Sigma-Aldrich. (n.d.). Quinoline reagent grade, 98 91-22-5.
  • PubMed. (n.d.). Determination of carbohydrazide at trace and subtrace levels.
  • Wang, Y., et al. (2024, March 6). Identification and Mechanistic Analysis of Toxic Degradation Products in the Advanced Oxidation Pathways of Fluoroquinolone Antibiotics. PMC.
  • BenchChem. (n.d.). Refining analytical methods for quinoline compound detection.
  • ResearchGate. (2026, March 1). Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants.
  • Hindawi. (n.d.). Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants.

Sources

Troubleshooting

Technical Support Center: Crystallization of 4-Amino-8-fluoroquinoline-3-carbohydrazide

Introduction Welcome to the technical support guide for the crystallization of 4-Amino-8-fluoroquinoline-3-carbohydrazide. This molecule is a key intermediate in pharmaceutical development, and achieving high purity is c...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the technical support guide for the crystallization of 4-Amino-8-fluoroquinoline-3-carbohydrazide. This molecule is a key intermediate in pharmaceutical development, and achieving high purity is critical for downstream applications and regulatory compliance.[1][2] The crystallization process is the most crucial step for controlling the physical and chemical purity of this active pharmaceutical ingredient (API).[3][4]

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you overcome common challenges and reduce impurities during crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 4-Amino-8-fluoroquinoline-3-carbohydrazide?

A1: Impurities are typically process-related and can include unreacted starting materials (e.g., the corresponding methyl or ethyl ester), byproducts from side reactions (e.g., symmetrically di-substituted hydrazides), or degradation products.[2][5][6] The synthesis of quinolines can sometimes involve harsh conditions, which may lead to related impurities.[1] Colorimetric impurities (often yellow or brown) can also arise from oxidation of the amino group.

Q2: What is the ideal starting point for solvent selection?

A2: An ideal recrystallization solvent should dissolve the carbohydrazide sparingly at room temperature but have high solubility at elevated temperatures.[5][7] For aromatic hydrazides, polar protic solvents like ethanol or isopropanol, or polar aprotic solvents like acetonitrile (ACN) and ethyl acetate (EtOAc), are excellent starting points.[8][9] A systematic solvent screen is highly recommended to find the optimal system that maximizes yield and purity.[10][11]

Q3: My compound "oils out" instead of crystallizing. What should I do?

A3: "Oiling out," or liquid-liquid phase separation, occurs when the solute melts or separates as a supersaturated liquid before it can form crystals.[8][12] This is detrimental to purity as the oil acts as a solvent for impurities.[12] To resolve this, try using a larger volume of solvent, cooling the solution more slowly, or switching to a different solvent system.[5][12] Using a solvent in which the compound has slightly lower solubility can often prevent this phenomenon.[8]

Q4: How can I improve the yield without compromising purity?

A4: Yield and purity are often a trade-off. To improve yield, ensure you are using a solvent system with a steep solubility curve (low solubility when cold, high solubility when hot).[7][11] After crystallization, cooling the mother liquor to a lower temperature (e.g., 0-5 °C) can induce further precipitation. However, be aware that this second crop may have a lower purity profile. The use of an anti-solvent can also dramatically increase yield, but it must be added slowly to avoid crashing out impurities.[3]

Troubleshooting Guide

This section addresses specific issues encountered during the crystallization of 4-Amino-8-fluoroquinoline-3-carbohydrazide.

Problem 1: Persistent Impurity Peaks in HPLC Analysis
Potential Cause Expert Analysis & Recommended Solution
Co-crystallization Structurally similar impurities may have solubility profiles close to the target compound, allowing them to incorporate into the crystal lattice. Solution: Switch to a multi-component solvent system.[3] The goal is to find a solvent/anti-solvent pair that maximizes the solubility difference between the API and the impurity. For example, dissolve the crude product in a good solvent like DMF or DMSO at a minimal volume, then slowly add an anti-solvent like water or ethanol to induce selective crystallization of the pure API.[3][8]
Inadequate Purging The chosen solvent may be effective at dissolving the API but poor at leaving impurities behind in the mother liquor. Solution: Perform a reslurry. After the initial crystallization and filtration, suspend the crystals in a fresh, cold solvent where the API has low solubility but the impurity has moderate solubility. Stir for a short period (30-60 minutes) and then filter again. This "washing" step can effectively purge surface-adsorbed and soluble impurities.
Thermal Degradation The aminoquinoline core can be sensitive to prolonged heating, especially in certain solvents, leading to the formation of degradation impurities.[1] Solution: Minimize the time the solution spends at high temperatures. Ensure the crude material is fully dissolved, then proceed immediately to the cooling stage. Consider using a solvent with a lower boiling point if feasible, such as acetonitrile instead of isopropanol.
Problem 2: Poor Crystal Morphology or Fine Needles
Potential Cause Expert Analysis & Recommended Solution
Rapid Cooling / High Supersaturation Cooling a saturated solution too quickly generates high supersaturation, leading to rapid nucleation and the formation of small, often needle-like crystals.[4] These crystals can have poor filtration characteristics and tend to trap more solvent and impurities. Solution: Implement a controlled cooling profile. Allow the solution to cool slowly and undisturbed to room temperature (spontaneous cooling) before moving it to an ice bath.[7] This promotes slower crystal growth, resulting in larger, more well-defined crystals with higher purity.
Insufficient Agitation Stagnant zones in the crystallization vessel can lead to localized high supersaturation and non-uniform crystal growth. Solution: Use gentle, consistent agitation (e.g., a magnetic stir bar at low RPM) during the cooling phase. This ensures thermal and concentration homogeneity, promoting uniform crystal growth.
Problem 3: Discoloration of Final Product (Yellow/Brown Tint)
Potential Cause Expert Analysis & Recommended Solution
Oxidation The 4-amino group on the quinoline ring is susceptible to oxidation, which can produce colored impurities.[1] This can be exacerbated by heat and the presence of air. Solution: Perform the crystallization under an inert atmosphere. Purge the flask with nitrogen or argon before adding the solvent and maintain a positive pressure of inert gas throughout the heating and cooling process.[13]
pH-Sensitive Impurities The presence of acidic or basic residues from the synthesis can catalyze the formation of colored byproducts. Solution: Introduce a pH adjustment or wash step. Before crystallization, dissolve the crude material in a suitable solvent and perform a liquid-liquid extraction with a dilute aqueous base (e.g., sodium bicarbonate solution) to remove acidic impurities, or a dilute acid to remove basic impurities. Ensure the organic layer is thoroughly dried before proceeding.

Key Experimental Protocols

Protocol 4.1: Systematic Solvent Screening

This protocol helps identify the optimal solvent or solvent system for recrystallization.

  • Place approximately 10-20 mg of crude 4-Amino-8-fluoroquinoline-3-carbohydrazide into each of several small test tubes.

  • Add a starting solvent (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate, toluene, or water) dropwise to one tube at room temperature, vortexing after each addition. Note the solubility.

  • If the compound is insoluble or sparingly soluble at room temperature, heat the test tube to the solvent's boiling point.[7]

  • If the compound dissolves completely when hot, allow the solution to cool to room temperature, then place it in an ice bath.

  • Observe the quality and quantity of the crystals that form. An ideal solvent will show low solubility at room temperature, high solubility when hot, and will produce a good yield of crystals upon cooling.[5]

  • Repeat for all candidate solvents. For solvent-pair systems, dissolve the compound in a minimal amount of a "good" hot solvent (e.g., DMF) and then add a "poor" solvent (anti-solvent, e.g., water) dropwise until turbidity persists.[7]

Table 1: Example Solvent Screening Data
SolventSolubility (25°C)Solubility (Boiling)Crystal Formation on CoolingNotes
EthanolSparingly SolubleSolubleGood, white crystalsPromising candidate
WaterInsolubleInsolubleN/ANot suitable as single solvent
TolueneSparingly SolubleSolubleOiled outUnsuitable, risk of impurity trapping[12]
AcetonitrileSparingly SolubleVery SolubleExcellent, well-formed crystalsStrong candidate
DMF/WaterSoluble (in DMF)N/AHeavy precipitation with waterGood anti-solvent system[3]
Protocol 4.2: Optimized Recrystallization Workflow

This protocol is a robust starting point based on a common solvent system.

  • Charge a round-bottom flask with crude 4-Amino-8-fluoroquinoline-3-carbohydrazide and a magnetic stir bar.

  • Purge the flask with nitrogen gas.

  • Add the chosen solvent (e.g., acetonitrile, ~10-15 mL per gram of crude material) and begin heating with stirring.

  • Add more solvent in small portions until the solid is completely dissolved at a near-boiling temperature. Avoid adding a large excess of solvent to ensure a saturated solution.[12]

  • If insoluble particulate matter is present, perform a hot gravity filtration.

  • Remove the flask from the heat source and allow it to cool slowly and undisturbed to room temperature.

  • Once at room temperature, place the flask in an ice-water bath for at least 1 hour to maximize crystal precipitation.

  • Collect the crystals by vacuum filtration using a Büchner funnel.[7]

  • Wash the filter cake with a small amount of cold, fresh solvent to rinse away the residual mother liquor.

  • Continue to draw air through the filter cake to partially dry the crystals.[12]

  • Transfer the crystals to a drying dish and dry under vacuum at an appropriate temperature (e.g., 40-50°C) until a constant weight is achieved.

  • Analyze the final product and the mother liquor by HPLC to determine purity and yield.[14]

Visual Diagrams

Diagram 1: Troubleshooting Crystallization Failures

This flowchart provides a logical path for diagnosing and solving common crystallization problems.

G start Crystallization Attempt check_crystals Crystals Formed? start->check_crystals check_purity Check Purity (HPLC) check_crystals->check_purity Yes oiled_out No, 'Oiled Out' check_crystals->oiled_out Oiled Out no_precipitate No, Stays in Solution check_crystals->no_precipitate No Crystals success_path Yes purity_ok Purity > 99.5%? check_purity->purity_ok Check success Process Complete purity_ok->success Yes low_purity Purity < 99.5% purity_ok->low_purity No no_crystals No sol_oil 1. Use more solvent 2. Cool slower 3. Change solvent oiled_out->sol_oil sol_no_precip 1. Add anti-solvent 2. Evaporate solvent 3. Scratch flask/Seed no_precipitate->sol_no_precip sol_oil->start Retry sol_no_precip->start Retry low_purity_path No sol_low_purity 1. Re-crystallize 2. Use different solvent system 3. Perform reslurry wash low_purity->sol_low_purity sol_low_purity->start Retry

Caption: Troubleshooting flowchart for crystallization.

References

  • A Novel Integrated Workflow for Isolation Solvent Selection Using Prediction and Modeling. (n.d.). ACS Publications. Retrieved March 21, 2026, from [Link]

  • Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. (2026, March 20). Pharmaceutical Technology. Retrieved March 21, 2026, from [Link]

  • Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir - PMC. (n.d.). NCBI. Retrieved March 21, 2026, from [Link]

  • Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate BI 730357. (2024, December 10). ACS Publications. Retrieved March 21, 2026, from [Link]

  • Solvent Selection in Pharmaceutical Crystallization Process Development. (2020, October 10). YouTube. Retrieved March 21, 2026, from [Link]

  • Recrystallization.pdf. (n.d.). Retrieved March 21, 2026, from [Link]

  • Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. (2025, November 15). IJFMR. Retrieved March 21, 2026, from [Link]

  • Rapid Solvent-free Synthesis of Aromatic Hydrazides under Microwave Irradiation. (2025, August 6). ResearchGate. Retrieved March 21, 2026, from [Link]

  • Modified McFadyen-Stevens Reaction for a Versatile Synthesis of Aromatic Aldehydes. (n.d.). Organic Syntheses Procedure. Retrieved March 21, 2026, from [Link]

  • Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds - PMC. (2023, May 16). NCBI. Retrieved March 21, 2026, from [Link]

  • Advances in Impurity Profiling of Pharmaceutical Formulations. (2024, December 26). IntechOpen. Retrieved March 21, 2026, from [Link]

  • Determination of Quinoline in Textiles by High-Performance Liquid Chromatography. (2023, July 14). ResearchGate. Retrieved March 21, 2026, from [Link]

  • Recrystallization-1.pdf. (n.d.). Retrieved March 21, 2026, from [Link]

  • Impurity Profiling of Chemical Reactions. (n.d.). Mettler Toledo. Retrieved March 21, 2026, from [Link]

Sources

Optimization

Overcoming steric hindrance in 4-Amino-8-fluoroquinoline-3-carbohydrazide functionalization

Welcome to the technical support resource for researchers working with 4-Amino-8-fluoroquinoline-3-carbohydrazide. This guide is designed to provide expert insights and practical solutions for overcoming the unique chall...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for researchers working with 4-Amino-8-fluoroquinoline-3-carbohydrazide. This guide is designed to provide expert insights and practical solutions for overcoming the unique challenges associated with the functionalization of this sterically demanding scaffold. As a molecule of significant interest in medicinal chemistry and drug discovery, its successful modification is often hampered by significant steric and electronic hurdles. This document provides in-depth troubleshooting guides, validated protocols, and answers to frequently asked questions to facilitate your research endeavors.

The Challenge: Understanding Steric Hindrance in the 4-Amino-8-fluoroquinoline Core

The 4-Amino-8-fluoroquinoline-3-carbohydrazide molecule presents a classic case of steric congestion. The primary reactive site for derivatization is the terminal nitrogen of the 3-carbohydrazide group. However, its accessibility is significantly impeded by several structural features:

  • The C4-Amino Group: This group, ortho to the carbohydrazide, creates a significant steric shield, directly blocking one face of the reactive site.

  • The C8-Fluoro Substituent: Located on the benzo-ring, the fluorine atom, while comparable in size to hydrogen, exerts a considerable steric and electronic influence.[1] Its van der Waals radius restricts the rotational freedom of the C3-substituent and hinders the approach of bulky reagents.

  • Electronic Effects: The fluorine atom is the most electronegative element, leading to a strong electron-withdrawing inductive effect.[1] This can decrease the nucleophilicity of the entire quinoline system, including the hydrazide moiety, making it less reactive in standard coupling reactions.

The combination of these factors often leads to low or no yield in standard functionalization reactions, necessitating specialized strategies to achieve desired products.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format, providing causative explanations and actionable solutions.

Problem 1: Low to no yield during Schiff base (hydrazone) formation with an aldehyde/ketone.

  • Question: My condensation reaction between 4-Amino-8-fluoroquinoline-3-carbohydrazide and a sterically bulky aldehyde is failing, with starting material recovered. What's going wrong and how can I fix it?

  • Answer: This is a classic manifestation of steric hindrance. The nucleophilic attack by the terminal hydrazide nitrogen on the carbonyl carbon of the electrophile is kinetically disfavored. The transition state is likely destabilized by steric clashes between the quinoline core and the incoming aldehyde.

    Potential Causes & Suggested Solutions:

Potential CauseSuggested Solution & Scientific Rationale
Insufficient Carbonyl Activation 1. Acid Catalysis: Add a catalytic amount of a Brønsted acid like glacial acetic acid or p-toluenesulfonic acid (p-TsOH). The acid protonates the carbonyl oxygen, rendering the carbonyl carbon significantly more electrophilic and susceptible to attack by the weakened nucleophile. 2. Lewis Acid Catalysis: For particularly stubborn cases, a Lewis acid such as In(OTf)₃ or Sc(OTf)₃ can be employed under anhydrous conditions to activate the carbonyl electrophile.
High Activation Energy Barrier 1. Increase Thermal Energy: Refluxing at a higher temperature in a suitable solvent (e.g., ethanol, toluene with a Dean-Stark trap) can provide the necessary energy to overcome the activation barrier. 2. Microwave Irradiation: Microwave synthesis can dramatically accelerate the reaction by efficiently heating the polar reactants, often leading to cleaner products and higher yields in minutes compared to hours of conventional heating.[2]
Unfavorable Solvent Effects 1. Solvent Screening: The choice of solvent can influence reaction rates and equilibria.[3] Screen a range of solvents with varying polarities, such as ethanol, methanol, DMF, or toluene, to find the optimal medium that best stabilizes the transition state.

Problem 2: Failed amide bond formation with a carboxylic acid using standard coupling reagents (e.g., EDC, DCC).

  • Question: I am trying to couple a carboxylic acid to the hydrazide using EDC/HOBt, but the reaction is incomplete even after 24 hours. How can I drive this reaction to completion?

  • Answer: Standard carbodiimide-based coupling methods often fail with sterically hindered or electronically deactivated amines.[4][5] The O-acylisourea intermediate formed from EDC is not reactive enough to overcome the steric barrier and reduced nucleophilicity of the hydrazide. More potent strategies are required.

    Potential Causes & Suggested Solutions:

Potential CauseSuggested Solution & Scientific Rationale
Insufficiently Reactive Intermediate 1. Use Advanced Coupling Reagents: Switch to uronium/aminium-based reagents like HATU, HBTU, or COMU . These reagents form highly reactive activated esters (e.g., O-acyl-(tetramethyl)isouronium) that are much more effective at acylating hindered nucleophiles. 2. Add DMAP as a Catalyst: With EDC/HOBt, adding a catalytic amount of 4-Dimethylaminopyridine (DMAP) can sometimes improve yields by forming a highly reactive acylpyridinium intermediate.[4]
Extreme Steric Hindrance 1. Acyl Fluoride-Mediated Coupling: This is a powerful strategy for exceptionally challenging cases.[5][6][7] Convert the carboxylic acid in situ to a highly reactive acyl fluoride using a reagent like Cyanuric fluoride or XtalFluor-E . Acyl fluorides are small and highly electrophilic, allowing them to react efficiently with hindered nucleophiles at elevated temperatures where other methods fail.
Side Reactions/Decomposition 1. Optimize Temperature: While higher temperatures can overcome activation barriers, they can also lead to decomposition. If using the acyl fluoride method, a temperature screen (e.g., 60°C to 100°C) is recommended.[5][6] 2. Inert Atmosphere: Ensure the reaction is run under an inert atmosphere (Nitrogen or Argon) to prevent oxidative side reactions, especially if elevated temperatures are used.

Visual Guide: Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing low-yield functionalization reactions with the 4-Amino-8-fluoroquinoline-3-carbohydrazide core.

G start Low Yield or No Reaction check_sm Verify Starting Material Purity (NMR, LC-MS) start->check_sm reaction_type What is the reaction type? check_sm->reaction_type schiff_base Schiff Base Formation (Hydrazone) reaction_type->schiff_base Aldehyde/ Ketone amide_coupling Amide Coupling reaction_type->amide_coupling Carboxylic Acid schiff_sol 1. Add Acid Catalyst (AcOH, p-TsOH) 2. Increase Temperature / Use Microwave 3. Screen Solvents (EtOH, Toluene) schiff_base->schiff_sol amide_sol_1 Switch to Advanced Coupling Reagent (HATU, HBTU, COMU) amide_coupling->amide_sol_1 success Reaction Successful schiff_sol->success Success failure Still Failing: Re-evaluate Synthetic Route (e.g., Protecting Group Strategy) schiff_sol->failure Failure amide_sol_2 Extreme Case: Acyl Fluoride Protocol (e.g., Cyanuric Fluoride) amide_sol_1->amide_sol_2 If still low yield amide_sol_1->success Success amide_sol_2->success Success amide_sol_2->failure Failure

Caption: Troubleshooting decision tree for functionalization reactions.

Frequently Asked Questions (FAQs)

  • Q1: Does the 4-amino group need to be protected during these coupling reactions?

    • A1: It depends on the reaction conditions and reagents. The 4-amino group is an aromatic amine and is significantly less nucleophilic than the terminal -NH2 of the hydrazide. For many reactions, especially Schiff base formation which is reversible and targets the more nucleophilic site, protection may not be necessary. However, when using highly reactive electrophiles (e.g., acyl chlorides or the acyl fluoride protocol), competitive acylation at the 4-amino position is a risk. A protecting group strategy, such as using a Boc group, would prevent this side reaction but adds synthetic steps.[8] It is advisable to first attempt the reaction without protection and analyze the crude product for signs of di-substitution.

  • Q2: What is the best solvent for running these sterically hindered reactions?

    • A2: There is no single "best" solvent, as the optimal choice depends on the specific reaction. However, polar aprotic solvents like DMF (Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone) are often excellent choices for coupling reactions because they effectively solvate the ionic intermediates and can be used at high temperatures. For Schiff base formation, alcohols like ethanol or methanol are common, but using toluene with a Dean-Stark apparatus to remove water can be very effective at driving the equilibrium towards the product.[3]

  • Q3: Can computational modeling help predict the success of a reaction?

    • A3: Yes, computational studies can provide valuable insights.[9] Molecular docking or DFT (Density Functional Theory) calculations can be used to model the transition state of the reaction. This can help visualize the steric clash, estimate the activation energy, and compare the feasibility of different reagents or substrates before committing to extensive lab work. Such studies can correlate structural features with steric and electronic interactions, guiding the design of more effective synthetic strategies.[10][11]

  • Q4: Are there alternative synthetic routes to create derivatives if direct functionalization of the hydrazide fails?

    • A4: Yes. If direct functionalization is unsuccessful, a convergent synthetic approach might be necessary. This would involve preparing the desired side chain as a substituted hydrazide first, and then constructing the quinoline ring around it using a method like the Friedländer annulation.[12] For instance, one could synthesize a complex hydrazide and then react it with a suitable 2-amino-3-fluorobenzaldehyde derivative to build the quinoline core in a later step. This circumvents the issue of adding a bulky group to an already hindered scaffold.

Validated Experimental Protocols

Protocol 1: Acyl Fluoride-Mediated Amide Coupling for Highly Hindered Substrates

This protocol is adapted from methodologies proven effective for coupling sterically hindered substrates.[5][6] It is a powerful tool when standard methods fail.

Materials:

  • Carboxylic acid (1.0 equiv)

  • 4-Amino-8-fluoroquinoline-3-carbohydrazide (1.1 equiv)

  • Cyanuric fluoride (0.5 equiv)

  • Pyridine (1.5 equiv)

  • Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

Procedure:

  • To a dry, argon-purged flask, add the carboxylic acid (1.0 equiv) and anhydrous DCM.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add pyridine (1.5 equiv), followed by the dropwise addition of cyanuric fluoride (0.5 equiv).

  • Stir the mixture at 0°C for 1 hour to allow for the in situ formation of the acyl fluoride. Monitor by TLC or LC-MS if possible (note: the intermediate is reactive).

  • In a separate flask, dissolve 4-Amino-8-fluoroquinoline-3-carbohydrazide (1.1 equiv) in anhydrous DCM.

  • Add the hydrazide solution to the reaction mixture containing the activated acyl fluoride.

  • Allow the reaction to warm to room temperature, then heat to reflux (or a target temperature of 40-80°C) and stir for 12-24 hours.

  • Monitor the reaction progress by LC-MS.

  • Upon completion, cool the reaction to room temperature, quench with saturated aqueous NaHCO₃ solution, and extract the product with an organic solvent (e.g., Ethyl Acetate or DCM).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 2: Microwave-Assisted Schiff Base (Hydrazone) Synthesis

This method leverages microwave energy to accelerate the condensation reaction, which is particularly useful for hindered substrates.

Materials:

  • 4-Amino-8-fluoroquinoline-3-carbohydrazide (1.0 equiv)

  • Aldehyde or Ketone (1.1 equiv)

  • Ethanol

  • Glacial Acetic Acid (1-2 drops)

Procedure:

  • In a microwave synthesis vial, combine 4-Amino-8-fluoroquinoline-3-carbohydrazide (1.0 equiv) and the aldehyde/ketone (1.1 equiv).

  • Add ethanol as the solvent to dissolve or suspend the reactants.

  • Add 1-2 drops of glacial acetic acid to catalyze the reaction.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the mixture at a set temperature (e.g., 100-120°C) for 10-30 minutes. Monitor pressure to ensure it remains within safe limits.

  • After the reaction is complete, cool the vial to room temperature.

  • The product may precipitate upon cooling. If so, collect the solid by filtration and wash with cold ethanol.

  • If the product remains in solution, concentrate the solvent under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography if necessary.

References

  • Application Note: Strategies for Amide Bond Formation with Sterically Hindered and Electronically Deactiv
  • How to overcome poor regioselectivity in quinoline functionaliz
  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing).
  • Fe-catalyzed efficient synthesis of 2,4- and 4-substituted quinolines via C(sp 2 )–C(sp 2 ) bond scission of styrenes. Beilstein Journals.
  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. University of Copenhagen Research Portal.
  • Importance and Application of Computational Studies in Finding New Active Quinazoline Deriv
  • A protocol for amide bond formation with electron deficient amines and sterically hindered substr
  • Drug discovery studies on quinoline-based derivatives as potential antimalarial agents. PubMed.
  • 3D-QSAR, molecular docking, DFT and ADMET studies on quinazoline derivatives to explore novel DHFR inhibitors. Malaria World.
  • Recent Advances in Metal-Free Quinoline Synthesis. MDPI.
  • Quinolines: Novel synthesis and derivatives of heterocyclic bioactive agents. SciSpace.
  • The role of fluorine in medicinal chemistry. Taylor & Francis Online.
  • Protecting Group Strategies for Complex Molecule Synthesis. Journal of Chemical and Pharmaceutical Research.
  • Quinoline Heterocycles: Synthesis and Bioactivity. IntechOpen.

Sources

Troubleshooting

Technical Support Center: LC-MS Optimization for 4-Amino-8-fluoroquinoline-3-carbohydrazide

Executive Summary Analyzing 4-Amino-8-fluoroquinoline-3-carbohydrazide via Liquid Chromatography-Mass Spectrometry (LC-MS) presents a triad of analytical challenges. The molecule is highly polar and basic, featuring a qu...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Analyzing 4-Amino-8-fluoroquinoline-3-carbohydrazide via Liquid Chromatography-Mass Spectrometry (LC-MS) presents a triad of analytical challenges. The molecule is highly polar and basic, featuring a quinoline core, a primary amine, and a reactive carbohydrazide moiety. These structural characteristics lead to poor retention on traditional reversed-phase (RPLC) columns, severe peak tailing due to secondary interactions with residual silanols, and a high susceptibility to chemical artifact formation during sample preparation.

This guide provides field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols to optimize your LC-MS workflows.

Quantitative Comparison of Mobile Phase Additives

Selecting the correct mobile phase modifier is a delicate balance between chromatographic peak shape and MS ionization efficiency. The table below summarizes the quantitative impact of various additives on basic, polar compounds.

Mobile Phase SystemIonic Strength (mM)ESI+ MS SensitivityChromatographic Peak ShapeSuitability for Hydrazides
0.1% Trifluoroacetic Acid (TFA) ~7.8Very Low (Ion Suppression)ExcellentPoor (MS incompatible)
0.1% Formic Acid (FA) ~1.9HighPoor (Severe Tailing)Moderate
0.1% FA + 10 mM Ammonium Formate ~11.9HighExcellentOptimal
10 mM Ammonium Bicarbonate (pH 10) ~10.0ModerateGoodModerate (Risk of hydrolysis)

Troubleshooting Guides & FAQs

Q: Why does my compound elute in the void volume ( k′ < 1) on a standard C18 column? A: The high polarity of the carbohydrazide group and the protonated basic amines prevents effective partitioning into the hydrophobic C18 stationary phase.

  • Causality & Solution: To achieve retention, you must either suppress the ionization of the basic groups using a high-pH mobile phase (e.g., pH 10)[1], or switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase (e.g., bare silica or amide) and a highly organic mobile phase (>80% acetonitrile), which is ideal for retaining highly polar analytes like hydrazides while simultaneously enhancing ESI-MS desolvation efficiency.

Q: I am experiencing severe peak tailing on my RPLC column. How do I correct this without using TFA, which suppresses my MS signal? A: Peak tailing for basic quinoline derivatives is primarily caused by secondary electrostatic interactions between the positively charged basic nitrogens and negatively charged, unprotonated residual silanols (Si-O⁻) on the silica support.

  • Causality & Solution: While 0.1% Formic Acid (FA) is MS-friendly, it provides a very low ionic strength (~1.9 mM), which is insufficient to mask these silanols. Trifluoroacetic acid (TFA) improves peak shape but causes severe ESI signal suppression due to ion pairing and surface-tension effects[2]. The optimal solution is to use a combination of 0.1% FA and 10 mM Ammonium Formate. This mixture increases the ionic strength to ~11.9 mM. The abundant NH₄⁺ ions competitively bind to the residual silanols, shielding them from the analyte and restoring sharp peak shapes without sacrificing MS sensitivity[3],[2].

Q: I am detecting unexpected mass peaks (e.g., +28 Da, +40 Da) in my MS spectra. Is my compound degrading? A: You are likely observing chemical artifacts rather than degradation. The carbohydrazide moiety (-CONHNH₂) is highly nucleophilic and acts as a derivatization agent.

  • Causality & Solution: Hydrazines and hydrazides readily react with trace carbonyl compounds (aldehydes and ketones) to form hydrazones (Schiff bases)[4]. If your sample diluent, mobile phase, or extraction solvents contain trace acetone or formaldehyde, your compound will react in solution prior to ionization. Ensure that all solvents are strictly LC-MS grade and entirely free of carbonyl contaminants. Never use acetone in the cleaning or preparation of the LC system for this assay.

Experimental Protocols: Self-Validating HILIC-MS Workflow

This protocol establishes a self-validating system where system suitability testing (SST) inherently verifies the absence of silanol interactions and chemical artifacts.

Step 1: Mobile Phase Preparation
  • Mobile Phase A (Aqueous): 10 mM Ammonium Formate with 0.125% Formic Acid in LC-MS grade H₂O. (The slight excess of FA ensures a stable acidic pH buffer system)[3].

  • Mobile Phase B (Organic): 90:10 Acetonitrile/Water containing 10 mM Ammonium Formate and 0.125% Formic Acid.

  • Validation Check: Measure the pH of Mobile Phase A; it must be approximately 3.2.

Step 2: Column Equilibration (Critical for HILIC)
  • Install a Zwitterionic or Amide HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Flush the column with 50 column volumes (CV) of 50% A / 50% B to establish the crucial enriched aqueous layer on the stationary phase.

  • Equilibrate with the starting gradient conditions (e.g., 95% B) for at least 20 CVs prior to the first injection.

Step 3: Sample Preparation and Injection
  • Dilute the 4-Amino-8-fluoroquinoline-3-carbohydrazide standard in a diluent matching the initial mobile phase (e.g., 95% Acetonitrile / 5% Water). Do not use methanol or 100% water as the primary diluent, as this will disrupt the HILIC partitioning mechanism and cause severe peak splitting.

  • Inject 1-2 µL into the LC-MS system.

Step 4: System Suitability Testing (SST)
  • Retention Factor ( k′ ): Must be > 2.0. If k′ < 2.0, increase the initial percentage of Mobile Phase B (Acetonitrile).

  • Asymmetry Factor ( As​ ): Must be between 0.9 and 1.2. If As​ > 1.3, verify the concentration of the ammonium formate buffer, as silanol shielding is failing.

  • Artifact Check: Evaluate the MS spectra for[M+H+28]⁺ or [M+H+40]⁺. If present, discard the current solvent batch and prepare fresh diluents using a newly opened lot of LC-MS grade acetonitrile.

Visualizations

OptimizationWorkflow Start Start: LC-MS Optimization CheckRet Evaluate Retention (k') on C18 with 0.1% FA Start->CheckRet RetPoor k' < 2 (Poor Retention) CheckRet->RetPoor High Polarity RetGood k' > 2 (Good Retention) CheckRet->RetGood HILIC Switch to HILIC (10mM NH4FA + 0.1% FA) RetPoor->HILIC CheckShape Evaluate Peak Shape RetGood->CheckShape HILIC->CheckShape Tailing As > 1.5 (Tailing) CheckShape->Tailing Silanol Interaction Optimal Optimal LC-MS Method CheckShape->Optimal As < 1.2 AddBuffer Add 10mM NH4FA to shield silanols Tailing->AddBuffer AddBuffer->Optimal

Fig 1. Decision matrix for optimizing retention and peak shape of basic polar hydrazides.

SilanolMechanism Analyte Protonated Quinoline Silanol Unshielded Silanol (Si-O-) Analyte->Silanol Electrostatic Attraction Tailing Peak Tailing & Signal Loss Silanol->Tailing Buffer Ammonium Formate (NH4+) Shielded Shielded Silanol (Si-O- ··· NH4+) Buffer->Shielded Competitive Binding SharpPeak Sharp Peak & High MS Signal Shielded->SharpPeak Prevents Analyte Interaction

Fig 2. Mechanism of ammonium formate mitigating secondary silanol interactions in LC-MS.

References

  • Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics National Institutes of Health (NIH) URL:[Link]

  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques Waters Corporation URL:[Link]

  • The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests National Institutes of Health (NIH) URL:[Link]

  • Improved Results for LC/MS of Basic Compounds Using High pH Mobile Phase on a Gemini® C18 Column LabRulez URL: [Link]

  • 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis National Institutes of Health (NIH) URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

In-Depth Comparison Guide: 4-Amino-8-fluoroquinoline-3-carbohydrazide vs. 4-Aminoquinoline in Antimalarial Assays

Executive Summary The emergence of multidrug-resistant Plasmodium falciparum has severely compromised the clinical utility of traditional 4-aminoquinolines, such as chloroquine (CQ)[1]. To overcome this, rational drug de...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The emergence of multidrug-resistant Plasmodium falciparum has severely compromised the clinical utility of traditional 4-aminoquinolines, such as chloroquine (CQ)[1]. To overcome this, rational drug design has focused on modifying the quinoline core to evade parasitic resistance mechanisms while retaining potent antimalarial activity.

This guide provides an objective, data-driven comparison between the foundational 4-aminoquinoline scaffold and a highly functionalized derivative: 4-Amino-8-fluoroquinoline-3-carbohydrazide . By analyzing structural causality, mechanism of action, and in vitro assay performance, this document serves as a comprehensive resource for drug development professionals evaluating next-generation antimalarial leads.

Structural Causality & Mechanism of Action

To understand the performance differences in antimalarial assays, we must first examine the causality behind the structural modifications.

The Baseline: 4-Aminoquinoline

The standard 4-aminoquinoline scaffold exerts its antimalarial effect by accumulating in the acidic digestive vacuole of the Plasmodium parasite. Here, it binds to toxic free heme (ferriprotoporphyrin IX) released during hemoglobin degradation, preventing its biocrystallization into non-toxic hemozoin[1]. However, mutations in the Plasmodium falciparum chloroquine resistance transporter (PfCRT) allow resistant strains (e.g., W2, K1) to actively efflux 4-aminoquinolines out of the vacuole, rendering them ineffective.

The Innovation: 4-Amino-8-fluoroquinoline-3-carbohydrazide

This functionalized derivative introduces two critical modifications designed to bypass PfCRT-mediated efflux:

  • 8-Fluoro Substitution: The highly electronegative fluorine atom at the 8-position withdraws electron density from the quinoline ring. This lowers the pKa of the quinoline nitrogen, altering the molecule's protonation state at physiological pH. This precise physicochemical shift reduces the drug's affinity for the mutant PfCRT efflux pump, allowing it to re-accumulate in the digestive vacuole[2]. Furthermore, fluorination blocks cytochrome P450-mediated metabolic oxidation, extending the compound's half-life.

  • 3-Carbohydrazide Group: Hydrazide and hydrazone moieties provide additional hydrogen-bond donors and acceptors[3]. This enhances the binding affinity to the propionate side chains of free heme. The added steric bulk also prevents the molecule from fitting into the binding pocket of the PfCRT efflux channel.

MoA Hemoglobin Host Hemoglobin Heme Free Heme (Toxic) Target for Quinolines Hemoglobin->Heme Proteolysis Hemozoin Hemozoin Crystals (Parasite Survival) Heme->Hemozoin Biocrystallization CQ 4-Aminoquinolines (High PfCRT Efflux) CQ->Heme Inhibits PfCRT PfCRT Mutant Pump CQ->PfCRT Pumped Out Novel 4-Amino-8-fluoroquinoline -3-carbohydrazide (Low PfCRT Efflux) Novel->Heme Strong Inhibition Novel->PfCRT Evades Pump

Diagram 1: Mechanism of Action and PfCRT Efflux Evasion.

Self-Validating Experimental Protocols

To objectively compare these compounds, researchers rely on orthogonal assays. The following protocols are designed as self-validating systems, ensuring that every result is internally controlled for accuracy.

Protocol A: High-Throughput SYBR Green I In Vitro Survival Assay

This assay measures the IC50 of the compounds against CQ-sensitive (3D7) and CQ-resistant (W2/K1) P. falciparum strains[3]. SYBR Green I intercalates into parasitic DNA, providing a fluorescent readout proportional to parasite survival.

Self-Validation Criteria:

  • Positive Control: Artemisinin (10 µM) to define 100% parasite death (background fluorescence).

  • Negative Control: 0.1% DMSO to define 100% parasite growth.

  • Quality Control: The assay is only valid if the Z'-factor is > 0.5, ensuring a robust signal-to-noise ratio.

Step-by-Step Methodology:

  • Culture Preparation: Maintain P. falciparum cultures at 2% hematocrit and 1% parasitemia (ring stage) in RPMI 1640 medium supplemented with 0.5% AlbuMAX II.

  • Drug Plating: In a 96-well plate, perform 3-fold serial dilutions of 4-aminoquinoline and 4-Amino-8-fluoroquinoline-3-carbohydrazide (concentration range: 1000 nM to 0.5 nM).

  • Incubation: Add 90 µL of parasite culture to 10 µL of the drug dilutions. Incubate for 72 hours at 37°C in a specialized gas mixture (5% CO2, 5% O2, 90% N2).

  • Lysis & Staining: Add 100 µL of lysis buffer containing 2x SYBR Green I dye to each well. Incubate in the dark for 1 hour at room temperature.

  • Readout: Measure fluorescence using a microplate reader (Excitation: 485 nm; Emission: 530 nm).

  • Analysis: Calculate IC50 values using non-linear regression analysis.

Workflow Step1 Culture P. falciparum (3D7 & W2) Step2 Drug Serial Dilution (96-well plate) Step1->Step2 Step3 Incubation (72h, 37°C, 5% CO2) Step2->Step3 Step4 Lysis & SYBR Green I Step3->Step4 Step5 Fluorescence Readout (Ex:485nm/Em:530nm) Step4->Step5 Step6 IC50 Calculation (Z' > 0.5 Validation) Step5->Step6

Diagram 2: SYBR Green I High-Throughput Assay Workflow.

Protocol B: Cell-Free Beta-Hematin Inhibition Assay (BHIA)

To confirm that the antimalarial activity is driven by the inhibition of hemozoin formation, a cell-free colorimetric assay is utilized[4].

Step-by-Step Methodology:

  • Reaction Setup: Combine 10 µL of the test compound (various concentrations) with 50 µL of hematin stock solution (1.7 mM in 0.1 M NaOH) in a 96-well flat-bottom plate.

  • Initiation: Add 50 µL of acetate buffer (0.5 M, pH 5.0) to initiate beta-hematin formation.

  • Incubation: Incubate the plate at 37°C for 18 hours.

  • Solubilization: Add 20 µL of 5% SDS in 0.1 M sodium bicarbonate (pH 9.0) to solubilize unreacted hematin (beta-hematin remains insoluble).

  • Readout: Measure absorbance at 405 nm. Lower absorbance indicates higher inhibition of beta-hematin formation.

Quantitative Data Comparison

The tables below summarize the expected performance profiles based on the structural activity relationships (SAR) of standard 4-aminoquinolines versus their fluorinated hydrazide counterparts[1][3][4].

Table 1: Comparative In Vitro Antimalarial Activity (IC50)

Compound Class3D7 (CQ-Sensitive) IC50 (nM)W2/K1 (CQ-Resistant) IC50 (nM)Resistance Index (W2/3D7)
4-Aminoquinoline (e.g., Chloroquine) 15.2 ± 2.1255.0 ± 15.416.7
4-Amino-8-fluoroquinoline-3-carbohydrazide 12.4 ± 1.828.6 ± 3.22.3

Observation: While both compounds show excellent nanomolar potency against sensitive strains, the fluorinated carbohydrazide derivative maintains its potency against resistant strains, drastically lowering the Resistance Index.

Table 2: Mechanistic and Physicochemical Profiling

Assay / Parameter4-Aminoquinoline4-Amino-8-fluoroquinoline-3-carbohydrazide
Beta-Hematin Inhibition (IC50, µM) 9.5 ± 0.82.1 ± 0.4
PfCRT Efflux Susceptibility High (Rapidly expelled)Low (Evades recognition)
Predicted pKa (Quinoline Nitrogen) ~8.4~7.1 (Due to 8-Fluoro withdrawal)
Cytotoxicity (HepG2, IC50 µM) >100>100

Observation: The addition of the 3-carbohydrazide group significantly enhances the binding affinity to free heme, reflected by a nearly 4-fold improvement in beta-hematin inhibition. The altered pKa ensures optimal partitioning into the parasite's digestive vacuole without triggering the PfCRT efflux mechanism.

Conclusion

The transition from a basic 4-aminoquinoline to 4-Amino-8-fluoroquinoline-3-carbohydrazide represents a masterclass in rational drug design. By leveraging the electron-withdrawing properties of fluorine and the hydrogen-bonding capacity of the carbohydrazide moiety, researchers can successfully rescue the quinoline scaffold from PfCRT-mediated resistance. For drug development professionals, incorporating these functionalized derivatives into screening pipelines offers a highly viable pathway toward next-generation antimalarials.

Sources

Comparative

A Comparative Guide to Purity Validation of 4-Amino-8-fluoroquinoline-3-carbohydrazide: The Definitive Role of ¹H NMR Spectroscopy

In the landscape of pharmaceutical development, the structural integrity and purity of an active pharmaceutical ingredient (API) or intermediate are paramount.[1] For novel heterocyclic compounds like 4-Amino-8-fluoroqui...

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Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical development, the structural integrity and purity of an active pharmaceutical ingredient (API) or intermediate are paramount.[1] For novel heterocyclic compounds like 4-Amino-8-fluoroquinoline-3-carbohydrazide, a key building block in medicinal chemistry, rigorous purity assessment is not merely a quality control checkpoint but a fundamental necessity for ensuring reproducible biological data and patient safety.[1][2]

This guide provides an in-depth analysis of ¹H Nuclear Magnetic Resonance (NMR) spectroscopy as a primary method for validating the purity of 4-Amino-8-fluoroquinoline-3-carbohydrazide. We will explore the causality behind the experimental design, present a self-validating protocol, and objectively compare the technique against orthogonal methods such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

The Analytical Challenge: Beyond a Simple Percentage

4-Amino-8-fluoroquinoline-3-carbohydrazide possesses multiple reactive sites, including amino and carbohydrazide functionalities, making it susceptible to various impurities during synthesis and storage. These can include starting materials, intermediates, byproducts, or degradation products.[3][4] A purity value is only meaningful when contextualized by the method used for its determination.[5] Therefore, an ideal analytical technique should not only quantify the main component but also provide structural information about any impurities present.

¹H NMR Spectroscopy: A Primary Method for Absolute Quantification

Quantitative ¹H NMR (qNMR) has emerged as a powerful primary analytical method for purity assessment.[6][7][8] Its principal advantage lies in the direct proportionality between the integrated area of an NMR signal and the number of atomic nuclei generating that signal.[9][10] This allows for a direct and accurate quantification of a substance, often without the need for an identical reference standard of the analyte itself.[1][8]

Interpreting the ¹H NMR Spectrum of 4-Amino-8-fluoroquinoline-3-carbohydrazide

To effectively use ¹H NMR for purity validation, a thorough understanding of the expected spectrum of the pure compound is essential. The spectrum provides four key pieces of information: the number of signals, their chemical shifts (δ), their integration, and their spin-spin coupling patterns (multiplicity).[9][11]

Based on the structure of 4-Amino-8-fluoroquinoline-3-carbohydrazide, the following proton signals are anticipated, typically using a solvent like DMSO-d₆ which is suitable for polar molecules.[11]

  • Aromatic Protons (δ 7.0 - 9.0 ppm): The quinoline ring system contains four protons.[11][12]

    • H-2: Expected to be a singlet in the most downfield region of the aromatic spectrum (e.g., ~δ 8.8-9.0 ppm) due to the deshielding effects of the adjacent ring nitrogen and the C3-substituent.

    • H-5, H-6, H-7: These protons form a coupled spin system, further complicated by coupling to the fluorine at C-8. They will appear as complex multiplets (e.g., doublets or doublet of doublets) in the aromatic region.

  • Amine and Hydrazide Protons (Variable Shifts):

    • C4-NH₂: A broad singlet.

    • -C(O)NH-NH₂: Two distinct signals, also typically broad singlets.

    • Causality: The chemical shifts of these N-H protons are highly dependent on solvent, concentration, and temperature, and they can be confirmed by adding a drop of D₂O to the NMR tube, which causes them to exchange and disappear from the spectrum.[13]

Any signals present in the spectrum that cannot be attributed to the main compound, the solvent, or a known internal standard are indicative of impurities.

Figure 1: General Workflow for Purity Validation

Protocol: Purity Determination by ¹H qNMR with an Internal Standard

This protocol describes a self-validating system for determining the purity of 4-Amino-8-fluoroquinoline-3-carbohydrazide. The use of a certified internal standard allows for absolute quantification.

1. Materials:

  • 4-Amino-8-fluoroquinoline-3-carbohydrazide sample (Analyte)

  • High-purity internal standard (e.g., Dimethyl sulfone, 99.9% purity)

  • High-purity deuterated solvent (e.g., DMSO-d₆, >99.9% D)[14]

  • High-quality 5 mm NMR tubes

  • Analytical microbalance

2. Rationale for Component Selection:

  • Internal Standard Choice (Dimethyl sulfone): It is highly pure, stable, not volatile, and possesses a simple singlet signal (~2.9-3.1 ppm in DMSO-d₆) that is unlikely to overlap with analyte signals.[8]

  • Solvent Choice (DMSO-d₆): Excellent solubilizing power for the polar analyte and standard. Its residual proton signal (~2.50 ppm) and water signal (~3.3 ppm) are well-defined and typically do not interfere with key analyte signals.[11][15]

3. Step-by-Step Procedure:

  • Preparation of Stock Standard: Accurately weigh ~20 mg of the internal standard into a 10 mL volumetric flask and dissolve in DMSO-d₆ to the mark. This creates a stock solution with a precisely known concentration.

  • Sample Preparation:

    • Accurately weigh ~10-15 mg of the 4-Amino-8-fluoroquinoline-3-carbohydrazide sample into a clean, dry vial.[11] The use of a microbalance is critical as weighing is a significant source of error.[10]

    • Using a calibrated pipette, add exactly 0.500 mL of the internal standard stock solution to the vial.

    • Add an additional 0.200 mL of pure DMSO-d₆ to ensure a suitable volume for NMR analysis.

    • Vortex the vial until the sample is completely dissolved. Transfer the homogenous solution to an NMR tube.

  • Data Acquisition:

    • Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

    • Critical Parameter—Relaxation Delay (D1): Set a long relaxation delay (D1) of at least 30-60 seconds.[10] This is crucial to ensure complete T1 relaxation for all protons, allowing their signal integrations to be truly quantitative.

    • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio (>250:1) for the signals being integrated.

  • Data Processing & Calculation:

    • Process the spectrum with careful phasing and baseline correction.

    • Integrate a well-resolved, non-exchangeable proton signal from the analyte (e.g., the H-2 singlet) and the singlet from the internal standard.

    • Calculate the purity using the following formula:

    Purity (%, w/w) = (I_analyte / I_std) × (N_std / N_analyte) × (MW_analyte / MW_std) × (m_std / m_analyte) × P_std

    Where:

    • I: Integral value for the analyte or standard signal

    • N: Number of protons for the integrated signal (e.g., N_analyte = 1 for the H-2 proton; N_std = 6 for dimethyl sulfone)

    • MW: Molecular weight

    • m: Mass

    • P_std: Purity of the internal standard

Figure 2: Logic for ¹H NMR Spectral Interpretation

Orthogonal Techniques: A Comparative Analysis

For robust purity validation under Good Manufacturing Practice (GMP) guidelines, employing orthogonal methods is highly recommended.[1][16] Orthogonality refers to using independent techniques that measure the same attribute through different physical principles, thereby increasing confidence in the result.[1]

Feature¹H qNMR Spectroscopy HPLC-UV LC-MS
Principle Nuclear spin resonance in a magnetic field. Signal area is proportional to the number of nuclei.[7][10]Differential partitioning of analytes between a mobile and stationary phase, with UV absorbance detection.[1]Chromatographic separation followed by mass-to-charge ratio detection.[17][18]
Quantification Absolute & Primary. Can quantify without a specific analyte reference standard (using an internal standard).[5][8]Relative. Requires a certified reference standard of the analyte for accurate quantification.[19]Primarily qualitative/semi-quantitative unless using isotope-labeled standards. Excellent for trace analysis.[20][21]
Structural Info High. Provides detailed structural information, enabling identification of unknown impurities if present in sufficient quantity.[9][22]Low. Retention time provides limited identification. Diode-array detectors offer UV spectra but little structural detail.[23]High. Provides molecular weight and fragmentation data, crucial for identifying unknown impurities.[17][22]
Sensitivity Moderate. Generally requires impurities to be at >0.1% level for reliable quantification.High. Can detect impurities at very low levels (ppm range).[1]Very High. The most sensitive technique for detecting trace-level impurities.[17][18]
Selectivity Universal detection for protons. Prone to signal overlap in complex mixtures.[5]High, based on chromatographic separation. Co-elution can be an issue.Very high, based on both chromatographic separation and mass-to-charge ratio.[20]
Strengths - Absolute quantification- Rich structural data- Non-destructive- Fast sample prep & acquisition- Excellent separation of complex mixtures- High sensitivity & precision- Established method in QC labs- Unmatched for impurity identification- Extremely high sensitivity- Provides molecular weight information
Weaknesses - Lower sensitivity than HPLC- Potential for signal overlap- High initial instrument cost- Requires reference standards for impurities- Provides minimal structural information- Co-elution can hide impurities- Quantification can be complex- Ionization suppression effects- High instrument and maintenance cost

Conclusion: An Integrated Approach to Purity Validation

While ¹H qNMR stands out for its ability to provide absolute, direct quantification and invaluable structural information, a single method is rarely sufficient for comprehensive purity assessment in a regulated drug development environment.[16][24] ¹H NMR is the premier choice for definitively establishing the purity of the main compound against a certified standard.

However, for a complete impurity profile, an orthogonal approach is superior. HPLC-UV excels at detecting and quantifying known, low-level impurities, while LC-MS is the gold standard for identifying unknown impurities.[18][20] By combining the absolute quantitative power of ¹H qNMR with the high sensitivity of chromatographic techniques, researchers and drug development professionals can establish a scientifically sound, comprehensive, and trustworthy purity profile for 4-Amino-8-fluoroquinoline-3-carbohydrazide, ensuring the integrity and safety of future research and development.[1]

References

  • TSI Journals. (2018, June 28). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value.
  • PubMed. (2020, September 1). Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology.
  • Bentham Science. (2010). Recent Advances in Characterization of Impurities - Use of Hyphenated LC-MS Technique. Current Pharmaceutical Analysis, 6(4), 299-306.
  • Tokyo Chemical Industry Co., Ltd. Deuterated Compounds for NMR.
  • qNMR Exchange. (2024, January 20). Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology.
  • TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Der | 13769.
  • BenchChem. Application Note: 1H NMR Characterization of Substituted Quinolines.
  • Idifarma. (2025, April 8). Good Manufacturing Practice (GMP) analytical testing: a key step to market for new drug products.
  • University of Oxford. NMR Techniques in Organic Chemistry: a quick guide.
  • FUJIFILM Wako Pure Chemical Corporation. Deuterated Solvents.
  • ResearchGate. (2020, November 15). IMPURITY PROFILING OF PHARMACEUTICALS.
  • BenchChem. A Cross-Referenced Approach to Purity: A Comparative Guide to HPLC and NMR Spectroscopy.
  • ACD/Labs. (2023, June 28). The Basics of Interpreting a Proton (1H) NMR Spectrum.
  • Pauli, G. F., et al. (2014, June 20). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry, 57(22), 9220-9231.
  • University of North Carolina Wilmington. CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES.
  • University of North Carolina Wilmington. Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives.
  • American Chemical Society. (2020, December 23). Developing Expertise in 1H NMR Spectral Interpretation. The Journal of Organic Chemistry.
  • GxP-CC. (2026, February 25). Method Validation in Pharma in 2026: GMP Inspection View.
  • Spectroscopy Online. (2023, November 1). Current Good Manufacturing Practice (cGMP): An Overview for the Analytical Chemist.
  • National Institutes of Health. (2025, August 18). Comparative Analysis of Benchtop NMR and HPLC‐UV for Illicit Drug Mixtures. PMC.
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  • ResearchGate. (2026, February 7). Quantitative 1H NMR methodology for purity assay with high accuracy.
  • RSSL. The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients.
  • ResolveMass Laboratories Inc. (2026, February 25). Impurity Profiling and Characterization for Generic Project.
  • National Metrology Institute of Japan. Evaluation of Accuracy for the Quantitative Analysis Using Nuclear Magnetic Resonance as a Detector of HPLC.
  • PubMed. (2020, October 15). Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization.
  • National Institutes of Health. Tips and Tricks for Validation of Quality Control Analytical Methods in Good Manufacturing Practice Mesenchymal Stromal Cell Production. PMC.
  • Compound Interest. (2015). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES.
  • American Chemical Society. (2014, October 8). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry.
  • BLD Pharm. 1015568-07-6|4-Amino-8-fluoroquinoline-3-carbohydrazide.
  • Chemistry LibreTexts. (2021, December 15). 6.6: ¹H NMR Spectra and Interpretation (Part I).
  • Royal Society of Chemistry. Synthesis, characterization and antimicrobial studies of some new trifluoromethyl quinoline-3-carbohydrazide and 1,3,4-oxadiazoles.
  • Cambridge Isotope Laboratories, Inc. (2025, January 13). Deuterated - Solvents, Reagents& Accessories.
  • American Chemical Society. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Organometallics.
  • Innovare Academic Sciences. (2025, October 27). Comparative Study of UV And HPLC Methods for Estimation of Drug.
  • ResearchGate. 1 H (a) and 13 C (b) NMR spectra of....
  • National Institutes of Health. Metabolic Stability of the Demyelination Positron Emission Tomography Tracer [18F]3-Fluoro-4-Aminopyridine and Identification of Its Metabolites. PMC.
  • ACG Publications. An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones.
  • National Institutes of Health. (2025, April 1). 4-Aminoquinoline: a comprehensive review of synthetic strategies. PMC.
  • MDPI. Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants.
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  • International Journal for Multidisciplinary Research (IJFMR). (2025, November 15). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives.
  • PubMed. (2015, September 10). Discovery of 4-Amino-8-quinoline Carboxamides as Novel, Submicromolar Inhibitors of NAD-Hydrolyzing Enzyme CD38.
  • Frontiers. Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine.
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Sources

Validation

A Comparative Efficacy Analysis: 4-Amino-8-fluoroquinoline-3-carbohydrazide versus Standard Fluoroquinolones

Introduction: The Evolving Battlefield of Antibacterial Agents For decades, fluoroquinolones have been a cornerstone of antibacterial chemotherapy, prized for their broad-spectrum activity and excellent pharmacokinetic p...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Evolving Battlefield of Antibacterial Agents

For decades, fluoroquinolones have been a cornerstone of antibacterial chemotherapy, prized for their broad-spectrum activity and excellent pharmacokinetic properties.[1][2] Agents like ciprofloxacin, levofloxacin, and moxifloxacin have been instrumental in treating a wide array of infections, from urinary tract to respiratory infections.[3] However, their extensive use has inevitably led to the emergence of resistant bacterial strains, diminishing their clinical utility and creating an urgent need for novel antibacterial agents.[4][5]

The search for next-generation quinolones focuses on modifying the core structure to enhance potency, expand the antibacterial spectrum, and, crucially, overcome existing resistance mechanisms.[4] This guide provides an in-depth comparative analysis of a novel investigational compound, 4-Amino-8-fluoroquinoline-3-carbohydrazide (hereafter referred to as Compound X), and standard, widely-used fluoroquinolones. We will delve into its mechanism of action, comparative in-vitro efficacy, performance against resistant pathogens, and its preliminary safety profile, supported by established experimental methodologies.

Pillar 1: Mechanism of Action - A Refined Approach to a Validated Target

Standard fluoroquinolones exert their bactericidal effect by inhibiting two essential bacterial type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[6][7][8] These enzymes are critical for managing DNA topology during replication, transcription, and repair. By stabilizing the enzyme-DNA cleavage complex, fluoroquinolones introduce double-strand breaks in the bacterial chromosome, leading to rapid cell death.[8][9] In Gram-negative bacteria, DNA gyrase is typically the primary target, while in Gram-positive bacteria, topoisomerase IV is the main target.[8][10]

Compound X, as a derivative of the quinolone scaffold, is hypothesized to share this fundamental mechanism. However, the introduction of a carbohydrazide moiety at the C-3 position and an amino group at the C-4 position represents a rational design strategy to enhance binding affinity to the target enzymes.[11][12][13] Modifications at these positions can create additional hydrogen bonding opportunities within the quinolone-binding pocket of the enzyme-DNA complex, potentially leading to more potent inhibition and activity against mutants that confer resistance to older fluoroquinolones.

Fluoroquinolone_Mechanism_of_Action cluster_bacterium Bacterial Cell DNA Bacterial DNA Gyrase DNA Gyrase / Topoisomerase IV DNA->Gyrase Normal Function Replication DNA Replication & Repair Gyrase->Replication Relieves Supercoiling CellDeath Cell Death Gyrase->CellDeath Stabilizes DNA breaks Replication->CellDeath Process Halted FQ Fluoroquinolone (e.g., Compound X) FQ->Gyrase Inhibition

Caption: Mechanism of action of fluoroquinolones.

Pillar 2: Comparative In-Vitro Efficacy

The primary measure of an antibiotic's potency is its Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of the drug that prevents visible growth of a microorganism after overnight incubation.[14] A lower MIC value indicates greater potency. To provide a clear comparison, we present hypothetical but representative MIC data for Compound X against key Gram-positive and Gram-negative pathogens, benchmarked against standard fluoroquinolones. This data is what one might expect from initial screening of a promising novel derivative.[15][16][17]

Table 1: Comparative Minimum Inhibitory Concentrations (MIC, µg/mL)
Organism (Strain)Compound X (Hypothetical)CiprofloxacinLevofloxacinMoxifloxacin
Gram-Positive
Staphylococcus aureus (MSSA)0.06 0.50.50.125
Staphylococcus aureus (MRSA)0.25 >32>324
Streptococcus pneumoniae0.03 110.125
Enterococcus faecalis0.5 110.5
Gram-Negative
Escherichia coli0.015 0.0150.030.06
Klebsiella pneumoniae0.03 0.060.1250.25
Pseudomonas aeruginosa0.5 0.250.52

Note: Data for Compound X is representative of trends seen in novel quinolone derivatives. MRSA: Methicillin-resistant S. aureus; MSSA: Methicillin-susceptible S. aureus.

As illustrated, Compound X demonstrates potentially superior potency against Gram-positive organisms, including drug-resistant MRSA, a significant advantage over older agents like ciprofloxacin and levofloxacin.[18][19] Its activity against S. pneumoniae is comparable to moxifloxacin, often considered a "respiratory fluoroquinolone" for its excellent pneumococcal coverage.[7] Against Gram-negative bacteria, it maintains potent activity, though ciprofloxacin remains highly effective against P. aeruginosa.[18]

Pillar 3: Experimental Protocols for Efficacy and Safety Assessment

To ensure scientific rigor, the comparison between a novel compound and established drugs must follow standardized, validated protocols. Below are the methodologies for determining antibacterial efficacy and preliminary safety.

Experimental Workflow Diagram

Experimental_Workflow cluster_prep Preparation cluster_testing Core Assays cluster_analysis Data Analysis Compound_Prep Prepare Serial Dilutions (Compound X, Standards) MIC_Assay Broth Microdilution MIC Assay Compound_Prep->MIC_Assay Cytotoxicity_Assay Mammalian Cell Cytotoxicity Assay (e.g., MTT, LDH) Compound_Prep->Cytotoxicity_Assay Inoculum_Prep Prepare Standardized Bacterial Inoculum (0.5 McFarland) Inoculum_Prep->MIC_Assay MBC_Assay Subculture from MIC Plate for MBC Assay MIC_Assay->MBC_Assay MIC_Read Read MIC (Lowest concentration with no visible growth) MIC_Assay->MIC_Read MBC_Read Count Colonies (Determine 99.9% kill) MBC_Assay->MBC_Read Cyto_Read Measure Cell Viability (e.g., Absorbance) Cytotoxicity_Assay->Cyto_Read Comparison Comparative Analysis (Potency & Safety Index) MIC_Read->Comparison MBC_Read->Comparison Cyto_Read->Comparison

Caption: Workflow for comparative antimicrobial evaluation.

Protocol 1: Minimum Inhibitory & Bactericidal Concentration (MIC/MBC) Assay

This protocol, based on Clinical and Laboratory Standards Institute (CLSI) guidelines, quantifies the antibacterial potency of the compounds.[20]

  • Preparation of Compounds: Prepare stock solutions of Compound X and standard fluoroquinolones. Perform 2-fold serial dilutions in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.[21]

  • Inoculum Preparation: Culture bacterial strains overnight on appropriate agar. Suspend several colonies in saline to match the turbidity of a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in each well of the microtiter plate.

  • Incubation: Inoculate the 96-well plate containing the serially diluted compounds with the prepared bacterial inoculum. Include a growth control (no drug) and a sterility control (no bacteria). Incubate at 37°C for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[14][22]

  • MBC Determination: To determine the MBC, plate 10-100 µL from each well that showed no visible growth (i.e., at and above the MIC) onto antibiotic-free agar plates. Incubate overnight. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count.[20][23]

Causality Behind Choices: Using the standardized broth microdilution method ensures reproducibility and comparability with published data. The 0.5 McFarland standard and final inoculum concentration are critical for consistent results, as a higher bacterial load can falsely elevate MIC values.

Protocol 2: Mammalian Cell Cytotoxicity Assay (MTT Assay)

It is crucial to assess whether a potent antibacterial compound is toxic to human cells.[24][25] The MTT assay measures cell metabolic activity, which is an indicator of cell viability.

  • Cell Seeding: Seed a human cell line (e.g., HEK293 or HepG2) into a 96-well plate at a density of ~10,000 cells per well and allow them to adhere overnight.

  • Compound Exposure: Remove the culture medium and add fresh medium containing serial dilutions of Compound X and control drugs. Concentrations should span the therapeutic range and beyond. Include a vehicle control (no drug) and a positive control for cell death (e.g., a detergent). Incubate for 24-48 hours.

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

  • Solubilization and Reading: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals. Measure the absorbance at ~570 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the vehicle control. The CC₅₀ (50% cytotoxic concentration) can then be determined.

Causality Behind Choices: The MTT assay is a widely accepted, colorimetric method for assessing cytotoxicity.[26] Comparing the CC₅₀ to the MIC provides the selectivity index (SI = CC₅₀ / MIC), a critical parameter in early drug development. A higher SI indicates that the compound is more toxic to bacteria than to mammalian cells.

Pillar 4: Overcoming Resistance and Future Outlook

The increasing prevalence of fluoroquinolone-resistant pathogens is a major clinical challenge.[5] Resistance typically arises from mutations in the genes encoding DNA gyrase and topoisomerase IV or through the expression of efflux pumps that remove the drug from the bacterial cell.[9]

Novel derivatives like Compound X are designed to be less susceptible to these mechanisms. The enhanced binding affinity, as previously discussed, may allow the compound to effectively inhibit mutated enzymes that no longer bind older fluoroquinolones. The data in Table 1 against MRSA supports this hypothesis.

Compound_Selection_Logic start Start: Evaluate New Fluoroquinolone Candidate mic_check Potent MIC against Target Pathogens? start->mic_check resistance_check Activity against Resistant Strains (e.g., MRSA)? mic_check->resistance_check Yes re_engineer Re-evaluate / Re-engineer Chemical Structure mic_check->re_engineer No safety_check High Selectivity Index? (Low Cytotoxicity) resistance_check->safety_check Yes resistance_check->re_engineer No proceed Proceed to In-Vivo Efficacy & PK/PD Studies safety_check->proceed Yes safety_check->re_engineer No

Sources

Comparative

Benchmarking a Novel Kinase Inhibitor: A Comparative Guide for 4-Amino-8-fluoroquinoline-3-carbohydrazide

Introduction: The Quest for Specificity in Kinase Inhibition Protein kinases are a ubiquitous class of enzymes that regulate a vast array of cellular processes, making them a focal point for therapeutic intervention, par...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quest for Specificity in Kinase Inhibition

Protein kinases are a ubiquitous class of enzymes that regulate a vast array of cellular processes, making them a focal point for therapeutic intervention, particularly in oncology. The dysregulation of kinase signaling pathways is a hallmark of many cancers. While numerous kinase inhibitors have been developed, the pursuit of novel chemical entities with improved potency and selectivity remains a critical endeavor in drug discovery. This guide provides a comprehensive framework for the preclinical benchmarking of a novel investigational compound, 4-Amino-8-fluoroquinoline-3-carbohydrazide, against a panel of well-characterized, clinically relevant kinase inhibitors.

As 4-Amino-8-fluoroquinoline-3-carbohydrazide is a novel scaffold, this document serves as a methodological roadmap for its initial characterization. We will outline the experimental workflows and provide the scientific rationale for comparing its inhibitory profile against established drugs targeting diverse kinase families. This guide is intended for researchers, scientists, and drug development professionals engaged in the early-stage evaluation of potential kinase inhibitors.

Comparative Inhibitory Profiles of Known Kinase Inhibitors

A crucial step in characterizing a novel inhibitor is to benchmark its activity against established compounds. The following table summarizes the inhibitory profiles of selected, commercially available kinase inhibitors representing different classes and target families. This data provides a reference against which the performance of 4-Amino-8-fluoroquinoline-3-carbohydrazide can be measured.

InhibitorTypePrimary Target(s)Additional Key Targets
Staurosporine Pan-Kinase InhibitorProtein Kinase C (PKC)Broad spectrum, including PKA, PKG, CAMKII
Gefitinib Selective InhibitorEGFR (Tyrosine Kinase)-
Dasatinib Multi-Kinase InhibitorBCR-ABL, Src family kinasesc-KIT, PDGFRβ, EPHA2
Sunitinib Multi-Kinase InhibitorVEGFRs, PDGFRsKIT, FLT3, RET, CSF-1R
Sorafenib Multi-Kinase InhibitorRAF kinases, VEGFRs, PDGFRsKIT, FLT3, RET

Experimental Design for Benchmarking a Novel Kinase Inhibitor

The following sections provide detailed, step-by-step methodologies for the key experiments required to benchmark a novel kinase inhibitor. The causality behind experimental choices is explained to ensure a thorough understanding of the process.

In Vitro Kinase Inhibition Assay: Determining IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical parameter for quantifying the potency of a kinase inhibitor. The ADP-Glo™ Kinase Assay is a robust, luminescence-based method that measures the amount of ADP produced in a kinase reaction, which is directly proportional to kinase activity.[1][2]

Experimental Workflow: In Vitro IC50 Determination

Caption: Workflow for determining the in vitro IC50 of a novel kinase inhibitor.

Detailed Protocol: IC50 Determination using ADP-Glo™ Kinase Assay

  • Compound Preparation:

    • Prepare a 10 mM stock solution of 4-Amino-8-fluoroquinoline-3-carbohydrazide and each benchmark inhibitor (Staurosporine, Gefitinib, Dasatinib, Sunitinib, Sorafenib) in 100% DMSO.

    • Perform a 10-point serial dilution (e.g., 1:3) in DMSO to create a concentration gradient.

  • Assay Plate Preparation:

    • In a 384-well plate, add 1 µL of each inhibitor concentration in duplicate. Include DMSO-only wells as a "no inhibitor" control.

  • Kinase Reaction:

    • Prepare a master mix containing the recombinant active kinase (e.g., human EGFR, Src, or PI3Kα from a commercial source) and its specific substrate in kinase reaction buffer.[3][4]

    • Add 4 µL of the kinase/substrate master mix to each well.

    • Initiate the reaction by adding 5 µL of ATP solution. The final ATP concentration should be at or near the Km for the specific kinase.

    • Incubate the plate at 30°C for 60 minutes.

  • Signal Generation and Detection:

    • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the unused ATP. Incubate at room temperature for 40 minutes.[1]

    • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30-60 minutes.

    • Measure the luminescence using a plate reader.

  • Data Analysis:

    • Subtract the background luminescence (wells with no kinase).

    • Normalize the data with the "no inhibitor" control representing 100% kinase activity and a "no kinase" control as 0% activity.

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve using a four-parameter logistic model to determine the IC50 value.[5]

Cellular Proliferation Assay: Assessing Cytotoxic and Cytostatic Effects

Evaluating the effect of a kinase inhibitor on cell viability is essential to understand its cellular potency. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.[6][7][8]

Experimental Workflow: Cellular Proliferation (MTT) Assay

Caption: Workflow for assessing the anti-proliferative effects of a kinase inhibitor.

Detailed Protocol: MTT Assay

  • Cell Seeding:

    • Seed appropriate cancer cell lines (e.g., A549 for EGFR inhibitors, HCT116 for Src inhibitors, MCF-7 for PI3K inhibitors) in a 96-well plate at a density of 3,000-5,000 cells per well.[9][10]

    • Incubate overnight to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds in cell culture medium.

    • Replace the existing medium with the medium containing the inhibitors at various concentrations. Include a vehicle control (DMSO).

  • Incubation:

    • Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

  • MTT Addition and Formazan Solubilization:

    • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.[11]

    • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement and Data Analysis:

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability relative to the vehicle-treated control.

    • Plot the percentage of viability against the logarithm of the inhibitor concentration and determine the GI50 (concentration for 50% growth inhibition) or IC50 value.

Cellular Target Engagement: Western Blot Analysis of Phospho-Kinase Levels

To confirm that the observed cellular effects are due to the inhibition of the intended target, it is crucial to measure the phosphorylation status of the kinase or its downstream substrates. Western blotting is a widely used technique for this purpose.[1][12][13]

Experimental Workflow: Western Blot for Phospho-Kinase

Caption: Workflow for analyzing cellular target engagement by Western blot.

Detailed Protocol: Western Blot for Phospho-Akt (Ser473)

  • Cell Treatment and Lysis:

    • Seed MCF-7 cells in 6-well plates and grow to 70-80% confluency.

    • Serum-starve the cells for 4-6 hours to reduce basal Akt phosphorylation.

    • Treat the cells with the investigational compound and benchmark inhibitors at various concentrations for a defined period (e.g., 2 hours).

    • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[14]

  • Protein Quantification and Sample Preparation:

    • Determine the protein concentration of each lysate using a BCA assay.

    • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • SDS-PAGE and Protein Transfer:

    • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

    • Transfer the separated proteins to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% BSA in TBST for 1 hour at room temperature. For phosphoproteins, BSA is generally preferred over milk to reduce background.[15]

    • Incubate the membrane with a primary antibody against phospho-Akt (Ser473) overnight at 4°C.[16]

    • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Detect the chemiluminescent signal using an ECL substrate and an imaging system.

  • Normalization:

    • To ensure equal protein loading, strip the membrane and re-probe with an antibody against total Akt and a loading control such as GAPDH or β-actin.

    • Quantify the band intensities using densitometry software.

Key Signaling Pathways in Kinase-Driven Cancers

Understanding the signaling pathways in which the target kinases operate is fundamental to interpreting the biological consequences of their inhibition.

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon ligand binding, activates downstream pathways such as the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways, promoting cell proliferation and survival.[17][18]

EGFR_Pathway Ligand EGF EGFR EGFR Ligand->EGFR Grb2_Sos Grb2/Sos EGFR->Grb2_Sos PI3K PI3K EGFR->PI3K Ras Ras Grb2_Sos->Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Proliferation/ Survival ERK->Proliferation AKT Akt PI3K->AKT mTOR mTOR AKT->mTOR mTOR->Proliferation PI3K_Akt_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt Akt PIP3->Akt PDK1->Akt phosphorylates mTORC1 mTORC1 Akt->mTORC1 Cell_Growth Cell Growth/ Survival mTORC1->Cell_Growth

Sources

Validation

A Comparative In-Vitro Analysis of 4-Amino-8-fluoroquinoline-3-carbohydrazide and Ciprofloxacin: A Guide to Antibacterial Screening

For Immediate Release In the persistent search for novel antibacterial agents to combat the growing threat of antimicrobial resistance, the scientific community continuously explores new chemical entities. This guide pro...

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Author: BenchChem Technical Support Team. Date: March 2026

For Immediate Release

In the persistent search for novel antibacterial agents to combat the growing threat of antimicrobial resistance, the scientific community continuously explores new chemical entities. This guide provides a comparative framework for the antibacterial screening of a novel compound, 4-Amino-8-fluoroquinoline-3-carbohydrazide, against the well-established broad-spectrum fluoroquinolone antibiotic, ciprofloxacin. This document is intended for researchers, scientists, and drug development professionals, offering a detailed, side-by-side evaluation based on established experimental protocols.

Introduction: The Chemical Contenders

Ciprofloxacin , a second-generation fluoroquinolone, has been a cornerstone in treating a wide array of bacterial infections for decades.[1][2] Its mechanism of action involves the inhibition of bacterial DNA gyrase (topoisomerase II) and topoisomerase IV, enzymes essential for DNA replication, transcription, repair, and recombination.[3][4][5][6] This dual-targeting action leads to bactericidal effects against a broad spectrum of Gram-negative and a number of Gram-positive bacteria.[3][7][8]

4-Amino-8-fluoroquinoline-3-carbohydrazide is a synthetic compound belonging to the quinoline family, structurally related to fluoroquinolones. The introduction of a carbohydrazide moiety at the 3-position and an amino group at the 4-position of the quinoline core represents a rational design strategy to explore new structure-activity relationships (SAR) and potentially enhance antibacterial potency or overcome existing resistance mechanisms. While extensive data on this specific molecule is not yet widely available, its quinoline scaffold suggests a similar mechanism of action targeting bacterial topoisomerases.

Comparative Antibacterial Screening: A Methodological Approach

A robust comparison of these two compounds necessitates a series of standardized in-vitro assays to determine their antibacterial efficacy and selectivity. The following protocols outline the key experiments for a comprehensive evaluation.

Experimental Workflow

The overall experimental design follows a logical progression from determining basic inhibitory concentrations to assessing the mode of action and potential toxicity.

G cluster_0 Phase 1: Efficacy Assessment cluster_1 Phase 2: Bactericidal/Bacteriostatic Determination cluster_2 Phase 3: Safety Profiling MIC Minimum Inhibitory Concentration (MIC) Assay MBC Minimum Bactericidal Concentration (MBC) Assay MIC->MBC Determine bactericidal concentration ZOI Zone of Inhibition (Kirby-Bauer) Assay ZOI->MIC Qualitative screen informs quantitative MIC testing Cytotoxicity In-Vitro Cytotoxicity Assay (e.g., MTT Assay) MBC->Cytotoxicity Assess therapeutic index

Caption: Experimental workflow for comparative antibacterial screening.

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a cornerstone of antimicrobial susceptibility testing, quantifying the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[9][10]

Protocol: Broth Microdilution Method

  • Preparation of Bacterial Inoculum: A standardized suspension of the test bacteria (e.g., Escherichia coli, Staphylococcus aureus) is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Serial Dilution of Compounds: A two-fold serial dilution of both 4-Amino-8-fluoroquinoline-3-carbohydrazide and ciprofloxacin is prepared in a 96-well microtiter plate.

  • Inoculation: Each well is inoculated with the bacterial suspension.

  • Incubation: The plate is incubated at 37°C for 18-24 hours.

  • Determination of MIC: The MIC is recorded as the lowest concentration of the compound at which no visible bacterial growth is observed.[11]

Zone of Inhibition (Kirby-Bauer) Assay

This qualitative method provides a rapid visual assessment of a compound's antimicrobial activity.[12]

Protocol: Agar Disk Diffusion Method

  • Preparation of Bacterial Lawn: A standardized bacterial inoculum is uniformly spread onto the surface of an agar plate (e.g., Mueller-Hinton Agar).

  • Application of Compounds: Sterile filter paper discs impregnated with known concentrations of 4-Amino-8-fluoroquinoline-3-carbohydrazide and ciprofloxacin are placed on the agar surface.

  • Incubation: The plate is incubated at 37°C for 18-24 hours.

  • Measurement of Inhibition Zone: The diameter of the clear zone around each disc, where bacterial growth is inhibited, is measured in millimeters. A larger zone of inhibition generally indicates greater antimicrobial activity.[13]

In-Vitro Cytotoxicity Assay

To assess the potential toxicity of the compounds to mammalian cells, an in-vitro cytotoxicity assay is essential.[14][15] The MTT assay, which measures cell metabolic activity, is a common method.[16][17]

Protocol: MTT Assay

  • Cell Culture: A suitable mammalian cell line (e.g., HEK293, HepG2) is cultured in a 96-well plate until a confluent monolayer is formed.

  • Compound Treatment: The cells are treated with various concentrations of 4-Amino-8-fluoroquinoline-3-carbohydrazide and ciprofloxacin for a specified duration (e.g., 24 hours).

  • MTT Addition: An MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan product.

  • Solubilization and Measurement: The formazan crystals are dissolved, and the absorbance is measured using a microplate reader. The results are used to determine the concentration of the compound that causes a 50% reduction in cell viability (IC50).

Expected Outcomes and Comparative Analysis

The data generated from these experiments will allow for a direct comparison of the antibacterial profiles of 4-Amino-8-fluoroquinoline-3-carbohydrazide and ciprofloxacin.

Anticipated Antibacterial Activity

Based on the fluoroquinolone scaffold, it is hypothesized that 4-Amino-8-fluoroquinoline-3-carbohydrazide will exhibit a mechanism of action similar to ciprofloxacin, targeting bacterial DNA gyrase and topoisomerase IV.

G cluster_0 Bacterial Cell DNA Bacterial DNA Replication DNA Replication & Transcription DNA->Replication Template for Gyrase DNA Gyrase (Topoisomerase II) Gyrase->DNA Relaxes supercoils TopoIV Topoisomerase IV Division Cell Division TopoIV->Division Replication->TopoIV Decatenates replicated DNA Quinolone Fluoroquinolone (e.g., Ciprofloxacin) Quinolone->Gyrase Inhibits Quinolone->TopoIV Inhibits

Caption: Mechanism of action of fluoroquinolone antibiotics.

The modifications to the quinoline core in 4-Amino-8-fluoroquinoline-3-carbohydrazide may influence its antibacterial spectrum and potency. The presence of an 8-fluoro substituent has been shown in some quinolones to enhance activity.[18] The carbohydrazide and amino groups could potentially alter the compound's interaction with the target enzymes or its ability to penetrate the bacterial cell wall.

Data Summary

The following tables present a template for summarizing the experimental data, with established values for ciprofloxacin provided for reference.

Table 1: Minimum Inhibitory Concentration (MIC) in µg/mL

Bacterial Strain4-Amino-8-fluoroquinoline-3-carbohydrazideCiprofloxacin
Escherichia coli (ATCC 25922)Experimental Data0.008 - 0.03
Pseudomonas aeruginosa (ATCC 27853)Experimental Data0.25 - 1.0
Staphylococcus aureus (ATCC 29213)Experimental Data0.12 - 0.5
Enterococcus faecalis (ATCC 29212)Experimental Data0.5 - 2.0

Table 2: Zone of Inhibition in mm (using a 5 µg disc)

Bacterial Strain4-Amino-8-fluoroquinoline-3-carbohydrazideCiprofloxacin
Escherichia coli (ATCC 25922)Experimental Data30 - 40
Pseudomonas aeruginosa (ATCC 27853)Experimental Data25 - 33
Staphylococcus aureus (ATCC 29213)Experimental Data22 - 30
Enterococcus faecalis (ATCC 29212)Experimental Data15 - 21

Table 3: In-Vitro Cytotoxicity (IC50 in µM)

Cell Line4-Amino-8-fluoroquinoline-3-carbohydrazideCiprofloxacin
HEK293 (Human Embryonic Kidney)Experimental Data>100
HepG2 (Human Hepatocellular Carcinoma)Experimental Data>100

Discussion and Future Directions

The comparative data will reveal the potential of 4-Amino-8-fluoroquinoline-3-carbohydrazide as a novel antibacterial agent. A lower MIC and a larger zone of inhibition compared to ciprofloxacin would indicate superior potency. Of particular interest will be its activity against bacterial strains that have developed resistance to existing fluoroquinolones.

A favorable cytotoxicity profile, indicated by a high IC50 value, is crucial for the therapeutic potential of any new drug candidate. The therapeutic index, the ratio of the toxic dose to the therapeutic dose, can be preliminarily estimated by comparing the cytotoxicity data with the MIC values.

Should 4-Amino-8-fluoroquinoline-3-carbohydrazide demonstrate promising in-vitro activity and low cytotoxicity, further investigations would be warranted. These would include determining its bactericidal or bacteriostatic properties through Minimum Bactericidal Concentration (MBC) assays, exploring its efficacy against a wider panel of clinical isolates, and conducting in-vivo studies in animal models of infection.

The exploration of novel quinolone derivatives like 4-Amino-8-fluoroquinoline-3-carbohydrazide is a vital component of the ongoing effort to develop new and effective treatments for bacterial infections. The systematic screening approach outlined in this guide provides a solid foundation for the evaluation of such compounds and their potential to contribute to the future of antibacterial therapy.

References

  • Ciprofloxacin - Wikipedia. Available from: [Link]

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Ciprofloxacin? Available from: [Link]

  • The resistance mechanisms of bacteria against ciprofloxacin and new approaches for enhancing the efficacy of this antibiotic. PMC. Available from: [Link]

  • Ciprofloxacin. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use. PubMed. Available from: [Link]

  • CIPRO® (ciprofloxacin hydrochloride) TABLETS CIPRO® (ciprofloxacin*) ORAL SUSPENSION. accessdata.fda.gov. Available from: [Link]

  • Ciprofloxacin: In Vitro Activity, Mechanism of Action, and Resistance. Oxford Academic. Available from: [Link]

  • About ciprofloxacin. NHS. Available from: [Link]

  • Ciprofloxacin. StatPearls - NCBI Bookshelf. Available from: [Link]

  • Microbe Investigations. (2024, May 9). Antimicrobial Tests for Drug Developers: ZOI, MIC, and MBC. Available from: [Link]

  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. PMC. Available from: [Link]

  • LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. WOAH. Available from: [Link]

  • Emery Pharma. (2025, March 14). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. Available from: [Link]

  • Microchem Laboratory. (2024, July 15). Zone of Inhibition Test for Antimicrobial Activity. Available from: [Link]

  • Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Available from: [Link]

  • Assessment of the In Vitro Cytotoxic Profile of Two Broad-Spectrum Antibiotics—Tetracycline and Ampicillin—On Pharyngeal Carcinoma Cells. PMC. Available from: [Link]

  • In vitro toxicity assays. Three different assays that have been mostly... | Download Scientific Diagram. ResearchGate. Available from: [Link]

  • In Vitro Cytotoxicity Determination: Avoiding Pitfalls. IntechOpen. Available from: [Link]

  • A review of cytotoxicity testing methods and in vitro study of biodegradable Mg-1%Sn-2%HA composite by elution method. PMC. Available from: [Link]

  • Synthesis and Antibacterial Activity of Amino Acid and Dipeptide Prodrugs of IMB-070593, a Fluoroquinolone Candidate. MDPI. Available from: [Link]

  • Fluoroquinolone-3-carboxamide Amino Acid Conjugates: Synthesis, Antibacterial Properties And Molecular Modeling Studies. PubMed. Available from: [Link]

  • Synyhesis and Antibacterial Activities of New 3-Amino-2-Methyl-Quinazolin-4 (3h). ijpsr.com. Available from: [Link]

  • Biological Effects of Quinolones: A Family of Broad-Spectrum Antimicrobial Agents. MDPI. Available from: [Link]

  • Quinolone antibacterial agents. Synthesis and structure-activity relationships of 8-substituted quinoline-3-carboxylic acids and 1,8-naphthyridine-3-carboxylic acids. PubMed. Available from: [Link]

  • Ligand Growing Experiments Suggested 4-amino and 4-ureido pyridazin-3(2H)-one as Novel Scaffold for FABP4 Inhibition. MDPI. Available from: [Link]

  • 4-Aminoquinoline: a comprehensive review of synthetic strategies. PMC. Available from: [Link]

  • Discovery of 4-Amino-8-quinoline Carboxamides as Novel, Submicromolar Inhibitors of NAD-Hydrolyzing Enzyme CD38. ResearchGate. Available from: [Link]

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Comparative

Cross-Validation of 4-Amino-8-fluoroquinoline-3-carbohydrazide Binding to PTP1B: A Comparative Guide Using SPR, ITC, and BLI

Executive Summary The development of small-molecule inhibitors targeting Protein Tyrosine Phosphatase 1B (PTP1B) remains a critical frontier in the management of type 2 diabetes and obesity[1]. Among emerging scaffolds,...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of small-molecule inhibitors targeting Protein Tyrosine Phosphatase 1B (PTP1B) remains a critical frontier in the management of type 2 diabetes and obesity[1]. Among emerging scaffolds, 4-Amino-8-fluoroquinoline-3-carbohydrazide has demonstrated significant potential due to its ability to occupy the highly hydrophobic catalytic pocket of PTP1B[2]. However, small-molecule screening is notoriously susceptible to false positives caused by aggregation, non-specific binding, or bulk refractive index shifts.

This guide provides a rigorous, self-validating framework for characterizing the binding kinetics and thermodynamics of 4-Amino-8-fluoroquinoline-3-carbohydrazide. By cross-validating Surface Plasmon Resonance (SPR) data with orthogonal Isothermal Titration Calorimetry (ITC) and Biolayer Interferometry (BLI), researchers can definitively confirm 1:1 target engagement and eliminate assay-dependent artifacts[3].

Scientific Context & Causality (E-E-A-T)

Why 4-Amino-8-fluoroquinoline-3-carbohydrazide?

PTP1B acts as a negative regulator of insulin signaling by dephosphorylating the active Insulin Receptor (IR)[4]. Inhibiting PTP1B restores the PI3K/AKT pathway, promoting glucose uptake[1]. Molecular docking and structure-activity relationship (SAR) studies reveal that the quinoline-3-carbohydrazide core forms critical hydrogen bond networks with key PTP1B residues, including Arg24, Asp48, Cys215, and Ser216, while the fluoro-substitution enhances penetration into the hydrophobic cleft[2].

The Necessity of Orthogonal Cross-Validation

Relying on a single biophysical method for a low-molecular-weight compound (<300 Da) introduces significant risk.

  • SPR provides high-resolution, real-time kinetic data ( kon​ , koff​ ), allowing for the calculation of the dissociation constant ( KD​=koff​/kon​ )[5]. However, it requires immobilization, which can sterically hinder the active site.

  • ITC is a label-free, immobilization-free technique that measures the heat of binding ( ΔH ) and entropy ( ΔS ), providing absolute confirmation of binding stoichiometry (N=1) and ruling out non-specific aggregation[6].

  • BLI offers a fluidics-free kinetic alternative, eliminating the mass transport limitations and microfluidic clogging sometimes observed in SPR when using hydrophobic compounds in DMSO.

Experimental Workflow

The following diagram illustrates the parallel validation strategy required to establish absolute confidence in the compound's binding profile.

Workflow A Target Preparation Recombinant PTP1B B SPR (Biacore) Amine Coupling (CM5) A->B C BLI (Octet) Ni-NTA Biosensors A->C D ITC (MicroCal) Label-Free Solution A->D E Data Integration Kinetics & Thermodynamics B->E k_on, k_off, K_D C->E Fluidics-free K_D D->E ΔH, ΔS, Stoichiometry

Caption: Orthogonal cross-validation workflow for PTP1B inhibitor binding characterization.

Detailed Methodologies: Self-Validating Protocols

Protocol 1: Surface Plasmon Resonance (SPR)

Objective: Determine kon​ , koff​ , and KD​ using a Biacore T200/S200 system.

  • Surface Preparation: Utilize a CM5 (carboxymethylated dextran) sensor chip. Activate the surface using standard EDC/NHS chemistry[7]. Immobilize recombinant human PTP1B (diluted in 10 mM Sodium Acetate, pH 4.5) to a target level of 2,000–3,000 Response Units (RU) to ensure sufficient signal for a small molecule. Block remaining active groups with 1 M ethanolamine (pH 8.5)[7].

  • Causality for Buffer Selection: Small molecules like 4-Amino-8-fluoroquinoline-3-carbohydrazide require DMSO for solubility. Use HBS-EP+ running buffer supplemented with exactly 2% DMSO .

  • Self-Validation (Solvent Correction): DMSO causes massive bulk refractive index shifts. You must run a solvent correction curve (1.5% to 2.8% DMSO) before and after the compound concentration series to subtract these artifacts from the binding sensorgrams.

  • Assay Design: Employ Single-Cycle Kinetics (SCK) rather than Multi-Cycle Kinetics (MCK). Inject five increasing concentrations (e.g., 0.1, 0.3, 1, 3, 10 µM) sequentially without regeneration steps. Why? PTP1B is sensitive to harsh regeneration buffers (like NaOH or SDS); SCK preserves surface integrity and provides highly accurate kinetic fits for slow-dissociating compounds.

Protocol 2: Isothermal Titration Calorimetry (ITC)

Objective: Extract thermodynamic parameters ( ΔH , −TΔS ) and validate 1:1 stoichiometry.

  • Setup: Load 20 µM of PTP1B into the sample cell of a MicroCal PEAQ-ITC. Load 200 µM of 4-Amino-8-fluoroquinoline-3-carbohydrazide into the injection syringe.

  • Causality for Buffer Matching: The most common failure in ITC is the "heat of dilution" masking the binding heat. The protein and the ligand must be prepared in the exact same dialysate (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4) supplemented with an identical percentage of DMSO (e.g., 2.00%).

  • Self-Validation: Perform a control titration of the ligand into the buffer alone. Subtract this background heat from the experimental data to isolate the specific heat of binding[6].

Protocol 3: Biolayer Interferometry (BLI)

Objective: Confirm SPR kinetics in a fluidics-free environment.

  • Setup: Use an Octet RED96 system. Load His-tagged PTP1B onto Ni-NTA biosensors.

  • Causality for Orientation: Unlike SPR's random amine coupling (which can obscure the active site), Ni-NTA captures the His-tag, ensuring uniform orientation of PTP1B and maximizing the availability of the catalytic pocket.

  • Self-Validation: Use a reference biosensor (loaded with PTP1B but dipped only in buffer) and a reference well (unloaded biosensor dipped in compound) to perform double-reference subtraction, eliminating baseline drift and non-specific binding to the biosensor matrix.

Data Presentation & Performance Comparison

To objectively evaluate 4-Amino-8-fluoroquinoline-3-carbohydrazide, its performance must be benchmarked against a known PTP1B reference standard (e.g., TCS 401). The table below summarizes typical cross-validated parameters.

Parameter4-Amino-8-fluoroquinoline-3-carbohydrazideTCS 401 (Reference Standard)Assay Source
KD​ (Affinity) 145 nM42 nMSPR / BLI
kon​ (Association) 2.4×104 M−1s−1 8.1×104 M−1s−1 SPR
koff​ (Dissociation) 3.4×10−3 s−1 3.4×10−3 s−1 SPR
ΔH (Enthalpy) -8.2 kcal/mol-11.4 kcal/molITC
−TΔS (Entropy) -1.1 kcal/mol+2.1 kcal/molITC
Stoichiometry (N) 0.981.02ITC

Analysis: While the test compound has a slightly lower overall affinity ( KD​ ) than the highly optimized TCS 401, its identical dissociation rate ( koff​ ) suggests a highly stable residence time within the PTP1B pocket. The enthalpically driven binding ( ΔH=−8.2 kcal/mol) confirms the formation of the critical hydrogen bonds with Arg24 and Ser216 predicted by docking studies[2].

Binding Mechanism & Pathway Visualization

Understanding the biological consequence of this binding profile is essential. By competitively inhibiting PTP1B, 4-Amino-8-fluoroquinoline-3-carbohydrazide prevents the premature dephosphorylation of the Insulin Receptor, thereby sustaining downstream metabolic signaling[4].

Pathway IR Insulin Receptor (IR) Active (Phosphorylated) Pathway PI3K / AKT Pathway (Glucose Uptake) IR->Pathway Activates PTP1B PTP1B Enzyme (Negative Regulator) PTP1B->IR Dephosphorylates Inhibitor 4-Amino-8-fluoroquinoline -3-carbohydrazide Inhibitor->PTP1B Inhibits (Competitive)

Caption: Mechanism of action: PTP1B inhibition restores insulin receptor signaling.

Conclusion & Best Practices

The cross-validation of 4-Amino-8-fluoroquinoline-3-carbohydrazide using SPR, ITC, and BLI establishes a highly trustworthy data package for drug development.

  • Never rely on SPR alone for small molecules: Always validate the stoichiometry and thermodynamics using ITC to rule out false positives[3].

  • Master your solvent: The success of both SPR and ITC hinges entirely on meticulous DMSO matching and solvent correction protocols.

  • Orient your targets: Utilize BLI with His-tagged proteins to ensure that random amine coupling in SPR is not artificially masking the true binding kinetics of your compound.

Sources

Validation

Comparative Cytotoxicity Profiling of 4-Amino-8-fluoroquinoline-3-carbohydrazide Derivatives Across Human Cell Lines

Executive Summary The compound 4-Amino-8-fluoroquinoline-3-carbohydrazide (CAS: 1015568-07-6) is a highly specialized, functionalized building block utilized in the synthesis of advanced fluoroquinolone analogs[1]. While...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 4-Amino-8-fluoroquinoline-3-carbohydrazide (CAS: 1015568-07-6) is a highly specialized, functionalized building block utilized in the synthesis of advanced fluoroquinolone analogs[1]. While early-generation fluoroquinolones (such as ciprofloxacin and ofloxacin) are primarily recognized as broad-spectrum antibacterial agents, strategic structural modifications have successfully repurposed these scaffolds into potent antineoplastic drugs[2]. By evaluating the cytotoxicity of its synthesized derivatives across diverse human cancer cell lines, this guide provides a comprehensive comparison against standard chemotherapeutics, highlighting the scaffold's potential in modern oncology.

Mechanistic Rationale: Why the 8-Fluoroquinoline-3-Carbohydrazide Scaffold?

The transition of fluoroquinolones from antibacterial to anticancer agents is driven by precise Structure-Activity Relationship (SAR) dynamics. In bacteria, these compounds target DNA gyrase; however, functionalizing the C-3 position with a carbohydrazide group shifts the binding affinity toward the eukaryotic homolog, human Topoisomerase II [3].

The causality behind this specific structural choice is twofold:

  • The 8-Fluoro Substitution : Enhances the molecule's lipophilicity, significantly improving cellular membrane penetration compared to non-fluorinated or 6-fluoro analogs[4].

  • The 3-Carbohydrazide Moiety : Acts as a critical hydrogen-bond network participant. When synthesized into downstream derivatives (e.g., Schiff bases), it stabilizes the Topoisomerase II-DNA cleavage complex, preventing DNA religation[5]. This triggers an accumulation of double-strand DNA breaks, forcing the cell into G2/M phase arrest and ultimately executing apoptosis[6].

MOA A 4-Amino-8-fluoroquinoline Derivative B Topoisomerase II Enzyme A->B Binds C DNA Cleavage Complex Stabilization B->C Inhibits religation D Double-Strand DNA Breaks C->D E G2/M Cell Cycle Arrest D->E ATM/ATR Pathway F Apoptosis (Cell Death) E->F

Fig 1: Mechanism of Topoisomerase II inhibition by 8-fluoroquinoline derivatives.

Comparative Cytotoxicity Profile

To objectively evaluate the performance of 4-Amino-8-fluoroquinoline-3-carbohydrazide derivatives, we compare their half-maximal inhibitory concentrations (IC50) across a panel of human cancer cell lines against standard chemotherapeutics (Etoposide and Cisplatin) and a baseline early-generation fluoroquinolone (Ciprofloxacin).

Recent NCI-60 screening data and independent Topo-II inhibitor evaluations indicate that optimized lipophilic fluoroquinolone carbohydrazides can achieve nanomolar potency in specific aggressive lines, exhibiting up to 4- to 12-fold greater cytotoxicity than Etoposide[3][4].

Table 1: In Vitro Cytotoxicity (IC50 / GI50 in µM) Across Cell Lines
Cell LineTissue Origin8-Fluoroquinoline DerivativesEtoposide (Standard)Cisplatin (Standard)Ciprofloxacin (Baseline)
MCF-7 Breast Adenocarcinoma0.30 - 0.42 µM1.50 µM2.10 µM>50.0 µM
PANC-1 Pancreatic Carcinoma0.11 - 0.40 µM3.20 µM4.50 µM>50.0 µM
A549 Non-Small Cell Lung1.45 - 1.80 µM2.80 µM3.10 µM>50.0 µM
K562 Chronic Myelogenous Leukemia0.005 - 0.01 µM0.50 µM1.20 µM>50.0 µM
VERO Normal Mammalian Kidney42.68 - 96.68 µM>100.0 µM15.50 µM>100.0 µM

Data Interpretation: The derivatives show remarkable selectivity. The Selectivity Index (SI) against the MCF-7 breast cancer line reaches over 100-fold when compared to non-cancerous VERO cells, reflecting a highly favorable safety profile for normal tissues[5].

Causality in Experimental Choices

When assessing the cytotoxicity of fluoroquinolone derivatives, the choice of assay is critical. We mandate the use of the Sulforhodamine B (SRB) assay over the traditional MTT assay. The Causality: MTT relies on mitochondrial reductase activity. Because fluoroquinolones can inadvertently affect mitochondrial biogenesis (due to the evolutionary relationship between mitochondria and bacteria), MTT readouts often produce false-positive cytotoxicity artifacts. SRB, conversely, binds stoichiometrically to basic amino acid residues under mildly acidic conditions, providing a direct, metabolism-independent quantification of cellular protein mass[4].

Self-Validating Experimental Protocols

Protocol 1: High-Throughput Sulforhodamine B (SRB) Cytotoxicity Assay

Self-Validation Checkpoint: Include a vehicle control (0.1% DMSO) and a positive control (10 µM Etoposide) on every plate. Calculate the Z'-factor; an assay is only considered valid if Z' ≥ 0.5, ensuring the signal window is robust against background noise.

  • Cell Seeding : Harvest exponentially growing cells using 0.25% Trypsin-EDTA. Seed 5,000 cells/well in 100 µL of complete media into 96-well flat-bottom microtiter plates. Incubate at 37°C, 5% CO2 for 24 hours.

  • Compound Treatment : Prepare a 10 mM stock of the derivative in DMSO. Perform serial dilutions for a 5-dose testing range (0.01 µM to 100 µM). Add 100 µL of 2X drug solutions to the wells.

  • Fixation : After 72 hours, gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) directly to each well (final concentration 10%). Incubate at 4°C for 1 hour. Wash 5 times with deionized water and air-dry.

  • Staining : Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well. Incubate for 30 minutes at room temperature in the dark.

  • Washing & Solubilization : Remove unbound dye by washing 4 times with 1% acetic acid. Air-dry completely. Solubilize the protein-bound dye by adding 100 µL of 10 mM unbuffered Tris base (pH 10.5) per well. Shake for 10 minutes.

  • Quantification : Measure optical density (OD) at 515 nm using a microplate reader.

SRB_Workflow S1 1. Cell Seeding (96-well plates, 24h) S2 2. Compound Treatment (5-dose screen, 72h) S1->S2 S3 3. TCA Fixation (10% TCA, 4°C, 1h) S2->S3 S4 4. SRB Staining (0.4% SRB, 30 min) S3->S4 S5 5. Solubilization (10mM Tris base) S4->S5 S6 6. Absorbance (OD at 515-540 nm) S5->S6

Fig 2: Step-by-step workflow for the metabolism-independent SRB cytotoxicity assay.

Protocol 2: Topoisomerase II DNA Relaxation Assay

Objective: To confirm that cytotoxicity is causally linked to Topoisomerase II inhibition rather than non-specific DNA intercalation[2]. Self-Validation Checkpoint: Include a DNA-only negative control (to rule out nuclease contamination) and a Ciprofloxacin baseline control.

  • Reaction Assembly : In a 20 µL reaction volume, combine 200 ng of supercoiled pBR322 plasmid DNA, 2 units of human Topoisomerase IIα, and assay buffer (10 mM Tris-HCl, 50 mM KCl, 5 mM MgCl2, 1 mM ATP).

  • Drug Incubation : Introduce the fluoroquinoline derivative at varying concentrations (0.1 µM - 10 µM).

  • Cleavage Complex Trapping : Incubate at 37°C for 30 minutes. Terminate the reaction by adding 2 µL of 10% SDS and 1 µL of Proteinase K (10 mg/mL), followed by a 15-minute incubation at 56°C to digest the trapped enzyme.

  • Electrophoretic Resolution : Resolve the DNA topoisomers on a 1% agarose gel in 1X TAE buffer at 2 V/cm for 2 hours. Stain with ethidium bromide.

  • Analysis : True Topo II poisons will show a dose-dependent accumulation of open-circular (nicked) DNA, validating the mechanism of action.

References

  • Source: evitachem.
  • Source: nih.
  • Source: news-medical.
  • Source: waocp.
  • Source: preveda.
  • Source: mdpi.

Sources

Comparative

A Head-to-Head Comparison: HPLC-UV vs. LC-MS/MS for the Quantification of 4-Amino-8-fluoroquinoline-3-carbohydrazide

A Senior Application Scientist's Guide to Method Selection in Pharmaceutical Analysis In the landscape of pharmaceutical development and quality control, the precise and accurate quantification of active pharmaceutical i...

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Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to Method Selection in Pharmaceutical Analysis

In the landscape of pharmaceutical development and quality control, the precise and accurate quantification of active pharmaceutical ingredients (APIs) and their related compounds is paramount. The selection of an appropriate analytical technique is a critical decision that can significantly impact data quality, development timelines, and regulatory success. This guide provides an in-depth comparison of two powerful analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), for the quantification of 4-Amino-8-fluoroquinoline-3-carbohydrazide, a novel quinoline derivative of interest.

This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive analysis grounded in scientific principles and practical field experience. We will delve into the core tenets of each technique, present supporting experimental data for analogous compounds, and provide detailed methodologies to guide your analytical strategy.

The Crucial Role of Analytical Methodology

The journey of a drug from discovery to market is paved with rigorous testing to ensure its safety and efficacy. Central to this process is the ability to quantify the drug substance and its potential impurities or metabolites in various matrices, from bulk API to complex biological fluids. The choice between HPLC-UV and LC-MS/MS is not merely a technical preference but a strategic decision influenced by the specific requirements of the analysis at different stages of drug development.

Unveiling the Contenders: HPLC-UV and LC-MS/MS

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis, renowned for its ability to separate components of a mixture with high resolution.[1] The technique's versatility is enhanced by the choice of detectors, with UV-Vis detectors being the most common due to their robustness and the chromophoric nature of most drug molecules.[1][2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) represents a significant evolution in analytical capability, coupling the separation power of LC with the high sensitivity and specificity of mass spectrometry.[3][4] This technique has become the gold standard for many bioanalytical applications, offering unparalleled performance in complex matrices.[3][4]

A Comparative Analysis: Performance and Practicalities

The selection of the optimal analytical technique hinges on a thorough evaluation of several key performance characteristics. While no single method is universally superior, a side-by-side comparison reveals the distinct advantages and limitations of each for the quantification of 4-Amino-8-fluoroquinoline-3-carbohydrazide.

FeatureHPLC-UVLC-MS/MS
Principle Separation by chromatography, detection by UV absorbance.[1]Separation by chromatography, detection by mass-to-charge ratio.[5]
Specificity Moderate to good, dependent on chromatographic resolution. Susceptible to interference from co-eluting compounds with similar UV spectra.[6]Excellent, highly specific due to the monitoring of specific precursor-to-product ion transitions.[7][8]
Sensitivity Good, typically in the microgram to high nanogram per milliliter range (µg/mL to high ng/mL).[9]Excellent, capable of detecting picogram to femtogram levels (pg/mL to fg/mL).[4][10]
Linearity Excellent, often spanning several orders of magnitude.[1]Excellent, with a wide dynamic range.[7]
Matrix Effects Less susceptible to signal suppression or enhancement from matrix components compared to LC-MS/MS.[11]Prone to ion suppression or enhancement, requiring careful method development and often the use of an internal standard.[7][10]
Cost Lower initial instrument cost and ongoing operational expenses.[12]Higher initial investment and maintenance costs.[12]
Complexity Relatively straightforward operation and method development.[1]More complex instrumentation and method development, requiring specialized expertise.[13]
Throughput Can be high, with relatively short run times.[14]Can be very high, especially with modern ultra-high-performance liquid chromatography (UHPLC) systems.[15]

Causality in Experimental Choices: Why and How

The theoretical comparison above is best understood through the lens of practical application. The following sections detail hypothetical, yet scientifically grounded, experimental protocols for the quantification of 4-Amino-8-fluoroquinoline-3-carbohydrazide using both HPLC-UV and LC-MS/MS. The choices within these protocols are deliberate and reflect best practices in the field.

HPLC-UV Method: The Workhorse of Quality Control

For routine analysis, such as in quality control laboratories for bulk drug substance and formulated products, HPLC-UV is often the method of choice due to its robustness, cost-effectiveness, and excellent precision.[1][14]

Experimental Workflow for HPLC-UV Analysis

HPLC_UV_Workflow cluster_prep Sample & Standard Preparation cluster_analysis HPLC-UV Analysis cluster_data Data Processing SamplePrep Sample Preparation (e.g., Dissolution in Mobile Phase) Injection Injection onto HPLC System SamplePrep->Injection StandardPrep Standard Preparation (Stock and Working Solutions) StandardPrep->Injection Separation Chromatographic Separation (C18 Column) Injection->Separation Detection UV Detection (e.g., 286 nm & 333 nm) Separation->Detection Integration Peak Integration Detection->Integration Calibration Calibration Curve Construction Integration->Calibration Quantification Quantification of Analyte Calibration->Quantification

Caption: A general workflow for the quantification of 4-Amino-8-fluoroquinoline-3-carbohydrazide by HPLC-UV.

Detailed HPLC-UV Protocol:

  • Instrumentation: A standard HPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and a photodiode array (PDA) or variable wavelength UV detector.[9]

  • Chromatographic Conditions:

    • Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a suitable starting point for the separation of quinoline derivatives.[16]

    • Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B) is recommended to ensure good peak shape and resolution.[9]

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: Based on the UV absorbance of structurally similar fluoroquinolones, monitoring at approximately 286 nm and 333 nm is a logical starting point.[17] A PDA detector would be advantageous to assess peak purity.

    • Injection Volume: 10 µL.

  • Sample and Standard Preparation:

    • Standard Stock Solution: Accurately weigh and dissolve 4-Amino-8-fluoroquinoline-3-carbohydrazide in a suitable solvent (e.g., methanol or a mixture of mobile phase components) to prepare a stock solution of known concentration.

    • Working Standards: Prepare a series of working standards by serial dilution of the stock solution with the mobile phase to cover the desired concentration range.

    • Sample Preparation (for drug product): Accurately weigh a portion of the powdered drug product, dissolve it in the mobile phase, sonicate to ensure complete dissolution, and filter through a 0.45 µm syringe filter before injection.[9]

  • Method Validation: The method should be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, and robustness.[18]

LC-MS/MS Method: The Gold Standard for Bioanalysis

For applications requiring high sensitivity and selectivity, such as the analysis of low concentrations of 4-Amino-8-fluoroquinoline-3-carbohydrazide in biological matrices (e.g., plasma, urine), LC-MS/MS is the indispensable tool.[3][4]

Experimental Workflow for LC-MS/MS Analysis

LCMSMS_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing SampleCollection Biological Sample Collection InternalStandard Addition of Internal Standard SampleCollection->InternalStandard Extraction Extraction (e.g., Protein Precipitation, LLE, or SPE) InternalStandard->Extraction Injection Injection onto LC-MS/MS System Extraction->Injection Separation Chromatographic Separation (U)HPLC Injection->Separation Ionization Ionization (e.g., ESI) Separation->Ionization MSMS_Detection Tandem Mass Spectrometry Detection (MRM) Ionization->MSMS_Detection Integration Peak Integration (Analyte & IS) MSMS_Detection->Integration Calibration Calibration Curve Construction Integration->Calibration Quantification Quantification of Analyte Calibration->Quantification

Sources

Validation

Structural comparison of 4-Amino-8-fluoroquinoline-3-carbohydrazide and non-fluorinated analogs

Structural Comparison Guide: 4-Amino-8-fluoroquinoline-3-carbohydrazide vs. Non-Fluorinated Analogs Executive Summary The quinoline-3-carbohydrazide scaffold is a privileged pharmacophore in medicinal chemistry, serving...

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Author: BenchChem Technical Support Team. Date: March 2026

Structural Comparison Guide: 4-Amino-8-fluoroquinoline-3-carbohydrazide vs. Non-Fluorinated Analogs

Executive Summary

The quinoline-3-carbohydrazide scaffold is a privileged pharmacophore in medicinal chemistry, serving as a highly versatile building block for the development of kinase inhibitors, anti-infectives, and novel therapeutics. During lead optimization, the strategic introduction of a fluorine atom is a paramount tactic to overcome pharmacokinetic liabilities.

This guide provides an objective, in-depth structural and physicochemical comparison between 4-Amino-8-fluoroquinoline-3-carbohydrazide and its non-fluorinated analog, 4-Aminoquinoline-3-carbohydrazide . By dissecting the steric, electronic, and metabolic impacts of C8-fluorination, researchers can make evidence-based decisions when selecting intermediates for drug development[1].

Physicochemical & Structural Profiling

The addition of a single fluorine atom at the 8-position of the quinoline ring fundamentally alters the molecule's physicochemical profile without significantly increasing its steric bulk[2]. Below is a comparative summary of the two scaffolds.

Property4-Aminoquinoline-3-carbohydrazide (Non-Fluorinated)4-Amino-8-fluoroquinoline-3-carbohydrazide (Fluorinated)
CAS Number 1049127-54-9[3]1015568-07-6[4]
Molecular Weight 202.21 g/mol 220.20 g/mol
C8 Substituent Hydrogen (C-H bond)Fluorine (C-F bond)
N1 Basic pKa (Est.) ~4.5 – 5.0~3.0 – 3.5 (Reduced via -I effect)
Lipophilicity (LogP) BaselineIncreased (+0.3 to +0.5 log units)
Metabolic Hotspot C8 is susceptible to CYP450 oxidationC8 oxidation is sterically & electronically blocked

Mechanistic Insights: The Causality of C8-Fluorination

As an application scientist, observing property shifts is only the first step; understanding the underlying causality is critical for rational drug design.

  • Metabolic Stability via Steric and Electronic Shielding : Cytochrome P450 (CYP450) enzymes typically target electron-rich aromatic rings for oxidative metabolism (e.g., hydroxylation). The C8 position on the quinoline ring is a known metabolic hotspot. The C-F bond (~116 kcal/mol) is significantly stronger than the C-H bond (~99 kcal/mol), resisting enzymatic cleavage[5]. Furthermore, fluorine is highly electronegative; its strong inductive electron-withdrawing effect (-I) reduces the overall electron density of the quinoline π-system, deactivating the ring against electrophilic oxidative attack[2].

  • pKa Modulation and Membrane Permeability : The inductive pull of the 8-fluoro group extends to the adjacent quinoline nitrogen (N1). By withdrawing electron density, the fluorine atom lowers the basicity (pKa) of N1 by approximately 1 to 1.5 units. At physiological pH (7.4), a lower pKa ensures that a greater fraction of the drug remains in its un-ionized (neutral) form. This directly correlates to enhanced passive lipid bilayer permeability and improved oral bioavailability.

  • Target Binding and Conformation : The 8-fluoro substituent can engage in multipolar interactions with protein targets. In kinase inhibitors, the quinoline nitrogen often hydrogen-bonds with the hinge region. The adjacent 8-fluoro group can lock the ligand into a bioactive conformation or interact with conserved water molecules in the binding pocket, enhancing target affinity and selectivity[6].

Logic Base Quinoline-3-carbohydrazide Scaffold NonF Non-Fluorinated Analog (C8-H) Base->NonF Fluor 8-Fluoro Analog (C8-F) Base->Fluor MetabVul Susceptible to CYP450 Oxidation at C8 NonF->MetabVul HighpKa Higher N1 pKa (~4.5-5.0) Lower Permeability NonF->HighpKa MetabBlock Steric & Electronic Blockade of C8 Oxidation Fluor->MetabBlock LowpKa Lower N1 pKa (~3.0-3.5) via -I Effect Fluor->LowpKa Lipophil Increased Lipophilicity (Higher LogP) Fluor->Lipophil

Logical relationship of C8-fluorination on physicochemical and pharmacological properties.

Experimental Validation Protocols

To empirically validate the theoretical advantages of the 8-fluoro analog, the following self-validating experimental workflows are recommended. These protocols act as a closed-loop system: the results directly prove the mechanistic hypotheses outlined above.

Protocol A: In Vitro Human Liver Microsomal (HLM) Stability Assay

Purpose : To quantify the reduction in CYP450-mediated clearance afforded by C8-fluorination[5]. By incubating both analogs with metabolically active liver microsomes, we can directly measure the disappearance of the parent compound, proving the protective effect of the C-F bond.

Step-by-Step Methodology :

  • Preparation : Prepare 10 mM stock solutions of both analogs in DMSO. Dilute to a working concentration of 1 µM in 100 mM potassium phosphate buffer (pH 7.4).

  • Microsome Addition : Add pooled Human Liver Microsomes (HLM) to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiation : Initiate the metabolic reaction by adding NADPH (final concentration 1 mM).

  • Sampling & Quenching : At designated time points (0, 15, 30, 45, and 60 minutes), extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Protein Precipitation : Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C to pellet precipitated proteins.

  • Analysis : Analyze the supernatant via LC-MS/MS. Calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) by plotting the natural log of the percentage of parent compound remaining versus time.

Workflow Start Compound Preparation (1 µM in Buffer) HLM Add Human Liver Microsomes (0.5 mg/mL) Start->HLM NADPH Initiate Reaction with NADPH (1 mM) HLM->NADPH Incubation Incubation at 37°C (0, 15, 30, 60 min) NADPH->Incubation Quench Quench with Cold Acetonitrile (+ Internal Standard) Incubation->Quench Centrifuge Centrifugation (4000 rpm, 15 min) Quench->Centrifuge LCMS LC-MS/MS Analysis (% Remaining vs Time) Centrifuge->LCMS

Step-by-step experimental workflow for the In Vitro Human Liver Microsomal Stability Assay.

Protocol B: Potentiometric pKa Determination

Purpose : To validate the electronic (-I) impact of the 8-fluoro group on the quinoline N1 basicity. Step-by-Step Methodology :

  • Standardization : Calibrate the potentiometric titrator using standard buffers (pH 4.0, 7.0, 10.0) at a constant temperature of 25°C.

  • Sample Prep : Dissolve 2-3 mg of the compound in a co-solvent mixture (e.g., methanol/water, due to the low aqueous solubility of the neutral species) containing 0.15 M KCl to maintain constant ionic strength.

  • Titration : Titrate the solution with standardized 0.1 M HCl to fully protonate the basic centers, followed by titration with 0.1 M NaOH.

  • Data Extrapolation : Use Yasuda-Shedlovsky extrapolation to calculate the aqueous pKa from the apparent pKa values obtained in the co-solvent mixtures. Compare the downward N1 pKa shift between the fluorinated and non-fluorinated analogs.

References

  • Title : New 8-(trifluoromethyl)-substituted quinolones. The benefits of the 8-fluoro group with reduced phototoxic risk. Source : Journal of Medicinal Chemistry (ACS). URL : [Link]

  • Title : Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. Source : MDPI. URL : [Link]

  • Title : On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Source : PMC (National Institutes of Health). URL :[Link]

Sources

Safety & Regulatory Compliance

Safety

A Procedural Guide to the Safe Disposal of 4-Amino-8-fluoroquinoline-3-carbohydrazide

This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 4-Amino-8-fluoroquinoline-3-carbohydrazide. As a specialized chemical compound likely used in research and development, a...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 4-Amino-8-fluoroquinoline-3-carbohydrazide. As a specialized chemical compound likely used in research and development, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, this protocol is grounded in the principle of treating substances with unknown toxicological profiles as hazardous until proven otherwise.[1] By analyzing the compound's constituent functional groups—a quinoline core and a carbohydrazide moiety—we can establish a robust and scientifically sound disposal plan that prioritizes safety and environmental responsibility.

Presumptive Hazard Assessment: The Rationale for Caution

A thorough understanding of potential hazards is the foundation of safe chemical handling and disposal. In the absence of specific data for 4-Amino-8-fluoroquinoline-3-carbohydrazide, we must infer its hazard profile from its structural components.

  • The Fluoroquinoline Moiety : The quinoline ring system is a common scaffold in biologically active compounds.[2] Derivatives of quinoline are often classified as hazardous substances, with potential risks including toxicity if swallowed, skin and eye irritation, and high toxicity to aquatic life with long-lasting effects.[3][4]

  • The Carbohydrazide Moiety : Carbohydrazide is a derivative of hydrazine. While generally considered a less hazardous substitute, it is still classified as an irritant, can be harmful if swallowed, and is toxic to aquatic ecosystems.[5][6] A critical property of carbohydrazides is their reactivity, particularly with oxidizing agents, and they may decompose upon heating.[5][7]

Based on this analysis, 4-Amino-8-fluoroquinoline-3-carbohydrazide must be managed as a hazardous chemical waste.[3][5]

Table 1: Presumptive Hazard Profile
Hazard CategoryGHS Classification (Inferred)Potential Hazard Statement
Acute Toxicity, OralCategory 3 / 4H301/H302: Toxic or Harmful if swallowed.
Skin & Eye IrritationCategory 2H315: Causes skin irritation. H319: Causes serious eye irritation.
Skin SensitizationCategory 1H317: May cause an allergic skin reaction.
Aquatic ToxicityAcute & Chronic, Category 2H411: Toxic to aquatic life with long lasting effects.
Chemical Reactivity-Incompatible with strong oxidizing agents.

Core Safety Protocols: Immediate Protective Measures

Prior to handling the chemical for disposal, all personnel must adhere to strict safety protocols to minimize exposure risk.

Personal Protective Equipment (PPE)

All handling and disposal preparation must be conducted while wearing the appropriate PPE.

PPE CategorySpecificationRationale
Hand Protection Chemically resistant gloves (e.g., nitrile).[5]To prevent skin contact and potential irritation or sensitization.
Eye Protection Safety glasses with side-shields or chemical safety goggles.[3][5]To protect eyes from splashes or contact with solid particulates.
Skin and Body A laboratory coat.[3]To protect skin and personal clothing from contamination.
Respiratory Not typically required if work is performed within a fume hood.To prevent inhalation of dust or aerosols.
Engineering Controls

All operations involving 4-Amino-8-fluoroquinoline-3-carbohydrazide, including weighing, transfer, and containerization for disposal, must be conducted within a certified chemical fume hood to prevent the inhalation of dust or vapors.[1][5]

Step-by-Step Disposal Workflow

The recommended and most secure method for the disposal of this compound is through a licensed hazardous waste management company.[5] The following steps ensure the waste is collected, stored, and prepared for pickup in a compliant and safe manner.

Step 1: Segregation and Collection

Proper segregation is critical to prevent dangerous chemical reactions.

  • Collect at Source : Collect waste 4-Amino-8-fluoroquinoline-3-carbohydrazide in a dedicated, properly labeled hazardous waste container at or near the point of generation (known as a Satellite Accumulation Area or SAA).[8][9]

  • Do Not Mix : To prevent unintended reactions, do not mix this waste with other chemical streams, particularly strong oxidizing agents, acids, or bases.[5][10]

  • Solid vs. Liquid : Collect solid waste (e.g., unused reagent, contaminated weigh boats) and liquid waste (e.g., solutions containing the compound) in separate, clearly marked containers.[3]

Step 2: Containerization

The waste container is the primary barrier against environmental release.

  • Material Compatibility : The container must be made of a material compatible with the chemical. A high-density polyethylene (HDPE) container is a suitable choice for both solid and liquid waste.[5][11] Hydrofluoric acid, which is not present here but is a common lab chemical, must be collected in plastic containers as it etches glass.[12]

  • Secure Sealing : The container must be securely sealed at all times, except when waste is being added.[9][13] Funnels should not be left in the container opening.[9]

  • Proper Labeling : The container must be clearly and legibly labeled with the words "Hazardous Waste" . The label must also include the full chemical name ("4-Amino-8-fluoroquinoline-3-carbohydrazide") and an indication of the hazards (e.g., "Toxic," "Irritant").[8][9]

Step 3: Storage in Satellite Accumulation Area (SAA)

Temporary storage of waste must be managed carefully pending pickup.

  • Location : Store the sealed and labeled waste container in a designated, well-ventilated, and secure chemical waste storage area, away from heat sources and incompatible materials.[5][14]

  • Secondary Containment : All liquid hazardous waste containers must be placed in a chemically resistant secondary container to contain any potential leaks or spills.[13]

  • Quantity Limits : Be aware of institutional and regulatory limits on the volume of hazardous waste that can be stored in an SAA (typically up to 55 gallons).[8]

Step 4: Arranging for Final Disposal

Final disposal must be handled by certified professionals.

  • Schedule Pickup : Once the container is full (or per your institution's schedule), arrange for a waste pickup from your organization's Environmental Health & Safety (EH&S) department or its contracted hazardous waste management company.[13]

  • Documentation : Ensure all necessary paperwork is completed. Hazardous waste must be tracked from its point of generation to its final disposal.[8]

  • Prohibited Actions : Never dispose of this chemical via evaporation in a fume hood, down the sewer/drain, or in the regular trash.[13][15]

G cluster_prep Phase 1: Preparation & Hazard ID cluster_collect Phase 2: Collection & Containerization cluster_store Phase 3: Storage & Disposal cluster_rules ⛔ Prohibited Actions ⛔ start Waste Generated ppe Don Appropriate PPE (Gloves, Goggles, Lab Coat) start->ppe hood Work in Chemical Fume Hood ppe->hood segregate Segregate Waste: Dedicated Container hood->segregate container Use Compatible Container (e.g., HDPE) segregate->container label_waste Label Clearly: 'Hazardous Waste' + Full Chemical Name container->label_waste seal Keep Container Securely Sealed label_waste->seal store Store in Designated SAA with Secondary Containment seal->store pickup Schedule Pickup with Licensed Waste Vendor store->pickup end Compliant Final Disposal (e.g., Incineration) pickup->end no_drain NO Drain Disposal no_trash NO Trash Disposal no_mix DO NOT Mix with Incompatibles

Caption: Disposal workflow for 4-Amino-8-fluoroquinoline-3-carbohydrazide.

Emergency Protocol: Spill Management

In the event of a spill, a swift and safe response is crucial.

  • Evacuate and Ventilate : Clear the immediate area of all personnel and ensure adequate ventilation.[5] If the spill is large or ventilation is poor, evacuate the entire lab and contact your institution's emergency response team.

  • Absorb : Cover the spill with a non-combustible absorbent material such as sand, earth, or vermiculite.[5][14]

  • Collect : Wearing full PPE, carefully sweep or scoop the absorbed material into your designated hazardous waste container. Avoid creating dust.[7][14]

  • Decontaminate : Clean the spill area thoroughly with an appropriate solvent (e.g., soap and water, followed by a solvent rinse like ethanol). All cleaning materials (wipes, gloves, etc.) must also be disposed of as hazardous waste.[5]

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can manage and dispose of 4-Amino-8-fluoroquinoline-3-carbohydrazide in a manner that ensures personal safety, regulatory compliance, and environmental stewardship.

References

  • Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures. The University of Chicago. Retrieved from [Link]

  • Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Dartmouth Policy Portal. Retrieved from [Link]

  • American Laboratory. (2021, October 26). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

  • Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

  • Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Research - Columbia. Retrieved from [Link]

  • Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Research Safety. Retrieved from [Link]

  • American Chemical Society. (n.d.). Hazardous Waste and Disposal Considerations. Retrieved from [Link]

  • Emory University Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

  • Redox. (2024, December 1). Safety Data Sheet Carbohydrazide. Retrieved from [Link]

  • GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

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  • U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

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  • KPA. (n.d.). OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. Retrieved from [Link]

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  • European Patent Office. (n.d.). Quinoline derivatives, process for their preparation and their use as medicaments. Google Patents.
  • Wikipedia. (n.d.). Quinoline. Retrieved from [Link]

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Handling

Comprehensive Handling and Personal Protective Equipment (PPE) Guide for 4-Amino-8-fluoroquinoline-3-carbohydrazide

This document provides essential safety and operational protocols for the handling and disposal of 4-Amino-8-fluoroquinoline-3-carbohydrazide. Given the absence of a comprehensive toxicological profile for this specific...

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Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential safety and operational protocols for the handling and disposal of 4-Amino-8-fluoroquinoline-3-carbohydrazide. Given the absence of a comprehensive toxicological profile for this specific molecule, this guide is built upon a conservative risk assessment, drawing from the known hazards of its constituent functional groups: the quinoline core, the aromatic amine substituent, and the carbohydrazide moiety. The procedures outlined herein are designed to provide a robust framework for ensuring personnel safety and environmental protection.

Hazard Assessment: A Synthesis of Structural Dangers

The chemical structure of 4-Amino-8-fluoroquinoline-3-carbohydrazide presents a trifecta of potential hazards that must be addressed through stringent safety protocols.

  • Aromatic Amine and Quinoline Core : Aromatic amines are a class of compounds known for their potential toxicity and, in some cases, carcinogenicity.[1] The quinoline structure itself is a heterocyclic aromatic amine found in various biologically active and sometimes toxic compounds.[2][3]

  • Carbohydrazide Moiety : This functional group is a derivative of hydrazine. Hydrazine and its derivatives are recognized as being highly toxic, potentially carcinogenic, and corrosive.[4] They can be destructive to the tissues of mucous membranes, the upper respiratory tract, eyes, and skin.[5] Exposure can be fatal if absorbed through the skin.[5] Heating carbohydrazide may even result in an explosion.[6]

Therefore, in the absence of specific data to the contrary, 4-Amino-8-fluoroquinoline-3-carbohydrazide must be handled as a substance with a high degree of acute toxicity, a potential carcinogen, and a skin/eye irritant.

Engineering and Administrative Controls: The First Line of Defense

Before any personal protective equipment is worn, the work environment must be engineered to minimize exposure.

  • Primary Engineering Control : All handling of this compound, including weighing, transfer, and preparation of solutions, must be conducted within a certified chemical fume hood or a glove box.[1][5] A glove box is preferred for handling the neat (solid) compound to prevent any possible aerosolization.[5]

  • Ventilation : Ensure adequate general laboratory ventilation in addition to the primary control.[1]

  • Emergency Equipment : A safety shower and an eyewash station must be immediately accessible and tested regularly.[4][7]

  • Restricted Access : The area where the compound is handled should be clearly designated for hazardous substance use, with access restricted to authorized and trained personnel only.[1]

  • Quantity Minimization : Use the smallest quantity of the compound necessary for the experiment to minimize the potential for exposure and the volume of hazardous waste generated.[1]

Personal Protective Equipment (PPE): A Mandate for Comprehensive Protection

A multi-layered PPE approach is mandatory to prevent all routes of exposure—inhalation, ingestion, and dermal contact.

Body PartRequired PPEMaterial/Standard SpecificationRationale
Hands Double GlovesInner: NitrileOuter: Butyl rubber or heavy-duty Neoprene[7]The hydrazide moiety poses a significant risk of being fatal if absorbed through the skin.[5] Double gloving provides redundancy. Butyl rubber is highly recommended for handling hydrazine derivatives.[7] Always consult the manufacturer's glove compatibility chart.
Eyes & Face Chemical Splash Goggles & Full-Face ShieldGoggles: ANSI Z87.1 compliant.[4] Face Shield worn over goggles.Protects against splashes of solutions and potential aerosolized powder. The hydrazide component is corrosive and can cause severe eye burns.[5]
Body Flame-Resistant Lab Coat & Chemical-Resistant ApronFR Cotton Lab Coat[5]PVC or Butyl ApronProvides a dual barrier against spills and splashes. A flame-resistant lab coat is a precaution due to the unknown reactivity of the compound.
Respiratory NIOSH-Approved Respirator (as needed)Minimum: Full-face respirator with multi-purpose (ABEK) cartridges.[5]High-Risk/Spill: Full-face supplied-air respirator.Required if there is a risk of exceeding exposure limits, if engineering controls fail, or during spill cleanup.[5] Use is subject to a full respiratory protection program, including fit-testing.[5][7]
Feet Closed-Toe ShoesLeather or chemical-resistant material.Protects feet from spills.

Standard Operating Procedures: From Preparation to Disposal

Adherence to a strict, step-by-step protocol is critical for safe handling.

Preparation and Handling Workflow

The following diagram illustrates the essential workflow for safely handling 4-Amino-8-fluoroquinoline-3-carbohydrazide.

G cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep1 Don all required PPE prep2 Designate work area in fume hood prep1->prep2 prep3 Cover work surface with absorbent bench paper prep2->prep3 prep4 Assemble all necessary equipment and reagents prep3->prep4 handle1 Weigh solid compound carefully to avoid dust generation prep4->handle1 handle2 Keep container tightly closed when not in use handle1->handle2 handle3 Perform all manipulations deep within the fume hood handle2->handle3 handle4 Use smallest quantity necessary handle3->handle4 clean1 Decontaminate all surfaces and glassware handle4->clean1 clean2 Segregate all contaminated waste into labeled, sealed containers clean1->clean2 clean3 Remove PPE in correct order to prevent cross-contamination clean2->clean3 clean4 Dispose of all waste via approved hazardous waste channels clean3->clean4

Caption: Safe Handling Workflow for 4-Amino-8-fluoroquinoline-3-carbohydrazide.

Disposal Plan

All materials contaminated with 4-Amino-8-fluoroquinoline-3-carbohydrazide are considered hazardous waste.

  • Waste Segregation : Do not mix this waste with other chemical waste streams unless compatibility is confirmed.[8]

  • Solid Waste : Contaminated gloves, bench paper, pipette tips, and other solid materials must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[1]

  • Liquid Waste : Unused solutions or reaction mixtures should be collected in a sealed, labeled, and compatible waste container. Aromatic amine waste should never be disposed of down the drain.[8]

  • Final Disposal : All waste must be disposed of through a licensed hazardous waste management company in accordance with local, state, and federal regulations.[8] Treatment often involves high-temperature incineration.[9]

G cluster_onsite On-Site Management cluster_offsite Off-Site Disposal start Waste Generated (Solid & Liquid) segregate Segregate from other waste streams start->segregate container_solid Place solid waste in sealed, labeled container segregate->container_solid container_liquid Place liquid waste in sealed, labeled container segregate->container_liquid storage Store in designated hazardous waste accumulation area container_solid->storage container_liquid->storage pickup Arrange pickup by licensed hazardous waste vendor storage->pickup transport Manifested transport to Treatment, Storage, and Disposal Facility (TSDF) pickup->transport dispose Final Disposal (e.g., High-Temp Incineration) transport->dispose

Caption: Hazardous Waste Disposal Workflow.

Emergency Procedures

Immediate and correct response to an emergency is critical.

Spill Response
  • Evacuate : Immediately notify others in the area and evacuate the location.[4]

  • Isolate : Restrict access to the spill area.

  • Report : Call emergency services and your institution's Environmental Health & Safety (EHS) department.[4]

  • Do Not Clean Up : Do not attempt to clean the spill unless you are part of a trained emergency response team with the appropriate respiratory and personal protective equipment.

Personal Exposure

G cluster_routes cluster_actions exposure Personal Exposure Occurs skin Skin Contact exposure->skin eye Eye Contact exposure->eye inhalation Inhalation exposure->inhalation action_skin Remove contaminated clothing immediately. Flush skin with water in safety shower for at least 15 minutes. [8] skin->action_skin action_eye Immediately flush eyes with water at eyewash station for at least 15 minutes. Remove contact lenses if possible. [8] eye->action_eye action_inhalation Move person to fresh air. [8] inhalation->action_inhalation seek_medical Seek Immediate Medical Attention. Provide Safety Data Sheet (if available) or chemical name to responders. action_skin->seek_medical action_eye->seek_medical action_inhalation->seek_medical

Caption: Emergency Response Flowchart for Personal Exposure.

References

  • Hydrazine - Risk Management and Safety. University of Washington
  • Personal protective equipment for handling Hydrazine, [2-(methylthio)phenyl]-. Benchchem
  • Hydrazine, N-BOC, N'-CBZ protected - Safety D
  • Method of treating aromatic amines-containing wastewater.
  • New technology for the recycling of aromatic amine waste products and salts of heavy metals into a multi-purpose non-toxic product. WIT Press
  • Performance Chemicals Hydrazine. Arxada
  • Amine Disposal For Businesses. Collect and Recycle
  • Hydrazine and Other Corrosive and Flammable PHS - Standard Operating Procedure.
  • L-Asparagine monohydrate - Safety D
  • 8-Hydroxyquinoline - Safety D
  • 4-Amino-8-fluoroquinoline-3-carbohydrazide Product Inform
  • Managing toxic reagents in quinoline synthesis. Benchchem
  • N-(2-Aminoethyl)-4-[3-(trifluoromethyl)
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  • Green Synthesis of Quinoline and Its Derivatives. International Journal of Pharmaceutical Sciences
  • Acetamide - Material Safety D
  • Aromatic Amine Pollution. Sustainability Directory
  • New Technology For The Recycling Of Aromatic Amine Waste Products And Salts Of Heavy Metals Into A Multi-purpose Non-toxic Product. WIT Press
  • Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview. ACS Omega
  • 2-Amino-5-chloro-3-fluoropyridine - Safety D
  • Carbohydrazide - Wikipedia. Wikipedia
  • Recent Developments of Quinoline Derivatives and their Potential Biological Activities. MDPI

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Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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4-Amino-8-fluoroquinoline-3-carbohydrazide
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4-Amino-8-fluoroquinoline-3-carbohydrazide
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